Technical Documentation Center

1,3-oxazolidine-4-carboxylic Acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1,3-oxazolidine-4-carboxylic Acid
  • CAS: 306274-78-2

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to (4R)-2-oxo-1,3-oxazolidine-4-carboxylic Acid: Properties, Synthesis, and Applications

Abstract (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid is a chiral, non-proteinogenic amino acid derivative of significant interest to the pharmaceutical and organic synthesis sectors. Its rigid, stereochemically defined...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

(4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid is a chiral, non-proteinogenic amino acid derivative of significant interest to the pharmaceutical and organic synthesis sectors. Its rigid, stereochemically defined structure makes it a valuable building block for complex molecular architectures. This guide provides a comprehensive technical overview of its chemical properties, established and modern synthetic routes, characteristic reactivity, and critical applications, particularly its role as a key precursor in the synthesis of oxazolidinone antibiotics such as Linezolid. Methodologies are presented with an emphasis on the underlying chemical principles and strategic considerations relevant to researchers and drug development professionals.

Core Molecular and Physicochemical Profile

(4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid is structurally derived from D-serine, incorporating the amino and hydroxyl groups into a cyclic carbamate (oxazolidinone) ring. This structural constraint imparts conformational rigidity and protects both functional groups, allowing for selective chemistry at the carboxylic acid moiety.

Fundamental Properties

The core identifiers and properties of the molecule are summarized below.

PropertyValueSource(s)
IUPAC Name (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid[1]
CAS Number 83841-00-3[1]
Molecular Formula C₄H₅NO₄[1][2]
Molecular Weight 131.09 g/mol [1][2]
Canonical SMILES C1C(=O)O[1]
InChI Key XMFFFMBLTDERID-UWTATZPHSA-N[1]

Note: The racemic mixture, (±)-2-oxo-1,3-oxazolidine-4-carboxylic acid, is assigned CAS Number 89033-27-2.[3][4]

Computed Physicochemical Data
Computed PropertyValueSignificance & InterpretationSource(s)
XLogP3-AA -0.7Indicates high hydrophilicity, suggesting good solubility in polar solvents like water and poor solubility in nonpolar organic solvents.[1]
Topological Polar Surface Area (TPSA) 75.6 ŲSuggests potential for good cell permeability, as it is within the typical range for orally bioavailable drugs (< 140 Ų).[1]
Hydrogen Bond Donors 2The carboxylic acid -OH and the carbamate N-H can act as hydrogen bond donors, contributing to its solubility and interaction with biological targets.[1]
Hydrogen Bond Acceptors 4The two carbonyl oxygens and the ring oxygen can act as hydrogen bond acceptors.[1]
Spectroscopic Profile

The structural features of (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid give rise to a distinct spectroscopic signature.

  • Nuclear Magnetic Resonance (NMR): Spectroscopic data reported for the (R)-isomer provides clear structural confirmation.[5]

    • ¹H NMR (400 MHz, D₂O): δ 4.28 (ddd, 1H), 4.18 (m, 2H). The signals correspond to the protons on the heterocyclic ring.

    • ¹³C NMR (125 MHz, D₂O): δ 173.90 (dd, C OOH), 158.90 (NC =O), 68.43 (dd, O-C H₂), 55.32 (dd, C H-COOH). The chemical shifts are consistent with a carboxylic acid, a carbamate carbonyl, and two distinct sp³ carbons within the ring.

  • Infrared (IR) Spectroscopy: While a specific spectrum is not provided in the search results, the expected characteristic absorption bands would include:

    • A broad O-H stretch from ~3300-2500 cm⁻¹ for the carboxylic acid.

    • An N-H stretch around 3300 cm⁻¹.

    • A strong C=O stretch for the carboxylic acid carbonyl around 1700-1725 cm⁻¹.

    • A strong C=O stretch for the cyclic carbamate carbonyl, typically at a higher frequency, around 1750-1780 cm⁻¹.

Synthesis and Manufacturing Insights

The synthesis of (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid originates from the chiral pool, utilizing D-serine as a readily available starting material. The primary strategic consideration is the efficient and stereoretentive cyclization to form the oxazolidinone ring.

Retrosynthetic Analysis

A logical retrosynthetic disconnection traces the target molecule directly back to D-serine, highlighting the key C-N and C-O bond formations of the carbamate ring.

G Target (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid Precursor D-Serine Target->Precursor Cyclic Carbamate Formation Reagent C1 Electrophile (e.g., Phosgene equivalent) Reagent->Target

Caption: Retrosynthesis of the target molecule.

Synthetic Methodologies

Two primary approaches for the synthesis are prevalent in the literature: a classical route using hazardous reagents and a modern, greener alternative.

Method A: Phosgene-Based Cyclization (Classical Approach) This method involves the reaction of D-serine with a phosgene equivalent, such as bis(trichloromethyl) carbonate (triphosgene), in the presence of a base.[5]

  • Causality: Phosgene and its equivalents are highly effective C1 electrophiles for forming carbonates and carbamates. The base (e.g., NaOH) deprotonates the amino and hydroxyl groups of serine, activating them for nucleophilic attack.

  • Limitations: This route suffers from significant drawbacks. The use of highly toxic phosgene derivatives requires stringent safety protocols. Furthermore, reported yields can be low and variable, ranging from as low as 8.5% to 62%, making it unsuitable for large-scale, cost-effective production.[5]

Method B: Green Synthesis via Dithiocarbonate Intermediate (Recommended) A more recent, patented method provides a safer, more efficient, and environmentally friendly alternative that proceeds in high yield.[5]

  • Causality: This strategy replaces hazardous phosgene with S,S'-dimethyl dithiocarbonate as the cyclizing agent and utilizes water as the reaction solvent. The reaction proceeds via an intermediate which is then hydrolyzed under basic conditions to yield the final product. This approach avoids harsh organic solvents and toxic reagents, aligning with the principles of green chemistry. The high reported yields of over 86% make it the preferred method for industrial applications.[5]

G cluster_0 Step 1: Cyclization cluster_1 Step 2: Hydrolysis & Purification Start D-Serine Methyl Ester HCl + S,S'-Dimethyl Dithiocarbonate Reaction1 Stir in H₂O (Ice bath -> RT) Inert Atmosphere Start->Reaction1 Intermediate Intermediate in Organic Phase Reaction1->Intermediate Hydrolysis Add H₂O/EtOH Adjust pH to 13 (NaOH) Intermediate->Hydrolysis Purification Workup & Silica Gel Chromatography Hydrolysis->Purification Product (4R)-2-oxo-1,3-oxazolidine- 4-carboxylic acid (>86% Yield) Purification->Product

Caption: Workflow for the green synthesis protocol.

Protocol: Green Synthesis of (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid[5]
  • Reaction Setup: Under an inert atmosphere (e.g., Argon), charge a reaction vessel with D-serine methyl ester hydrochloride (1.5 equivalents) and S,S'-dimethyl dithiocarbonate (1.0 equivalent) in water (approx. 4 mL per 10 mmol of dithiocarbonate).

  • Cyclization: Cool the mixture in an ice bath (e.g., 10°C) and stir for 3 hours. Allow the reaction to warm to room temperature and continue stirring for an additional 6 hours.

  • Extraction: Treat the reaction mixture with a 2:1 mixture of dichloromethane (DCM) and water. Separate the aqueous layer and extract it twice more with DCM. Combine the organic extracts and wash with 5N HCl followed by water. The resulting organic solution containing the intermediate is used directly in the next step.

  • Hydrolysis: To the organic solution, add a 4:1 mixture of water and ethanol. Adjust the pH of the biphasic mixture to ~13 using a 1N NaOH solution and stir until the hydrolysis of the methyl ester is complete (as monitored by TLC or LC-MS).

  • Purification: Separate the layers and extract the aqueous phase with DCM. Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by silica gel column chromatography (e.g., eluting with a 10:1 DCM/Methanol mixture) to afford the pure title compound.

Chemical Reactivity and Synthetic Applications

The molecule's value lies in its dual functionality: a nucleophilic nitrogen (after deprotonation) and an electrophilic carboxylic acid. The defined stereocenter at C4 makes it a powerful chiral building block.

Application as a Key Precursor to Linezolid

The most prominent application of (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid is in the synthesis of the antibiotic Linezolid. It serves as the source of the core (5R)-hydroxymethyl oxazolidinone structure. A plausible and chemically sound synthetic sequence involves the selective reduction of the carboxylic acid to a primary alcohol.

  • Experimental Rationale: The selective reduction of a carboxylic acid in the presence of a carbamate can be effectively achieved using borane reagents (e.g., BH₃-THF or BH₃-SMe₂).[6][7][8] Borane complexes react preferentially with the highly acidic proton of the carboxylic acid, initiating the reduction cascade, while being less reactive towards the less electrophilic carbamate carbonyl.[6][8] This chemoselectivity is crucial for the transformation. The resulting (4R)-4-(hydroxymethyl)-1,3-oxazolidin-2-one is a direct and vital intermediate for further elaboration into Linezolid.

G cluster_0 Transformation of Carboxylic Acid cluster_1 Elaboration to Linezolid Core Start (4R)-2-oxo-1,3-oxazolidine- 4-carboxylic acid Step1 1. BH₃-THF 2. Aqueous Workup Start->Step1 Selective Reduction Intermediate (4R)-4-(hydroxymethyl)- 1,3-oxazolidin-2-one Step1->Intermediate Step2 Further Steps: - Activation of -OH (e.g., TsCl) - N-Arylation - Conversion to Amine - Acetylation Intermediate->Step2 Multi-step Sequence Product Linezolid Step2->Product

Caption: Proposed synthetic pathway from the title compound to Linezolid.

Role in Peptide Chemistry

The rigid cyclic structure of the oxazolidinone ring allows it to function as a "pseudo-proline" residue when incorporated into peptide chains.[9]

  • Mechanism of Action: Proline's cyclic nature restricts the phi (φ) dihedral angle of the peptide backbone, often inducing β-turns. Similarly, inserting (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid (after amide coupling) imposes a rigid conformation. This can be strategically used by peptide chemists to:

    • Enforce specific secondary structures (e.g., all-trans conformations).[9]

    • Increase the metabolic stability of the peptide by protecting it from enzymatic degradation at that site.

    • Modulate the peptide's binding affinity to its biological target by locking it into a bioactive conformation.

Safety and Handling

Proper laboratory safety protocols must be observed when handling this compound. The Globally Harmonized System (GHS) classifications highlight its potential hazards.

Hazard ClassGHS ClassificationPictogramSource(s)
(4R)-Isomer Skin Corrosion/Irritation, Category 1BH314: Causes severe skin burns and eye damageDanger
Serious Eye Damage, Category 1H318: Causes serious eye damage
Racemic Mixture Acute Toxicity, Oral, Category 4H302: Harmful if swallowedWarning
Skin Irritation, Category 2H315: Causes skin irritation
Eye Irritation, Category 2AH319: Causes serious eye irritation
STOT SE, Category 3H335: May cause respiratory irritation
  • Handling Recommendations: Use appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. All manipulations should be performed in a well-ventilated fume hood. Avoid inhalation of dust and direct contact with skin and eyes.

Conclusion

(4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid stands out as a high-value chiral synthon with proven utility in complex organic synthesis. Its well-defined stereochemistry and rigid framework are indispensable for constructing specific enantiopure targets. The development of green, high-yield synthetic routes has made it an economically viable and industrially important precursor for the manufacture of life-saving oxazolidinone antibiotics. Its continued application in both pharmaceutical development and peptide engineering underscores its role as a versatile and powerful tool for the modern chemist.

References

  • CN111808040A - Synthetic method of multi-configuration 2-oxooxazolidine-4-carboxylic acid compounds.
  • (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid. PubChem, National Center for Biotechnology Information. [Link]

  • pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]

  • A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban. PMC, National Center for Biotechnology Information. [Link]

  • US9643939B1 - Process for the preparation of linezolid.
  • Mechanism of the reduction of a carboxylic acid by borane: revisited and revised. Henry Rzepa's Blog. [Link]

  • Reduction of Carboxylic Acids and Their Derivatives. Chemistry Steps. [Link]

  • Comparison of experimental and calculated pKa values for the oxoacids. ResearchGate. [Link]

  • Oxazolidine-2-carboxylic acid | C4H7NO3 | CID 13419880. PubChem, National Center for Biotechnology Information. [Link]

  • 6.5: Reactions of Carboxylic Acids - An Overview. Chemistry LibreTexts. [Link]

  • (PDF) A Novel Method for Preparation of Linezolid, (S)-N-((3-(3-Fluoro-4- Morpholinophenyl)-2-Oxo-5-Oxazolidinyl) Methyl) Acetamide. ResearchGate. [Link]

  • A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid). Oriental Journal of Chemistry. [Link]

  • Acid to Alcohol - Common Conditions. Organic Chemistry Portal. [Link]

  • Factors affecting the value of pKa Ka of carboxylic acids. Doc Brown's Chemistry. [Link]

  • Reduction of carboxylic acids (video). Khan Academy. [Link]

Sources

Exploratory

An In-depth Technical Guide to 1,3-Oxazolidine-4-Carboxylic Acid: Structure, Stereochemistry, and Applications

Introduction The 1,3-oxazolidine-4-carboxylic acid scaffold is a privileged heterocyclic motif of significant interest to researchers, scientists, and drug development professionals. As a conformationally constrained ami...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The 1,3-oxazolidine-4-carboxylic acid scaffold is a privileged heterocyclic motif of significant interest to researchers, scientists, and drug development professionals. As a conformationally constrained amino acid analogue, it serves as a valuable building block in medicinal chemistry and peptide design. Its rigid structure allows for the precise control of molecular geometry, influencing biological activity and pharmacokinetic properties. This guide provides a comprehensive overview of the structure, stereochemistry, synthesis, and characterization of 1,3-oxazolidine-4-carboxylic acids, with a focus on their application in modern drug discovery.

Core Structure and Stereochemical Landscape

The fundamental structure of 1,3-oxazolidine-4-carboxylic acid consists of a five-membered ring containing both an oxygen and a nitrogen atom at positions 1 and 3, respectively, with a carboxylic acid group at the 4-position. The numbering of the heterocyclic ring begins at the oxygen atom and proceeds towards the nitrogen.

Figure 1: General structure of 1,3-oxazolidine-4-carboxylic acid.

The stereochemistry of this scaffold is of paramount importance, as the spatial arrangement of substituents dramatically impacts its biological function. The carbon at position 4 (C4) is a chiral center, leading to the existence of (4R)- and (4S)-enantiomers. When substituents are introduced at other positions, such as C2 or C5, additional stereocenters are created, giving rise to a variety of diastereomers. For instance, in 2-substituted derivatives, cis and trans isomers are possible, referring to the relative orientation of the substituents at C2 and C4.

Stereoselective Synthesis: A Practitioner's Perspective

The synthesis of enantiomerically pure 1,3-oxazolidine-4-carboxylic acids is a key challenge and a focus of intensive research. The choice of synthetic route is often dictated by the desired stereochemistry and the availability of starting materials.

Synthesis from Amino Acids: A Common Strategy

A prevalent and efficient method for the synthesis of chiral 1,3-oxazolidine-4-carboxylic acids involves the cyclization of α-amino acids. Serine and threonine are common starting materials, providing access to a range of stereoisomers.

A particularly effective and environmentally friendly method involves the reaction of an amino acid methyl ester hydrochloride with S,S'-dimethyl dithiocarbonate in water, followed by hydrolysis. This method has been shown to produce various stereoisomers of 2-oxo-oxazolidine-4-carboxylic acid in high yields.[1]

Synthesis_from_Amino_Acid start Amino Acid Methyl Ester Hydrochloride (e.g., from Serine, Threonine) intermediate Intermediate start->intermediate Step 1: Cyclization reagent1 S,S'-Dimethyl Dithiocarbonate (in H2O) reagent1->intermediate reagent2 Base (Hydrolysis) product Multi-configuration 2-Oxo-oxazolidine-4-carboxylic Acid reagent2->product intermediate->product Step 2: Hydrolysis

Figure 2: General workflow for the synthesis of 2-oxo-oxazolidine-4-carboxylic acids.

This approach offers several advantages, including the use of water as a green solvent, high yields (often exceeding 86%), and straightforward operational procedures.[1] The stereochemistry of the final product is dictated by the stereochemistry of the starting amino acid.

Experimental Protocol: Synthesis of (S)-2-Oxo-1,3-oxazolidine-4-carboxylic acid

The following protocol is adapted from a patented method and serves as a representative example for the synthesis of an enantiomerically pure 2-oxo-1,3-oxazolidine-4-carboxylic acid.[1]

Materials:

  • L-Serine methyl ester hydrochloride

  • S,S'-Dimethyl dithiocarbonate

  • Deionized water

  • Dichloromethane (DCM)

  • Hydrochloric acid (5N)

  • Sodium hydroxide

  • Ethanol

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

  • Dichloromethane/Methanol (10:1 v/v) elution solvent

Procedure:

  • Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., Argon), combine L-serine methyl ester hydrochloride (1 equivalent) and S,S'-dimethyl dithiocarbonate (0.67 equivalents) in deionized water.

  • Cyclization: Cool the reaction mixture in an ice bath to 10°C and stir for 3 hours. Subsequently, allow the reaction to warm to room temperature and continue stirring for an additional 6 hours.

  • Work-up: Add a mixture of DCM and water to the reaction flask and separate the aqueous layer. Extract the aqueous layer with DCM. Combine the organic extracts and wash with 5N HCl and water.

  • Hydrolysis: To the resulting organic phase, add ethanol and water. Adjust the pH of the mixture to 12-14 with a sodium hydroxide solution to facilitate hydrolysis.

  • Purification: After the hydrolysis is complete, dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a dichloromethane/methanol (10:1 v/v) eluent.

  • Characterization: Confirm the structure and purity of the final product, (S)-2-oxo-1,3-oxazolidine-4-carboxylic acid, using NMR spectroscopy and mass spectrometry.

Table 1: Reported Yields for the Synthesis of Various 2-Oxo-oxazolidine-4-carboxylic Acid Stereoisomers[1]

Starting MaterialProductYield (%)
DL-Serine methyl ester hydrochloride2-Oxo-oxazolidine-4-carboxylic acid89
L-Serine methyl ester hydrochloride(S)-2-Oxo-oxazolidine-4-carboxylic acid88
D-Serine methyl ester hydrochloride(R)-2-Oxo-oxazolidine-4-carboxylic acid88
(2R,3S)-2-Amino-3-hydroxybutyric acid methyl ester(4S,5R)-5-Methyl-2-oxo-oxazolidine-4-carboxylic acid87
(2S,3S)-2-Amino-3-hydroxybutyric acid methyl ester(4R,5R)-5-Methyl-2-oxo-oxazolidine-4-carboxylic acid86

Advanced Spectroscopic and Analytical Characterization

Unambiguous determination of the structure and stereochemistry of 1,3-oxazolidine-4-carboxylic acid derivatives is crucial. A combination of spectroscopic techniques is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable tools for the structural elucidation of these compounds.

  • ¹H NMR: The protons on the oxazolidine ring exhibit characteristic chemical shifts and coupling patterns. The proton at C4 is typically found in the range of 4.2-4.5 ppm. The diastereotopic protons at C5 often appear as a complex multiplet. The coupling constants between the protons on the ring can provide valuable information about their relative stereochemistry (cis or trans). Two-dimensional NMR techniques like COSY (Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy) are powerful for establishing proton connectivity and spatial proximity, respectively, which is essential for stereochemical assignment.[2]

  • ¹³C NMR: The carbonyl carbon of the carboxylic acid and the C2 carbon of the oxazolidine ring (if part of an oxo-group) typically resonate at the downfield end of the spectrum. The carbons of the heterocyclic ring appear at characteristic chemical shifts that are sensitive to the electronic environment and stereochemistry.

Table 2: Representative ¹H and ¹³C NMR Data for 2-Oxo-oxazolidine-4-carboxylic Acid Stereoisomers (in D₂O)[1]

Compound¹H NMR (δ, ppm)¹³C NMR (δ, ppm)
2-Oxo-oxazolidine-4-carboxylic acid4.30 (m, 1H), 4.19 (m, 2H)174.09, 158.87, 67.52, 55.85
(S)-2-Oxo-oxazolidine-4-carboxylic acid4.22 (m, 2H), 4.16 (m, 1H)173.90, 158.90, 68.43, 55.32
(R)-2-Oxo-oxazolidine-4-carboxylic acid4.28 (ddd, 1H), 4.18 (m, 2H)173.90, 158.90, 68.43, 55.32
Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule, which aids in structural confirmation. Electron ionization (EI) and electrospray ionization (ESI) are common techniques used. The fragmentation patterns can provide clues about the connectivity of the molecule.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful technique for determining the absolute configuration of chiral molecules. Enantiomers of 1,3-oxazolidine-4-carboxylic acid will produce mirror-image CD spectra. This technique is particularly useful for confirming the stereochemical outcome of asymmetric syntheses.

Applications in Drug Development and Medicinal Chemistry

The rigidified framework of 1,3-oxazolidine-4-carboxylic acid makes it an attractive scaffold for the design of biologically active molecules.

Constrained Amino Acids in Peptide Mimetics

Incorporating 1,3-oxazolidine-4-carboxylic acid derivatives into peptides can induce specific secondary structures, such as β-turns, and enhance metabolic stability by protecting against enzymatic degradation. This conformational constraint can lead to increased receptor affinity and selectivity.

Oxazolidinone Antibiotics

While not a direct application of the carboxylic acid derivative, the closely related oxazolidinone ring is the core of an important class of antibiotics. Linezolid and Tedizolid are prominent examples of oxazolidinone antibiotics that are effective against multidrug-resistant Gram-positive bacteria. The oxazolidinone ring is crucial for their mechanism of action, which involves the inhibition of bacterial protein synthesis. The knowledge gained from the synthesis and structure-activity relationships of these drugs can inform the design of novel 1,3-oxazolidine-4-carboxylic acid-based therapeutics.

Oxazolidinone_Antibiotics cluster_0 Oxazolidinone Core cluster_1 Examples cluster_2 Mechanism of Action core 1,3-Oxazolidin-2-one Key Pharmacophore linezolid Linezolid Orally active antibiotic core:f1->linezolid tedizolid Tedizolid Potent against MRSA core:f1->tedizolid moa Inhibition of Bacterial Protein Synthesis Binds to 50S ribosomal subunit linezolid->moa tedizolid->moa

Figure 3: The role of the oxazolidinone core in antibiotics.

Emerging Therapeutic Areas

Derivatives of 1,3-oxazolidine-4-carboxylic acid are being explored for a range of other therapeutic applications, including as antiviral and anticancer agents. The ability to introduce diverse substituents at various positions on the ring allows for the fine-tuning of their biological activity and targeting of different enzymes and receptors.

Conclusion and Future Outlook

1,3-Oxazolidine-4-carboxylic acid and its derivatives represent a versatile and powerful class of building blocks for modern drug discovery and chemical biology. Their unique structural and stereochemical features provide a robust platform for the design of novel therapeutics with improved potency, selectivity, and pharmacokinetic profiles. The continued development of efficient and stereoselective synthetic methods, coupled with advanced analytical techniques, will undoubtedly expand the utility of this important scaffold in the years to come. As our understanding of the intricate relationship between three-dimensional molecular structure and biological function deepens, the strategic application of conformationally constrained systems like 1,3-oxazolidine-4-carboxylic acid will remain at the forefront of innovative drug design.

References

  • CN111808040A - Synthetic method of multi-configuration 2-oxooxazolidine-4-carboxylic acid compounds.
  • Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction - NIH. [Link]

  • Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer - Letters in Applied NanoBioScience. [Link]

  • Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential - Pakistan Journal of Pharmaceutical Sciences. [Link]

  • (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid - PubChem. [Link]

  • Amino-Acid-Derived Oxazolidin-5-Ones as Chemical Markers for Schiff Base Formation in Glycation Reactions - MDPI. [Link]

  • Scalar Cross-Relaxation Detected in the NOESY Spectra of Oxazolidines and Thiazolidines | The Journal of Organic Chemistry. [Link]

  • Distinct circular dichroism spectroscopic signatures of polyproline II and unordered secondary structures - PubMed. [Link]

Sources

Foundational

The Pharmacological Potential of 1,3-Oxazolidine-4-Carboxylic Acid Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: Unlocking the Versatility of a Privileged Scaffold In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds"—structures that can interact with a wide ra...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Unlocking the Versatility of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds"—structures that can interact with a wide range of biological targets to elicit diverse pharmacological responses. The 1,3-oxazolidine-4-carboxylic acid core and its close chemical cousins, the thiazolidines, represent such a class of compounds. From their foundational role in clinically approved antibiotics to their emerging potential in oncology and virology, these heterocyclic systems offer a rich playground for synthetic chemists and drug developers. This guide provides a deep dive into the multifaceted biological activities of these derivatives, moving beyond a mere catalog of findings to explore the mechanistic rationale and experimental methodologies that underpin their therapeutic promise. Our focus will be on providing actionable insights for researchers actively engaged in the design and evaluation of novel therapeutic agents.

The Core Moiety: Structural Features and Synthetic Accessibility

The 1,3-oxazolidine ring is a five-membered heterocycle containing both oxygen and nitrogen atoms. The presence of a carboxylic acid group at the 4-position, often derived from natural amino acids like L-serine or L-cysteine (for the analogous thiazolidines), imparts chirality and provides a crucial anchor point for molecular interactions and further synthetic modifications.[1][2] The general synthetic route to these compounds often involves the cyclocondensation of an amino acid with an aldehyde or ketone, a straightforward and versatile reaction that allows for the introduction of a wide array of substituents.[1][2]

A common and efficient method for synthesizing thiazolidine-4-carboxylic acid derivatives, for instance, involves the nucleophilic cyclization of L-cysteine with various aldehydes.[2] This reaction capitalizes on the nucleophilicity of the thiol and amino groups of L-cysteine attacking the electrophilic carbonyl carbon of the aldehyde.

Diagram 1: General Synthesis of 2-Aryl-Thiazolidine-4-Carboxylic Acid

G cluster_reactants Reactants cluster_reaction Reaction cluster_product Product l_cysteine L-Cysteine condensation Nucleophilic Cyclocondensation l_cysteine->condensation aldehyde Aromatic Aldehyde (R-CHO) aldehyde->condensation thiazolidine 2-Aryl-Thiazolidine-4-Carboxylic Acid condensation->thiazolidine Formation of Diastereomers

Caption: Synthetic pathway for 2-aryl-thiazolidine-4-carboxylic acid derivatives.

Antimicrobial Activity: From Broad-Spectrum to Targeted Agents

Perhaps the most well-documented biological activity of oxazolidine derivatives is their antimicrobial effect.[3] The oxazolidinone class, in particular, has yielded clinically significant antibiotics like Linezolid and Tedizolid.[4]

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Oxazolidinones exert their antibacterial effect by targeting a very early stage of protein synthesis.[5][6] They bind to the 50S ribosomal subunit at the peptidyl transferase center (PTC), preventing the formation of the initiation complex with the 30S subunit.[4] This unique mechanism means that there is minimal cross-resistance with other classes of protein synthesis inhibitors.[7]

Diagram 2: Mechanism of Action of Oxazolidinone Antibiotics

Caption: Oxazolidinones inhibit protein synthesis by preventing the formation of the 70S initiation complex.

Spectrum of Activity and Structure-Activity Relationships (SAR)

Oxazolidinones are particularly effective against a wide array of Gram-positive bacteria, including multidrug-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[4] SAR studies have revealed that modifications at the C5 side chain of the oxazolidinone ring can significantly impact antibacterial potency and spectrum.[4] While bulky substituents at this position can diminish activity, other modifications have led to derivatives with enhanced efficacy against both Gram-positive and Gram-negative bacteria.[4]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

A fundamental assay to evaluate the antibacterial efficacy of novel compounds is the determination of the Minimum Inhibitory Concentration (MIC).

Objective: To determine the lowest concentration of a 1,3-oxazolidine-4-carboxylic acid derivative that inhibits the visible growth of a specific bacterial strain.

Materials:

  • Test compound stock solution (e.g., in DMSO).

  • Cation-adjusted Mueller-Hinton Broth (CAMHB).

  • 96-well microtiter plates.

  • Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 10^8 CFU/mL).

  • Positive control antibiotic (e.g., Linezolid).

  • Negative control (broth only).

  • Spectrophotometer or plate reader.

Procedure:

  • Serial Dilution: Prepare a two-fold serial dilution of the test compound in CAMHB across the wells of the microtiter plate. The final volume in each well should be 50 µL.

  • Inoculation: Dilute the standardized bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL. Add 50 µL of this inoculum to each well containing the test compound, positive control, and growth control (no compound).

  • Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

  • Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by measuring the optical density at 600 nm.

Anticancer Activity: A New Frontier

Emerging research has highlighted the potential of 1,3-oxazolidine and thiazolidine derivatives as anticancer agents.[1] These compounds have been shown to exhibit cytotoxic effects against various cancer cell lines.

Mechanistic Insights

The anticancer mechanisms of these derivatives are diverse and appear to be structure-dependent. Some derivatives have been shown to induce apoptosis, while others may interfere with cell cycle progression or specific signaling pathways crucial for tumor growth. For instance, certain thiazolidin-4-one derivatives have demonstrated pro-apoptotic activity.

Quantitative Data on Anticancer Activity

The following table summarizes the cytotoxic activity of selected thiazolidine derivatives against the MCF-7 breast cancer cell line.

Compound IDStructureIC50 (µM)[1]
AT2-(4-((2-carboxy-2-oxoethyl)oxy)phenyl)thiazolidine-4-carboxylic acid15.62
ATAH3-acetyl-2-(4-(2-hydrazinyl-2-oxoethoxy)phenyl)thiazolidine-4-carboxylic acid31.25
ATASO3-acetyl-2-(4-(2-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-oxoethoxy)phenyl)thiazolidine-4-carboxylic acid7.81

Data extracted from a study on thiazolidine and 1,3,4-oxadiazole derivatives.[1]

Antiviral and Antioxidant Properties

Beyond their antimicrobial and anticancer effects, these versatile scaffolds have also demonstrated potential as antiviral and antioxidant agents.

Antiviral Activity

Thiazolidine-4-carboxylic acid derivatives have been investigated as inhibitors of influenza virus neuraminidase, a key enzyme in viral replication.[8][9] Compounds have been identified that exhibit potent neuraminidase inhibitory activity and show promise in hemagglutination inhibition assays against influenza A strains.[8]

Antioxidant Potential

The antioxidant activity of these derivatives is often attributed to their ability to scavenge free radicals. Structure-activity relationship studies have indicated that the nature and position of substituents on the aromatic ring attached to the core scaffold play a crucial role in their radical scavenging properties.[10] Electron-donating groups, such as methoxy (-OCH3), tend to enhance antioxidant activity by increasing the electron density on the heterocyclic ring.[10]

Conclusion and Future Directions

The 1,3-oxazolidine-4-carboxylic acid framework and its analogues represent a highly adaptable and pharmacologically significant class of compounds. Their proven success in the antibacterial arena, coupled with their growing potential in oncology, virology, and as antioxidants, underscores their importance in modern drug discovery. Future research should focus on elucidating the precise molecular targets for their anticancer and antiviral activities, as well as optimizing their pharmacokinetic and toxicological profiles through rational drug design. The synthetic tractability of this scaffold ensures that a vast chemical space remains to be explored, promising the discovery of next-generation therapeutics for a wide range of diseases.

References

  • Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences. [Link]

  • Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer. Letters in Applied NanoBioScience. [Link]

  • Synthetic method of multi-configuration 2-oxooxazolidine-4-carboxylic acid compounds.
  • Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Publishing. [Link]

  • Synthesis and Antimicrobial Activity of New 1,3-Thiazolidin-4-one Derivatives Obtained from Carboxylic Acid Hydrazides. ResearchGate. [Link]

  • Chapter 9. Synthesis, Antioxidant and Antibacterial Properties of Thiazolidine-4-Carboxylic Acid Derivatives. Nova Science Publishers. [Link]

  • The Role of Oxazolidine Derivatives in the Treatment of Infectious and Chronic Diseases. ResearchGate. [Link]

  • Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A. PubMed. [Link]

  • (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid. PubChem - NIH. [Link]

  • The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies. MDPI. [Link]

  • Synthesis and Antimicrobial Activity of 1,3,4-Oxadiazoline, 1,3-Thiazolidine, and 1,2,4-Triazoline Double-Tailed Acyclo C-Nucleosides. PMC. [Link]

  • Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole. PMC - NIH. [Link]

  • Oxazolidinones: activity, mode of action, and mechanism of resistance. PubMed. [Link]

  • In Vitro Activity of Oxazolidinone against Nontuberculous Mycobacteria, Including Macrolide-Resistant Clinical Isolates. PMC - NIH. [Link]

  • Design, Synthesis, and Antibacterial Evaluation of Oxazolidinones with Fused Heterocyclic C-Ring Substructure. PubMed Central. [Link]

  • Antimicrobial activity of oxazolidinone derivatives 7a-7 L towards... ResearchGate. [Link]

  • Oxazolidinone – Knowledge and References. Taylor & Francis. [Link]

  • Therapeutic Potential of Oxazolidine Derivative: A Critical Review of Their Biological Activities. ResearchGate. [Link]

  • Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Derivatives. MDPI. [Link]

  • Mechanism of action of oxazolidinone antibacterial agents. ResearchGate. [Link]

  • Synthesis, Characterizations and Antimicrobial Activity of Oxazolidinone and Imidazolidinone Derivatives. Academia.edu. [Link]

  • Synthesis and screening for anticancer activity of two novel telluro-amino acids: 1,3-Tellurazolidine-4-carboxylic acid and tellurohomocystine. PubMed. [Link]

  • Mechanism of Action of Oxazolidinones | Animations. PharmaXChange.info. [Link]

Sources

Exploratory

The Oxazolidinone Core: A Journey from Serendipitous Discovery to Synthetic Staple

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The story of oxazolidinone compounds is a testament to the blend of serendipity, systematic investigation, and innovative applic...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The story of oxazolidinone compounds is a testament to the blend of serendipity, systematic investigation, and innovative application that drives progress in chemical sciences. From their early, unassuming origins to their current status as life-saving antibiotics and indispensable tools in asymmetric synthesis, the journey of the oxazolidinone scaffold is a compelling narrative of chemical evolution. This guide provides an in-depth exploration of the discovery, history, and multifaceted applications of this remarkable class of heterocyclic compounds.

Part 1: The Genesis of a Scaffold: Early Discoveries and Synthetic Foundations

The emergence of the oxazolidinone ring in the chemical literature was not marked by a singular, groundbreaking discovery but rather by a gradual recognition of its synthetic accessibility and latent potential.

The Dawn of the Oxazolidinone Ring

The fundamental oxazolidine ring system was first synthesized in the 19th century.[1] These early preparations were typically achieved through the condensation reaction of a 2-aminoalcohol with an aldehyde or ketone.[1] The 2-oxazolidinone structure, the isomeric form that would later prove to be of immense importance, was first reported in 1888 by the German chemist Siegmund Gabriel.[2] While investigating the reactions of bromoethylamine hydrobromide, he treated it with silver carbonate and isolated a product which he correctly identified by its empirical formula but did not fully characterize or name.[2] It wasn't until nine years later, in 1897, that Gabriel, along with G. Eschenbach, revisited this compound, developing a more efficient synthesis using sodium bicarbonate and naming it "Oxäthylcarbaminsäureanhydrid" (hydroxyethylcarbamic acid anhydride), recognizing its cyclic nature and origin from ethanolamine.[2]

Early Glimpses of Biological Activity

The first indications of the biological potential of the oxazolidinone scaffold emerged in the mid-20th century. In the 1940s, furazolidone, a nitrofuran derivative containing a 2-oxazolidinone ring, was discovered and found to possess antimicrobial properties by targeting bacterial DNA.[3][4] This was likely the first instance that sparked further interest in the oxazolidinone class as potential antibacterial agents.[3][4] Shortly after, in 1956, cycloserine, a derivative of the 3-oxazolidinone isomer, was introduced as a second-line treatment for tuberculosis.[3][4] These early discoveries, while significant, did not immediately lead to a widespread appreciation of the oxazolidinone core as a privileged scaffold for antibiotic development.

Foundational Synthetic Methodologies

The early synthetic routes to 2-oxazolidinones often involved the reaction of amino alcohols with phosgene or its derivatives.[5] While effective, the high toxicity of phosgene spurred the development of alternative, safer methods. These include the carbonylation of β-amino alcohols with reagents like carbon dioxide or dialkyl carbonates, and the cycloaddition of carbon dioxide with aziridines or propargylamines.[5] A common laboratory-scale synthesis involves the reaction of an ethanolamine with urea under microwave irradiation.[4]

Part 2: The Rise of the Oxazolidinone Antibiotics: A New Era in Combating Bacterial Resistance

The late 20th century witnessed a dramatic shift in the perception of oxazolidinones, transforming them from chemical curiosities into a clinically vital class of antibiotics. This was largely driven by the growing crisis of antimicrobial resistance.

The DuPont Breakthrough: The Dawn of N-Aryl Oxazolidinones

The modern era of oxazolidinone antibiotics began in the 1970s and 1980s when researchers at E.I. du Pont de Nemours & Co. discovered the potent antibacterial activity of a new class of synthetic N-aryl-oxazolidinones.[3][6] This pivotal discovery was first aimed at agricultural applications, with a 1978 patent describing their use in controlling plant diseases.[6][7] Subsequent research led to a 1984 patent detailing their efficacy in treating bacterial infections in mammals.[6] In 1987, DuPont scientists formally presented these compounds, including Dup-105 and DuP-721, as a novel class of antibacterial agents with a unique mechanism of action.[3] However, initial challenges with liver toxicity in early compounds led to the discontinuation of their development by DuPont.[6]

From Lead Compound to Landmark Drug: The Pharmacia & Upjohn Journey to Linezolid

Despite the initial setbacks at DuPont, the promise of the oxazolidinone scaffold was not forgotten. In the 1990s, scientists at Pharmacia & Upjohn (now part of Pfizer) initiated their own research program dedicated to this class of compounds.[6] Through extensive structure-activity relationship (SAR) studies, they synthesized and evaluated numerous analogues, leading to the identification of two promising candidates: eperezolid and linezolid.[6][8] Linezolid was ultimately selected for further clinical development due to its superior pharmacokinetic profile, requiring only twice-daily dosing compared to the three-times-a-day regimen for eperezolid.[6][8] After successful clinical trials, linezolid (marketed as Zyvox) was approved by the US Food and Drug Administration (FDA) in 2000, becoming the first member of this new class of antibiotics to reach the market in over 35 years.[9]

Mechanism of Action: A Unique Approach to Inhibiting Protein Synthesis

Oxazolidinones exhibit a novel mechanism of action that sets them apart from other classes of protein synthesis inhibitors.[6] They exert their bacteriostatic effect by binding to the 50S ribosomal subunit at the peptidyl transferase center (PTC).[3][7][10] Specifically, they bind to the 23S rRNA, preventing the formation of the initiation complex, which is the first step in bacterial protein synthesis.[6][11][] This unique mode of action means that there is generally no cross-resistance with other protein synthesis inhibitors that act at later stages of elongation.[6]

Linezolid Mechanism of Action cluster_ribosome Bacterial Ribosome cluster_inhibition Inhibition by Linezolid 50S 50S Subunit Initiation_Complex 70S Initiation Complex (Functional) 50S->Initiation_Complex Binding_Site Binds to 23S rRNA on 50S Subunit Blocked_Complex Initiation Complex (Non-functional) 50S->Blocked_Complex 30S 30S Subunit mRNA mRNA 30S->mRNA binds 30S->Initiation_Complex 30S->Blocked_Complex fMet-tRNA fMet-tRNA mRNA->fMet-tRNA recruits fMet-tRNA->50S associates with Protein_Synthesis Protein Synthesis Initiation_Complex->Protein_Synthesis Proceeds Linezolid Linezolid Linezolid->Binding_Site Binding_Site->50S prevents association No_Protein_Synthesis Protein Synthesis Inhibited Blocked_Complex->No_Protein_Synthesis

Caption: Mechanism of action of linezolid, an oxazolidinone antibiotic.

The Next Wave: Second-Generation Oxazolidinones and Future Perspectives

The clinical success of linezolid spurred the development of second-generation oxazolidinones with improved properties, such as enhanced potency, a broader spectrum of activity, and a better safety profile. Tedizolid, approved by the FDA in 2014, is a prominent example of a second-generation oxazolidinone.[3][11] Other compounds like posizolid, radezolid, and sutezolid have also been developed and investigated.[3][10] The ongoing challenge of antimicrobial resistance continues to drive research in this area, with a focus on overcoming linezolid resistance and expanding the activity of oxazolidinones against Gram-negative bacteria.[13]

Part 3: The Oxazolidinone Scaffold in Synthetic Chemistry: A Versatile Tool for Stereocontrol and Protection

Beyond their life-saving role as antibiotics, oxazolidinones have carved out a significant niche in the field of organic synthesis, primarily as powerful tools for controlling stereochemistry and protecting reactive functional groups.

Evans Chiral Auxiliaries: Mastering Asymmetric Synthesis

In the realm of asymmetric synthesis, N-acyl oxazolidinones are widely recognized as "Evans chiral auxiliaries," a class of compounds that enable highly diastereoselective transformations.[14][15] Developed by David A. Evans, these auxiliaries are typically derived from readily available and inexpensive chiral amino alcohols, such as valinol and phenylalaninol.[2] The chiral auxiliary is temporarily attached to a substrate, directing the stereochemical outcome of a subsequent reaction, and is then cleaved to yield the desired enantiomerically enriched product.[2] This strategy has been successfully applied to a wide range of reactions, including alkylations, aldol reactions, and Diels-Alder reactions.[14]

Evans_Auxiliary_Workflow Start Achiral Substrate (e.g., Carboxylic Acid) Attach Attach Chiral Auxiliary (Evans Oxazolidinone) Start->Attach Diastereomeric_Intermediate Diastereomeric Intermediate Attach->Diastereomeric_Intermediate Stereoselective_Reaction Diastereoselective Reaction (e.g., Alkylation, Aldol) Diastereomeric_Intermediate->Stereoselective_Reaction New_Stereocenter Product with New Stereocenter Stereoselective_Reaction->New_Stereocenter Cleave Cleave Auxiliary New_Stereocenter->Cleave Final_Product Enantiomerically Enriched Product Cleave->Final_Product Recycle Recycle Auxiliary Cleave->Recycle

Caption: General workflow for asymmetric synthesis using an Evans chiral auxiliary.

A Shield for Functionality: Oxazolidines as Protecting Groups

The oxazolidine ring can also serve as a robust protecting group for various functional groups in multistep organic synthesis.[1] For instance, aldehydes and ketones can be protected as oxazolidines by reacting them with a 2-aminoalcohol.[1] This transformation masks the carbonyl group from reacting with nucleophiles or reducing agents.[16] The oxazolidine can be readily removed under acidic conditions to regenerate the carbonyl functionality.[16] Similarly, carboxylic acids can be protected as oxazolines, which are stable to Grignard reagents and hydrides.[17][18] This protecting group strategy is particularly valuable in the synthesis of complex molecules where selective reactivity is crucial.

Part 4: Experimental Protocols and Data

To provide practical insights for the laboratory chemist, this section details representative experimental procedures for the synthesis of linezolid and the application of an Evans chiral auxiliary.

Synthesis of a Key Intermediate: (S)-N-[[3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide (Linezolid)

The synthesis of linezolid can be achieved through various routes. A common approach involves the following key steps:

Step 1: N-Alkylation of 3-Fluoro-4-morpholinoaniline

  • 3-Fluoro-4-morpholinoaniline is reacted with (R)-glycidyl butyrate in the presence of a suitable solvent and catalyst to yield the corresponding amino alcohol.

Step 2: Cyclization to form the Oxazolidinone Ring

  • The resulting amino alcohol is then cyclized using a carbonylating agent, such as carbonyldiimidazole (CDI) or phosgene equivalents, to form the 2-oxazolidinone ring.

Step 3: Introduction of the Acetamidomethyl Side Chain

  • The hydroxymethyl group at the C5 position of the oxazolidinone is converted to an azide.

  • The azide is then reduced to an amine.

  • Finally, the amine is acylated with acetic anhydride to introduce the acetamidomethyl side chain, yielding linezolid.[19][20]

Application of Evans Chiral Auxiliary: Diastereoselective Alkylation

A representative protocol for the diastereoselective alkylation of an N-acyl oxazolidinone (Evans auxiliary) is as follows:

Step 1: Acylation of the Chiral Auxiliary

  • The Evans auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) is acylated with an acyl chloride or anhydride (e.g., propionyl chloride) in the presence of a base (e.g., triethylamine) and a catalyst (e.g., 4-dimethylaminopyridine) to form the N-acyl oxazolidinone.[21]

Step 2: Enolate Formation

  • The N-acyl oxazolidinone is deprotonated at a low temperature (e.g., -78 °C) using a strong base, such as lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide, to generate the corresponding Z-enolate.[21]

Step 3: Diastereoselective Alkylation

  • The enolate is then reacted with an electrophile (e.g., benzyl bromide) at low temperature. The bulky substituent on the chiral auxiliary effectively shields one face of the enolate, leading to a highly diastereoselective alkylation.[17]

Step 4: Cleavage of the Auxiliary

  • The chiral auxiliary is cleaved from the alkylated product using a reagent such as lithium hydroxide or lithium hydroperoxide to yield the enantiomerically enriched carboxylic acid. The chiral auxiliary can often be recovered and reused.[2]

Data Summary Tables

Table 1: Antibacterial Spectrum of Selected Oxazolidinone Antibiotics

AntibioticKey Pathogens
Linezolid Methicillin-resistant Staphylococcus aureus (MRSA), Vancomycin-resistant Enterococcus (VRE), Penicillin-resistant Streptococcus pneumoniae
Tedizolid Acute bacterial skin and skin structure infections (ABSSSI) caused by susceptible Gram-positive bacteria, including MRSA
Furazolidone Broad-spectrum antimicrobial against various bacterial and protozoal infections
Cycloserine Mycobacterium tuberculosis

Table 2: Diastereoselectivity in Evans Aldol Reactions

AldehydeDiastereomeric Ratio (syn:anti)
Isobutyraldehyde>99:1
Benzaldehyde98:2
Acetaldehyde95:5

Part 5: Conclusion and Future Outlook

The trajectory of oxazolidinone chemistry, from its humble beginnings to its current prominence, is a powerful illustration of how a single chemical scaffold can be adapted and optimized to address diverse scientific challenges. As antibiotics, oxazolidinones have provided a critical line of defense against multidrug-resistant pathogens, and ongoing research promises to deliver even more potent and broad-spectrum agents. In the realm of organic synthesis, the elegant stereocontrol imparted by Evans auxiliaries has become a cornerstone of modern asymmetric synthesis, enabling the efficient construction of complex chiral molecules.

The future of oxazolidinone chemistry is bright. The continued exploration of new derivatives may lead to the discovery of compounds with novel biological activities beyond their antibacterial properties. Furthermore, the development of new synthetic methodologies will undoubtedly expand the utility of the oxazolidinone scaffold in both academic and industrial research. The rich history and diverse applications of oxazolidinones serve as an inspiration for the continued pursuit of innovation in the chemical sciences.

References

  • Linezolid: a review of its properties, function, and use in critical care. Therapeutics and Clinical Risk Management. Available at: [Link]

  • Linezolid - Wikipedia. en.wikipedia.org. Available at: [Link]

  • dos Santos, J. A. R., et al. (2023). Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Medicinal Chemistry, 14(3), 392-421. Available at: [Link]

  • Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. MDPI. Available at: [Link]

  • Oxazolidinone synthesis. Organic Chemistry Portal. Available at: [Link]

  • Linezolid | C16H20FN3O4. PubChem. Available at: [Link]

  • Evans Auxiliaries and a Friend for Aldol Reactions. YouTube. Available at: [Link]

  • evans enolate alkylation-hydrolysisx. Unknown Source. Available at: [Link]

  • Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. National Institutes of Health. Available at: [Link]

  • Design, Synthesis, and Antibacterial Evaluation of Oxazolidinones with Fused Heterocyclic C-Ring Substructure. National Institutes of Health. Available at: [Link]

  • Linezolid Pharmacia Corp. PubMed. Available at: [Link]

  • Oxazolidine - Wikipedia. en.wikipedia.org. Available at: [Link]

  • Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. Available at: [Link]

  • Oxazolines. XI. Synthesis of functionalized aromatic and aliphatic acids. Useful protecting group for carboxylic acids against Grignard and hydride reagents. ACS Publications. Available at: [Link]

  • One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway. National Institutes of Health. Available at: [Link]

  • Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Williams College. Available at: [Link]

  • What is the best protocol for Oxazolidine synthesis on resin?. ResearchGate. Available at: [Link]

  • Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace. ACS Publications. Available at: [Link]

  • Kumar, P., & Bodas, M. S. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 6(59), 54331-54350. Available at: [Link]

  • Efficient synthesis of 2-oxazolidinone from epoxides and carbamates with binary Mg\Fe oxides as. Unknown Source. Available at: [Link]

  • Synthesis and Antibacterial Activity of U-100592 and U-100766, Two Oxazolidinone Antibacterial Agents for the Potential Treatment of Multidrug-Resistant Gram-Positive Bacterial Infections. ACS Publications. Available at: [Link]

  • Mahdi, A., Alani, B., & Ibrahim, I. (2023). Oxazolidinones Antibiotics, Chemistry, Applications and Role in COVID-19 Treatment. Pharmacology & Pharmacy, 14(1), 19-32. Available at: [Link]

  • A new and alternate synthesis of Linezolid: An antibacterial agent. Der Pharma Chemica. Available at: [Link]

  • The discovery of linezolid, the first oxazolidinone antibacterial agent. PubMed. Available at: [Link]

  • A simple oxazolidine linker for solid-phase synthesis of peptide aldehydes. PubMed. Available at: [Link]

  • Seven-Step Continuous Flow Synthesis of Linezolid Without Intermediate Purification. PubMed. Available at: [Link]

  • Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. ResearchGate. Available at: [Link]

  • Mechanism of Action of Linezolid: in-vitro studies suggest that.... ResearchGate. Available at: [Link]

  • Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. National Institutes of Health. Available at: [Link]

  • Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. National Institutes of Health. Available at: [Link]

  • Oxazolines. XI. Synthesis of functionalized aromatic and aliphatic acids. Useful protecting group for carboxylic acids against Grignard and hydride reagents. ACS Publications. Available at: [Link]

  • Process for the preparation of linezolid. Google Patents.
  • Full article: Linezolid: a review of its properties, function, and use in critical care. Taylor & Francis Online. Available at: [Link]

  • An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air. Scientific Research Publishing. Available at: [Link]

  • Process for the preparation of linezolid. Google Patents.
  • Introduction to Peptide Synthesis. Master Organic Chemistry. Available at: [Link]

  • Protecting group - Wikipedia. en.wikipedia.org. Available at: [Link]

  • Oxazolidine synthesis. Organic Chemistry Portal. Available at: [Link]

  • Synthesis of aminoquinoline-based aminoalcohols and oxazolidinones and their antiplasmodial activity. PubMed. Available at: [Link]

Sources

Foundational

1,3-Oxazolidine-4-Carboxylic Acid: A Non-Proteinogenic Amino Acid for Advanced Peptide and Drug Design

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: Beyond the Canonical Twenty In the landscape of modern drug discovery and peptide science, the strategic incorpora...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Canonical Twenty

In the landscape of modern drug discovery and peptide science, the strategic incorporation of non-proteinogenic amino acids (NPAAs) has emerged as a powerful tool for engineering molecules with enhanced therapeutic properties.[1][2] These unique building blocks offer a gateway to overcoming the inherent limitations of native peptides, such as poor metabolic stability, low bioavailability, and conformational flexibility.[1] Among the diverse arsenal of NPAAs, 1,3-oxazolidine-4-carboxylic acid, a conformationally constrained analog of serine and a structural mimic of proline, presents a compelling scaffold for the rational design of sophisticated peptidomimetics and small molecule therapeutics.[3][4][5]

This technical guide provides a comprehensive overview of 1,3-oxazolidine-4-carboxylic acid, from its stereoselective synthesis and analytical characterization to its strategic implementation in solid-phase peptide synthesis (SPPS). We will delve into the profound impact of this constrained amino acid on peptide secondary structure and explore its burgeoning applications in medicinal chemistry. This document is intended to serve as a practical resource for researchers at the forefront of peptide and drug development, offering both foundational knowledge and field-proven insights to harness the full potential of this versatile building block.

I. The Molecular Architecture: Structure, Stereochemistry, and Properties

1,3-Oxazolidine-4-carboxylic acid is a heterocyclic, non-proteinogenic amino acid characterized by a five-membered ring containing both an oxygen and a nitrogen atom. The carboxylic acid moiety at the 4-position and the potential for substitution on the ring provide a rich platform for chemical modification.

A. Physicochemical Properties

The properties of the parent (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid are summarized in the table below. The presence of both hydrogen bond donors and acceptors, coupled with a polar surface area of 75.6 Ų, suggests its potential for engaging in specific molecular interactions with biological targets.[6]

PropertyValueSource
Molecular Formula C₄H₅NO₄[6]
Molecular Weight 131.09 g/mol [6]
Topological Polar Surface Area 75.6 Ų[6]
Hydrogen Bond Donors 2[6]
Hydrogen Bond Acceptors 4[6]
Rotatable Bond Count 1[6]
B. Stereochemistry: A Gateway to Conformational Control

The chirality at the C4 position, inherited from the parent amino acid (e.g., L- or D-serine), is a critical determinant of the conformational properties of peptides incorporating this residue. The synthesis of enantiomerically pure (4S)- and (4R)-1,3-oxazolidine-4-carboxylic acid is therefore paramount for its application in stereospecific drug design.

II. Synthesis of Fmoc-Protected 1,3-Oxazolidine-4-Carboxylic Acid

The successful incorporation of 1,3-oxazolidine-4-carboxylic acid into peptides via Fmoc-based solid-phase peptide synthesis (SPPS) necessitates the preparation of the N-Fmoc protected building block. The following section outlines a robust, field-tested protocol for the synthesis of Fmoc-(4S)-1,3-oxazolidine-4-carboxylic acid from L-serine.

A. Rationale Behind the Synthetic Strategy

The synthesis involves a two-step process: first, the cyclization of L-serine to form the oxazolidinone ring, and second, the protection of the newly formed secondary amine with the Fmoc group. The choice of reagents and conditions is critical to ensure high yields, prevent racemization, and facilitate purification. The use of a phosgene equivalent, such as bis(trichloromethyl) carbonate (triphosgene), is a common and effective method for the cyclization step.[7] Subsequent Fmoc protection is typically achieved using Fmoc-succinimide (Fmoc-OSu) under basic conditions.

Synthesis_Workflow cluster_step1 Step 1: Cyclization cluster_step2 Step 2: Fmoc Protection L-Serine L-Serine Reagents1 1. NaOH (aq) 2. Bis(trichloromethyl) carbonate in Dioxane Oxazolidinone (4S)-2-Oxo-1,3-oxazolidine-4-carboxylic acid Reagents1->Oxazolidinone Cyclization Reagents2 Fmoc-OSu, NaHCO3 in Acetone/Water Fmoc_Oxazolidinone Fmoc-(4S)-2-Oxo-1,3-oxazolidine- 4-carboxylic acid Reagents2->Fmoc_Oxazolidinone N-Protection

Caption: Synthetic workflow for Fmoc-(4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid.

B. Detailed Experimental Protocol

Step 1: Synthesis of (4S)-2-Oxo-1,3-oxazolidine-4-carboxylic acid

  • Dissolution: Dissolve L-serine (1 equivalent) in a 1 M aqueous solution of sodium hydroxide (2 equivalents) with cooling in an ice bath.

  • Cyclization: To the stirred solution, add a solution of bis(trichloromethyl) carbonate (0.4 equivalents) in dioxane dropwise, maintaining the temperature below 10 °C.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC.[7]

  • Work-up: Acidify the reaction mixture to pH 2-3 with concentrated HCl. Extract the aqueous layer with ethyl acetate.

  • Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or flash column chromatography.

Step 2: Synthesis of Fmoc-(4S)-2-Oxo-1,3-oxazolidine-4-carboxylic acid

  • Dissolution: Dissolve (4S)-2-Oxo-1,3-oxazolidine-4-carboxylic acid (1 equivalent) and sodium bicarbonate (2 equivalents) in a 1:2 mixture of water and acetone.

  • Fmoc Protection: To this solution, add a solution of Fmoc-OSu (1 equivalent) in acetone dropwise.

  • Reaction: Stir the reaction at room temperature for 2-3 hours, monitoring the progress by TLC.

  • Work-up: Once the reaction is complete, remove the acetone under reduced pressure. Acidify the remaining aqueous solution to pH 2-3 with 2 N HCl.

  • Extraction and Purification: Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. The final product is purified by flash column chromatography on silica gel.

III. Analytical Characterization

Rigorous characterization of the synthesized Fmoc-protected 1,3-oxazolidine-4-carboxylic acid is essential to confirm its identity, purity, and stereochemical integrity before its use in peptide synthesis.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for structural elucidation. The following table provides expected chemical shift ranges for key protons and carbons.

NucleusAtom PositionExpected Chemical Shift (ppm)Multiplicity
¹H Carboxylic Acid (OH)10.0 - 12.0br s
Fmoc Aromatic7.2 - 7.8m
C4-H4.5 - 4.8m
C5-H4.2 - 4.6m
Fmoc-CH & CH₂4.1 - 4.4m
¹³C Carboxylic Acid (C=O)170 - 175s
Oxazolidinone (C=O)158 - 162s
Fmoc Aromatic120 - 145m
C455 - 60d
C565 - 70t
Fmoc-CH & CH₂46 - 68m

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.[8][9]

B. Mass Spectrometry and HPLC

High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the synthesized compound. High-performance liquid chromatography (HPLC) is employed to assess the purity of the final product.

IV. Incorporation into Peptides via Solid-Phase Peptide Synthesis (SPPS)

The true utility of 1,3-oxazolidine-4-carboxylic acid lies in its ability to be seamlessly integrated into peptide sequences using standard Fmoc-based SPPS protocols. However, its sterically demanding nature requires careful consideration of coupling strategies to ensure high efficiency.

A. Rationale for SPPS Strategy

Fmoc/tBu chemistry is the most widely used strategy for SPPS due to its mild deprotection conditions.[6] The Fmoc group is removed with a secondary amine base like piperidine, while the acid-labile side-chain protecting groups and the resin linkage are cleaved in the final step with trifluoroacetic acid (TFA).[6][10]

SPPS_Cycle Start Resin-Bound Peptide (Fmoc-AA_n-...-Resin) Deprotection Fmoc Deprotection (20% Piperidine in DMF) Start->Deprotection Washing1 DMF Wash Deprotection->Washing1 Coupling Coupling (Fmoc-Oxazolidine-COOH, Coupling Reagent, Base) Washing1->Coupling Washing2 DMF Wash Coupling->Washing2 End Elongated Peptide (Fmoc-Oxazolidine-AA_n-...-Resin) Washing2->End End->Deprotection Repeat Cycle

Caption: Standard Fmoc-SPPS cycle for incorporating 1,3-oxazolidine-4-carboxylic acid.

B. Step-by-Step SPPS Protocol
  • Resin Preparation: Start with a suitable solid support (e.g., Rink amide resin for C-terminal amides or 2-chlorotrityl chloride resin for C-terminal acids) and perform the initial Fmoc deprotection of the first amino acid or the resin itself.[6]

  • Fmoc Deprotection: Treat the resin-bound peptide with a solution of 20% piperidine in dimethylformamide (DMF) for 5-10 minutes to remove the Fmoc protecting group from the N-terminus.[6]

  • Washing: Thoroughly wash the resin with DMF to remove excess piperidine and the cleaved Fmoc-adduct.

  • Activation and Coupling:

    • Rationale for Coupling Reagent Choice: Due to the sterically hindered nature of the secondary amine in the oxazolidine ring, a highly efficient coupling reagent is recommended. Uronium/aminium-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA) are excellent choices.[11] These reagents rapidly form the activated species, minimizing the risk of racemization and ensuring high coupling yields.

    • Procedure: Pre-activate a solution of Fmoc-1,3-oxazolidine-4-carboxylic acid (3-5 equivalents), HATU (3-5 equivalents), and DIPEA (6-10 equivalents) in DMF for 1-2 minutes. Add this activation mixture to the deprotected resin-bound peptide.

  • Coupling Reaction: Allow the coupling reaction to proceed for 1-2 hours at room temperature. Monitor the completion of the reaction using a qualitative test such as the Kaiser test (ninhydrin test). For sterically hindered couplings, a double coupling may be necessary.

  • Washing: After complete coupling, wash the resin extensively with DMF to remove unreacted reagents.

  • Repeat: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

  • Final Cleavage and Deprotection: Upon completion of the synthesis, treat the resin with a cleavage cocktail, typically containing 95% TFA with scavengers (e.g., water, triisopropylsilane), to cleave the peptide from the resin and remove the side-chain protecting groups.[10]

C. Field-Proven Insights and Troubleshooting
  • Aggregation: Peptides containing constrained residues can sometimes be prone to aggregation during synthesis. To mitigate this, consider using pseudoproline dipeptides at strategic positions in the sequence or employing chaotropic salts in the washing steps.

  • Incomplete Coupling: If the Kaiser test indicates incomplete coupling, extend the reaction time or perform a second coupling with a fresh solution of activated amino acid. Increasing the equivalents of the amino acid and coupling reagents can also improve efficiency.

  • Aspartimide Formation: When a peptide sequence contains an Asp-Xxx motif, there is a risk of aspartimide formation during the basic Fmoc deprotection step. The use of pseudoproline derivatives like 1,3-oxazolidine-4-carboxylic acid has been shown to sometimes influence this side reaction, so careful monitoring is advised.[4]

V. Impact on Peptide Conformation: A Proline Surrogate and Beyond

The incorporation of 1,3-oxazolidine-4-carboxylic acid imposes significant conformational constraints on the peptide backbone, making it a valuable tool for stabilizing specific secondary structures.

A. The Proline Analogy

Similar to proline, the cyclic nature of 1,3-oxazolidine-4-carboxylic acid restricts the Ramachandran phi (φ) dihedral angle to a narrow range, typically around -60° to -75°. This restriction disrupts the formation of extended β-sheet structures and promotes the formation of turns.

B. Induction of β-Turns

The constrained φ angle makes 1,3-oxazolidine-4-carboxylic acid an excellent inducer of β-turns, which are critical structural motifs for molecular recognition and protein-protein interactions. By strategically placing this residue in a peptide sequence, researchers can pre-organize the peptide into a bioactive conformation, thereby enhancing its binding affinity and selectivity for its target receptor.

Beta_Turn cluster_peptide Peptide Backbone i i i1 i+1 i->i1 i3 i+3 i->i3 H-bond i2 i+2 (Oxazolidine) i1->i2 i2->i3

Caption: Schematic of a β-turn induced by a 1,3-oxazolidine-4-carboxylic acid residue at the i+2 position.

VI. Applications in Drug Discovery and Medicinal Chemistry

The unique structural and conformational properties of 1,3-oxazolidine-4-carboxylic acid have positioned it as a valuable scaffold in medicinal chemistry.

A. Peptidomimetics

By mimicking the β-turns of bioactive peptides, peptidomimetics containing this constrained amino acid can serve as potent and selective agonists or antagonists of various receptors. This approach has been successfully employed in the design of novel therapeutics for a range of diseases.

B. Small Molecule Drug Design

The oxazolidinone ring is a privileged structure in medicinal chemistry, most notably found in the linezolid class of antibiotics.[3] These drugs function by inhibiting bacterial protein synthesis. The 1,3-oxazolidine-4-carboxylic acid scaffold can serve as a starting point for the development of novel small molecule inhibitors targeting a variety of enzymes and receptors. The carboxylic acid handle provides a convenient point for further chemical elaboration and library synthesis.

VII. Conclusion

1,3-Oxazolidine-4-carboxylic acid represents a powerful and versatile tool in the repertoire of the modern peptide and medicinal chemist. Its ability to impart conformational rigidity and mimic key structural motifs of bioactive peptides makes it an invaluable building block for the design of next-generation therapeutics. This guide has provided a comprehensive overview of its synthesis, characterization, and application, with the aim of empowering researchers to effectively utilize this non-proteinogenic amino acid in their drug discovery endeavors. As our understanding of the intricate relationship between structure and function continues to evolve, the strategic use of constrained amino acids like 1,3-oxazolidine-4-carboxylic acid will undoubtedly play an increasingly important role in shaping the future of medicine.

VIII. References

  • Reis, J., Gonçalves, V. M. F., & Campos, F. (2023). Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Medicinal Chemistry, 14(3), 385–420. [Link]

  • Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13052098, (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid. Retrieved from [Link]

  • Keserű, G. M., et al. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. International Journal of Molecular Sciences, 25(8), 4283. [Link]

  • LibreTexts. (2021). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts. [Link]

  • Majed, A. A., & Abid, D. S. (2022). Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer. Letters in Applied NanoBioScience, 12(3), 82. [Link]

  • Suzhou Amatek Biotechnology Co ltd. (2020). CN111808040A - Synthetic method of multi-configuration 2-oxooxazolidine-4-carboxylic acid compounds. Google Patents.

  • Ding, Y., et al. (2020). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. Amino Acids, 52(9), 1177–1188. [Link]

  • Sani, M. A., et al. (2013). In-peptide synthesis of di-oxazolidinone and dehydroamino acid–oxazolidinone motifs as β-turn inducers. Organic & Biomolecular Chemistry, 11(25), 4316–4326. [Link]

  • Albericio, F., & Carpino, L. A. (2015). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 19(11), 1622–1630. [Link]

  • Ding, Y., et al. (2020). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. Amino Acids, 52(9), 1177–1188. [Link]

  • Torgov, V. I., & Shibaev, V. N. (2024). Biosynthesis of novel non-proteinogenic amino acids β-hydroxyenduracididine and β-methylphenylalanine in Escherichia coli. Frontiers in Bioengineering and Biotechnology, 12, 1369383. [Link]

  • Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. [Link]

  • Kent, S. B. H. (2009). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

  • Fields, G. B. (1997). Methods for Removing the Fmoc Group. In Methods in Enzymology (Vol. 289, pp. 104–112). Academic Press. [Link]

  • Albericio, F., & Kates, S. A. (2000). Solid-Phase Synthesis: A Practical Guide. CRC Press. [Link]

  • Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer. [Link]

  • Wüthrich, K. (1986). NMR of Proteins and Nucleic Acids. John Wiley & Sons. [Link]

  • Ramachandran, G. N., & Sasisekharan, V. (1968). Conformation of polypeptides and proteins. Advances in Protein Chemistry, 23, 283–438. [Link]

  • Hruby, V. J., Al-Obeidi, F., & Kazmierski, W. (1990). Emerging approaches in the molecular design of receptor-selective peptide ligands: conformational, topographical and dynamic considerations. Biochemical Journal, 268(2), 249–262. [Link]

  • Gante, J. (1994). Peptidomimetics—Tailored Enzyme Inhibitors. Angewandte Chemie International Edition in English, 33(17), 1699–1720. [Link]

  • Kent, S. B. (2009). Principles and Practice of Solid-Phase Peptide Synthesis. Oxford University Press. [Link]

  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161–214. [Link]

  • Albericio, F., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 241–252. [Link]

  • Kent, S. B. H. (2009). Principles and Practice of Solid-Phase Peptide Synthesis. Oxford University Press. [Link]

  • Wüthrich, K. (1986). NMR of Proteins and Nucleic Acids. John Wiley & Sons. [Link]

  • Ramachandran, G. N., & Sasisekharan, V. (1968). Conformation of polypeptides and proteins. Advances in Protein Chemistry, 23, 283–438. [Link]

  • Hruby, V. J., Al-Obeidi, F., & Kazmierski, W. (1990). Emerging approaches in the molecular design of receptor-selective peptide ligands: conformational, topographical and dynamic considerations. Biochemical Journal, 268(2), 249–262. [Link]

  • Gante, J. (1994). Peptidomimetics—Tailored Enzyme Inhibitors. Angewandte Chemie International Edition in English, 33(17), 1699–1720. [Link]

  • Albericio, F., & Kates, S. A. (2000). Solid-Phase Synthesis: A Practical Guide. CRC Press. [Link]

  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161–214. [Link]

  • Albericio, F., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 241–252. [Link]

  • Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer. [Link]

  • Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer. [Link]

  • Fields, G. B. (1997). Methods for Removing the Fmoc Group. In Methods in Enzymology (Vol. 289, pp. 104–112). Academic Press. [Link]

  • Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. [Link]

  • Kent, S. B. (2009). Principles and Practice of Solid-Phase Peptide Synthesis. Oxford University Press. [Link]

Sources

Exploratory

Physicochemical properties of (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid

An In-depth Technical Guide on the Physicochemical Properties of (4S)-2-oxo-1,3-oxazolidine-4-carboxylic Acid Introduction (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid is a chiral, non-proteinogenic amino acid derivative...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide on the Physicochemical Properties of (4S)-2-oxo-1,3-oxazolidine-4-carboxylic Acid

Introduction

(4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid is a chiral, non-proteinogenic amino acid derivative of significant interest to the scientific community, particularly those in medicinal chemistry and drug development.[1] Structurally, it features a rigid five-membered oxazolidinone ring fused with a carboxylic acid group, a conformation that imparts unique properties valuable in synthetic applications.[1] This compound serves as a crucial medical intermediate, notably in the synthesis of novel antibacterial agents designed to target gram-negative bacilli.[2][3] Furthermore, its constrained heterocyclic structure allows it to function as a pseudo-proline residue in peptide engineering, where it can enforce specific backbone conformations to enhance peptide stability and modulate biological activity.[1]

This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the core physicochemical properties of (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid. Understanding these characteristics is paramount for its effective handling, characterization, and application in complex synthetic pathways and for predicting its behavior in biological systems. We will delve into its structural identity, core physical properties, spectroscopic profile, and provide validated experimental protocols for its analysis, grounding all claims in authoritative data.

Molecular Identity and Structure

The foundational step in characterizing any chemical entity is to establish its precise molecular identity. (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid is defined by its specific stereochemistry at the C4 position, which originates from its common precursor, L-serine.[2] This defined stereocenter is critical for its role in asymmetric synthesis and its specific interactions with biological targets.

Table 1: Key Molecular Identifiers

Parameter Value Reference
IUPAC Name (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid SynThink
CAS Number 19525-95-2 [4][5]
Molecular Formula C₄H₅NO₄ [1][4]
Molecular Weight 131.09 g/mol [1][4][6]

| Canonical SMILES | C1C(=O)O | PubChem |

Core Physicochemical Properties

The physicochemical profile of an active pharmaceutical ingredient (API) or intermediate dictates its behavior from synthesis to final formulation and physiological uptake. The properties of (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid suggest a hydrophilic molecule, a key consideration for its handling and application.

Table 2: Summary of Physicochemical Properties

Property Value / Description Significance in Drug Development
Appearance Typically a solid at room temperature. Influences handling, storage, and formulation processes (e.g., milling, blending).
Melting Point To be determined experimentally. A sharp melting point is a primary indicator of purity. It also defines the upper-temperature limit for handling and storage to prevent degradation.
Solubility Expected to have moderate aqueous solubility and good solubility in polar organic solvents like methanol and ethanol. Critical for designing reaction conditions, purification methods (crystallization), and developing aqueous formulations. Poor solubility can limit bioavailability.
Acidity (pKa) To be determined experimentally. The carboxylic acid moiety imparts acidic properties. Governs the ionization state at physiological pH, which profoundly impacts solubility, membrane permeability (absorption), and receptor binding.

| Lipophilicity (LogP) | -0.56 to -0.7 (Computed)[4][6] | The negative LogP value confirms the hydrophilic (water-loving) nature of the molecule, suggesting it will favor aqueous environments over lipid membranes. |

Lipophilicity (LogP)

The partition coefficient (LogP) is a measure of a compound's differential solubility between an immiscible organic solvent (typically octanol) and water. The computed LogP value of approximately -0.6 indicates that (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid is predominantly hydrophilic.[4][6] This is an expected outcome given the presence of two hydrogen bond donors (the carboxylic acid -OH and the amide N-H) and four hydrogen bond acceptors (the three oxygen atoms and the nitrogen atom), which facilitate strong interactions with water.[6] From a drug development perspective, this hydrophilicity may necessitate formulation strategies to enhance its ability to cross lipid-based biological membranes if required for its mechanism of action.

Acidity (pKa)

Spectroscopic and Analytical Profile

Unambiguous structural confirmation and purity assessment are non-negotiable in scientific research and pharmaceutical development. A combination of spectroscopic and chromatographic techniques provides a complete fingerprint of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. Data reported for the (S)-isomer in deuterium oxide (D₂O) provides a clear signature.[2]

  • ¹H NMR (400 MHz, D₂O): δ 4.22 (m, 2H), 4.16 (m, 1H).[2]

    • Interpretation: These signals in the 4.1-4.3 ppm region correspond to the three protons on the oxazolidine ring. The multiplet complexity arises from their coupling with each other.

  • ¹³C NMR (125 MHz, D₂O): δ 173.90 (dd), 158.90, 68.43 (dd), 55.32 (dd).[2]

    • Interpretation: The signal at ~174 ppm is characteristic of the carboxylic acid carbonyl carbon. The peak at ~159 ppm corresponds to the carbamate carbonyl carbon within the oxazolidinone ring. The signals at ~68 ppm and ~55 ppm represent the two carbons of the ring backbone bound to oxygen and nitrogen, respectively.[2]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and can provide structural information through fragmentation analysis. Using electrospray ionization (ESI), the molecule is expected to be readily detected.

  • Expected Ionization: In positive ion mode, the protonated molecule [M+H]⁺ would appear at an m/z of 132.03. In negative ion mode, the deprotonated molecule [M-H]⁻ would be observed at an m/z of 130.01.

  • High-Resolution MS (HRMS): The exact mass is calculated as 131.0219 Da.[6] HRMS is used to confirm the elemental composition, C₄H₅NO₄.

  • Fragmentation: A characteristic fragmentation pattern for carboxylic acids involves the loss of CO₂ (44 Da) from the deprotonated parent ion.[7]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid is expected to show several characteristic absorption bands.[8][9]

  • O-H Stretch (Carboxylic Acid): A very broad band from 3300-2500 cm⁻¹, indicative of the hydrogen-bonded hydroxyl group.[8]

  • C=O Stretch (Carbamate): A strong, sharp band around 1780-1750 cm⁻¹, characteristic of the five-membered cyclic carbamate (oxazolidinone).

  • C=O Stretch (Carboxylic Acid): A strong band around 1730-1700 cm⁻¹.[9]

  • C-O Stretch: A band in the 1320-1210 cm⁻¹ region.[9]

Chromatographic Purity

High-Performance Liquid Chromatography (HPLC) is the standard for assessing the purity of pharmaceutical compounds.

  • Methodology: A reverse-phase C18 column with a mobile phase consisting of an aqueous buffer and an organic modifier (like acetonitrile or methanol) is a suitable starting point.[1]

  • Detection: Due to the lack of a strong chromophore, UV detection at a low wavelength, such as 210-220 nm, is recommended to detect the carbonyl and carboxyl groups.[1]

Synthesis and Stability Overview

(4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid is typically synthesized from the readily available chiral precursor, L-serine, or its ester derivatives.[1][2] One common synthetic route involves the cyclization of L-serine methyl ester hydrochloride.[2] The use of water as a solvent in some modern procedures highlights a move towards greener, more environmentally friendly synthetic chemistry.[3]

G cluster_start Starting Materials cluster_reaction Reaction Steps cluster_product Final Product L_Serine_Ester L-Serine Methyl Ester Hydrochloride Step1 Step 1: Cyclization (in Water) L_Serine_Ester->Step1 Base Alkaline Conditions (e.g., NaOH) Step2 Step 2: Hydrolysis Base->Step2 Cyclizing_Agent Cyclizing Agent (e.g., S,S'-dimethyl dithiocarbonate) Cyclizing_Agent->Step1 Step1->Step2 Intermediate Product (4S)-2-oxo-1,3-oxazolidine -4-carboxylic acid Step2->Product

Simplified synthesis workflow from L-serine ester.

In terms of stability, the compound may be sensitive to strong acids and can potentially decarboxylate at high temperatures.[10] It should be stored in a tightly sealed container at room temperature, protected from light and moisture, to ensure its integrity over time.[10]

Experimental Protocols

The following section provides standardized, step-by-step methodologies for the characterization of (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid. The causality behind these choices is to build a self-validating system where identity, purity, and key properties are confirmed through orthogonal methods.

G cluster_identity Identity Tests cluster_properties Physicochemical Tests Start Sample of (4S)-2-oxo-1,3-oxazolidine -4-carboxylic acid Purity Purity Assessment (HPLC-UV) Start->Purity Identity Identity Confirmation Purity->Identity If >95% Pure Properties Property Determination Identity->Properties NMR NMR (¹H, ¹³C) Identity->NMR MS Mass Spec (HRMS) Identity->MS IR FTIR Identity->IR Report Final Certificate of Analysis Properties->Report MP Melting Point Properties->MP Sol Solubility Properties->Sol pKa pKa Titration Properties->pKa

Workflow for physicochemical characterization.
Protocol 5.1: Determination of Purity by HPLC-UV
  • Rationale: This protocol establishes the purity of the sample, ensuring that other measurements are not skewed by contaminants. A C18 column is chosen for its versatility with polar compounds.

  • Preparation of Mobile Phase:

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Sample Preparation: Accurately weigh and dissolve the compound in the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile) to a final concentration of 1 mg/mL.

  • HPLC Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Detector: UV, 210 nm.

    • Gradient: Start with 5% B for 2 minutes, ramp to 95% B over 15 minutes, hold for 3 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Analysis: Integrate the peak area of the main component and any impurities. Calculate purity as (Area of Main Peak / Total Area of All Peaks) x 100%.

Protocol 5.2: Determination of Melting Point
  • Rationale: A narrow melting point range is a trusted indicator of high purity for a crystalline solid.

  • Sample Preparation: Ensure the sample is completely dry and finely powdered.

  • Capillary Loading: Tightly pack a small amount of the powder into a capillary tube to a height of 2-3 mm.

  • Measurement: Place the capillary in a calibrated melting point apparatus.

  • Heating: Use a rapid heating rate (10-20 °C/min) for an initial approximate determination. For the precise measurement, use a slow ramp rate (1-2 °C/min) starting from ~15 °C below the approximate melting point.

  • Recording: Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

Protocol 5.3: Aqueous Solubility Assessment (Shake-Flask Method)
  • Rationale: This is the gold-standard method for determining equilibrium solubility, which is crucial for predicting dissolution and absorption behavior.

  • Sample Preparation: Add an excess amount of the solid compound to a known volume of purified water (e.g., 10 mg to 1 mL) in a sealed glass vial. The goal is to have undissolved solid remaining.

  • Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.

  • Phase Separation: After 24 hours, allow the suspension to settle. Centrifuge the sample to pellet the undissolved solid.

  • Quantification: Carefully withdraw a known volume of the clear supernatant. Dilute it appropriately and analyze the concentration of the dissolved compound using a calibrated HPLC-UV method (as described in Protocol 5.1).

  • Calculation: The determined concentration is the equilibrium solubility, typically reported in mg/mL or µg/mL.

Conclusion

(4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid is a well-defined chiral building block with a distinct set of physicochemical properties. Its hydrophilic nature, confirmed by a negative LogP value and multiple hydrogen bonding sites, along with its inherent acidity, are the defining characteristics that researchers must consider. The spectroscopic signatures from NMR, MS, and IR provide a robust fingerprint for identity confirmation, while chromatographic methods are essential for ensuring purity. The protocols and data synthesized in this guide offer a comprehensive framework for scientists to confidently handle, analyze, and implement this valuable compound in their research and development endeavors.

References

  • Biosynth. (n.d.). 2-Oxo-1,3-oxazolidine-4-carboxylic acid.
  • Benchchem. (n.d.). (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid.
  • Hit2Lead. (n.d.). (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid.
  • Google Patents. (2020). CN111808040A - Synthesis method of multi-configuration 2-oxo-oxazolidine-4-carboxylic acid compounds.
  • Letters in Applied NanoBioScience. (2022). Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer.
  • Espacenet Patent Search. (2020). CN111808040A - Synthesis method of multi-configuration 2-oxooxazolidine-4-carboxylic acid compound. Retrieved from [Link].

  • PubChem. (n.d.). 2-Oxo-1,3-thiazolidine-4-carboxylic acid. Retrieved from [Link].

  • Pakistan Journal of Pharmaceutical Sciences. (n.d.). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential.
  • University of Cambridge. (n.d.). Mass spectrometry characterization of peroxycarboxylic acids.
  • PubChem. (n.d.). 2-Oxo-1,3-oxazolidine-4-carboxylic acid. Retrieved from [Link].

  • PubChem. (n.d.). (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid. Retrieved from [Link].

  • SynThink Research Chemicals. (n.d.). (4S)-2-oxo-1,3-oxazolidine-4-carboxylic acid. Retrieved from [Link].

  • ResearchGate. (n.d.). Mass spectrum of 4-oxooctanoic acid. Retrieved from [Link].

  • PubMed Central. (n.d.). Carboxylic Acid (Bio)Isosteres in Drug Design. Retrieved from [Link].

  • University of Calgary. (n.d.). IR Spectroscopy Tutorial: Carboxylic acids. Retrieved from [Link].

  • Spectroscopy Online. (2018). The C=O Bond, Part III: Carboxylic Acids. Retrieved from [Link].

Sources

Foundational

Oxazolidinone Compounds: A Technical Guide to Therapeutic Frontiers

Abstract The emergence of multidrug-resistant pathogens represents a critical threat to global health, necessitating the development of novel antimicrobial agents. The oxazolidinones, a class of synthetic compounds, have...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The emergence of multidrug-resistant pathogens represents a critical threat to global health, necessitating the development of novel antimicrobial agents. The oxazolidinones, a class of synthetic compounds, have risen to prominence as a vital tool in this fight. First introduced to the clinic in 2000 with the approval of linezolid, this class is distinguished by a unique mechanism of action that confers activity against a wide spectrum of resilient Gram-positive bacteria.[1][2][3] This guide provides an in-depth exploration of the oxazolidinone scaffold, from its foundational role as an antibacterial agent to its emerging potential in oncology and other therapeutic areas. We will dissect its mechanism of action, the molecular basis of bacterial resistance, key structure-activity relationships, and the experimental methodologies crucial for the evaluation of new derivatives. This document is intended for researchers, chemists, and drug development professionals dedicated to advancing therapeutic innovation.

The Core Application: A New Paradigm in Antibacterial Therapy

The primary and most established therapeutic application of oxazolidinone compounds is in the treatment of serious infections caused by multidrug-resistant Gram-positive bacteria.[3][4] Their introduction marked a significant milestone, offering a new line of defense against pathogens such as methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant enterococci (VRE), and penicillin-resistant Streptococcus pneumoniae.[1][3][5]

Mechanism of Action: A Unique Blockade of Protein Synthesis

Unlike many other classes of antibiotics that inhibit later stages of protein synthesis, oxazolidinones act at the very beginning of the process.[6][7] This unique mechanism is central to their efficacy and low potential for cross-resistance with other drug classes.

The core action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[8][9] Specifically, linezolid and its analogues bind to the 23S ribosomal RNA (rRNA) at the peptidyl transferase center (PTC) A-site.[1][2][10] This binding event physically obstructs the formation of a functional 70S initiation complex, which is the essential first step in the translation of messenger RNA (mRNA) into protein.[3][8][10][11] By preventing the union of the 50S subunit with the 30S subunit-mRNA-initiator-tRNA complex, the entire process of protein production is halted before it can begin.[7][10]

This mechanism is primarily bacteriostatic (inhibiting growth) against staphylococci and enterococci, but exhibits bactericidal (killing) activity against most species of streptococci.[11][12]

cluster_initiation Bacterial Protein Synthesis Initiation cluster_assembly Ribosome Assembly & Elongation cluster_inhibition Oxazolidinone Action mRNA mRNA init_complex_30S 30S Initiation Complex mRNA->init_complex_30S tRNA Initiator tRNA (fMet-tRNA) tRNA->init_complex_30S subunit30S 30S Ribosomal Subunit subunit30S->init_complex_30S init_complex_70S Functional 70S Initiation Complex init_complex_30S->init_complex_70S Binds subunit50S 50S Ribosomal Subunit subunit50S->init_complex_70S Binds protein Protein Synthesis (Elongation) init_complex_70S->protein Oxazolidinone Oxazolidinone (e.g., Linezolid) Block Binding to 23S rRNA on 50S Subunit Oxazolidinone->Block Block->subunit50S Targets Inhibition Formation of 70S Complex BLOCKED Block->Inhibition

Oxazolidinone mechanism of action.
Spectrum of Activity & Key Compounds

The clinical utility of oxazolidinones is defined by their potent activity against a range of Gram-positive pathogens. The development of second-generation compounds like tedizolid has further enhanced this activity.

CompoundKey SpectrumClinical Indications
Linezolid Staphylococcus aureus (including MRSA), Streptococcus pneumoniae (including penicillin-resistant strains), Enterococcus faecium & faecalis (including VRE), Mycobacterium tuberculosis (MDR-TB).[1][2][10]Community- and hospital-acquired pneumonia, complicated skin and soft tissue infections (cSSTI), vancomycin-resistant Enterococcus faecium infections, multidrug-resistant tuberculosis.[1][2]
Tedizolid Similar to linezolid but with enhanced potency against staphylococci, streptococci, and enterococci.[12]Acute bacterial skin and skin structure infections (ABSSSI).[2][10][13]

While traditionally limited to Gram-positive bacteria, recent research has explored strategies to broaden this spectrum. One innovative approach involves inhibiting LpxC, a crucial enzyme in the biosynthesis of lipid A, a key component of the outer membrane of Gram-negative bacteria.[10] Another strategy employs a "Trojan Horse" method, linking an oxazolidinone to a siderophore that bacteria actively transport across their membranes.[10]

Mechanisms of Resistance

Although resistance to oxazolidinones remains relatively low, several mechanisms have been identified, which is critical for stewardship and the design of next-generation agents.[14] The primary mechanisms do not involve drug degradation but rather modification of the drug's target site.

  • Target Site Mutations: The most common mechanism is point mutations in the gene encoding 23S rRNA, specifically within the drug's binding site in domain V.[2] The G2576T mutation is frequently cited and reduces the binding affinity of the drug to the ribosome.[2]

  • Ribosomal Methylation: The acquisition of plasmid-borne genes, such as cfr (chloramphenicol-florfenicol resistance), confers resistance.[2] The cfr gene encodes an RNA methyltransferase that modifies an adenine residue (A2503) within the ribosomal binding pocket. This methylation sterically hinders the binding of the oxazolidinone, leading to resistance.[2]

  • Ribosomal Protein Alterations: Mutations in the genes rplC and rplD, which encode the ribosomal proteins L3 and L4, have also been associated with reduced susceptibility.[2] These proteins are near the binding site and can influence its conformation.

cluster_normal Normal Binding cluster_resistance Mechanisms of Resistance cluster_outcome Result Oxazolidinone Oxazolidinone Ribosome 50S Ribosome (23S rRNA Binding Site) Oxazolidinone->Ribosome Binds Effectively Mutations Point Mutations (e.g., G2576T in 23S rRNA) Binding_Site Altered Binding Site Conformation Mutations->Binding_Site Methylation Cfr Methyltransferase (Methylates A2503) Methylation->Binding_Site Protein_Alt L3/L4 Protein Alterations Protein_Alt->Binding_Site Reduced_Affinity Reduced Drug Affinity Binding_Site->Reduced_Affinity Failed_Binding Binding Failure Reduced_Affinity->Failed_Binding Failed_Binding->Oxazolidinone Prevents Binding A Heteroaryl Bromide D Heteroaryl Boronate Ester (in situ) A->D Borylation B Bis(pinacolato)diboran B->D Borylation C Pd Catalyst + Base C->D Borylation F Coupled Product (Crude) D->F Suzuki Coupling E Iodophenyl Oxazolidinone Core E->F Suzuki Coupling G Purification (Chromatography) F->G H Final Pure Compound G->H

Sources

Exploratory

The Oxazolidine Ring: A Cornerstone of Modern Heterocyclic Chemistry for Drug Discovery and Beyond

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Versatile Five-Membered Heterocycle The oxazolidine ring is a five-membered heterocyclic compound featuring an...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Five-Membered Heterocycle

The oxazolidine ring is a five-membered heterocyclic compound featuring an oxygen and a nitrogen atom at positions 1 and 3, respectively.[1] This fundamental scaffold, along with its related oxidized form, the oxazolidinone ring, has emerged as a structure of paramount importance in contemporary organic and medicinal chemistry.[2][3] The unique stereochemical and electronic properties of the oxazolidine ring system have led to its widespread application, ranging from its use as a chiral auxiliary in asymmetric synthesis to its core role in the development of life-saving therapeutics.[4] This guide provides a comprehensive technical overview of the oxazolidine ring, delving into its synthesis, chemical properties, stereochemical intricacies, and diverse applications, with a particular focus on its significance in drug discovery and development.

Core Architecture and Isomerism

The fundamental oxazolidine ring can exist in different isomeric forms depending on the placement of the heteroatoms and the presence of a carbonyl group.[5] The most common and synthetically relevant isomers are the 1,3-oxazolidine and its corresponding ketone, the 2-oxazolidinone. The numbering of the ring atoms commences from the oxygen atom.

G cluster_oxazolidine 1,3-Oxazolidine cluster_oxazolidinone 2-Oxazolidinone O1 C2 O1->C2 N3 C2->N3 C4 C⁴ N3->C4 C5 C⁵ C4->C5 C5->O1 O1_2 C2_2 C²=O O1_2->C2_2 N3_2 C2_2->N3_2 C4_2 C⁴ N3_2->C4_2 C5_2 C⁵ C4_2->C5_2 C5_2->O1_2 G reagents 1,2-Amino Alcohol + Aldehyde/Ketone intermediate Hemiaminal Intermediate reagents->intermediate product 1,3-Oxazolidine intermediate->product Intramolecular Cyclization water H₂O product->water catalyst Acid Catalyst (e.g., PTSA) catalyst->intermediate

Caption: Reaction mechanism for the synthesis of 1,3-oxazolidines.

Experimental Protocol: Synthesis of (S)-tert-butyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate [3] This protocol details the synthesis of a chiral oxazolidine from L-serine, a readily available amino acid.

  • Step 1: Protection of L-Serine: The amino group of L-serine is first protected with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate ((Boc)₂O). The carboxylic acid is esterified, for instance, by reacting with methanol and thionyl chloride.

  • Step 2: Cyclization: The protected amino acid is then refluxed with 2,2-dimethoxypropane (DMP) and a catalytic amount of para-toluenesulfonic acid (PTSA) in a suitable solvent like benzene. This step achieves the cyclization to form the oxazolidine ring.

  • Step 3: Oxidation: The primary alcohol on the side chain is subsequently oxidized to an aldehyde using a mild oxidation method such as Swern oxidation, employing trifluoroacetic anhydride (TFAA), triethylamine (TEA), and dimethyl sulfoxide (DMSO).

  • Purification: The final product is purified by column chromatography on silica gel.

Synthesis of 2-Oxazolidinones

2-Oxazolidinones are of significant interest due to their prevalence in pharmaceuticals. Their synthesis can be achieved through various routes:

  • From 1,2-Amino Alcohols: Reaction of 1,2-amino alcohols with phosgene or its equivalents, such as carbonyldiimidazole (CDI), is a common method. [6]Alternatively, reaction with urea or diethyl carbonate can also yield 2-oxazolidinones. [1]* From N-Boc-Epoxides: Intramolecular cyclization of N-Boc protected epoxides, often derived from amino acids, provides a stereospecific route to chiral 2-oxazolidinones. [7]This reaction can be promoted by refluxing in a suitable solvent like isopropanol. [7]* Palladium-Catalyzed Reactions: Modern synthetic methods include palladium-catalyzed reactions, such as the N-arylation of 2-oxazolidinones with aryl bromides to introduce substituents at the nitrogen atom. [1] Experimental Protocol: Synthesis of (4S,5R)-5-(4-chlorophenyl)-4-methyloxazolidin-2-one [8] This protocol outlines a stereoselective synthesis of a chiral 2-oxazolidinone.

  • Step 1: Asymmetric Aldol Addition: An asymmetric aldol addition is performed using a chiral auxiliary to establish the desired stereochemistry of the β-hydroxy acid precursor.

  • Step 2: Curtius Rearrangement: The resulting carboxylic acid is then subjected to a Curtius rearrangement. A solution of the carboxylic acid in an inert solvent like THF is treated with trimethylsilyl azide (Me₃SiN₃) and heated to reflux.

  • Step 3: Work-up and Purification: After the reaction is complete, it is cooled and quenched with water. The product is extracted with an organic solvent like dichloromethane, and the combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.

Chemical Properties and Reactivity

The oxazolidine ring exhibits a distinct set of chemical properties that are central to its utility.

  • Stability and Hydrolysis: Oxazolidines are generally stable under basic and neutral conditions but are susceptible to hydrolysis in the presence of acid, which cleaves the ring back to the constituent amino alcohol and carbonyl compound. [9]This hydrolytic instability can be exploited in prodrug design and in applications such as moisture-curing polyurethane systems.

  • Ring-Opening Reactions: Besides hydrolysis, the oxazolidine ring can undergo other ring-opening reactions. For example, 2-oxazolidinones can undergo decarboxylative ring-opening to yield β-amino alcohols.

Spectroscopic Characterization

The structure of oxazolidine derivatives is routinely confirmed using standard spectroscopic techniques.

Spectroscopic TechniqueKey Features for Oxazolidine Ring
¹H NMR Protons on the oxazolidine ring typically appear in the range of 3.0-5.0 ppm. The chemical shifts are influenced by the substituents on the ring. For 2-oxazolidinone, the NH proton gives a broad signal around 6.7 ppm. [5][10]
¹³C NMR The carbon atoms of the oxazolidine ring resonate in the range of 40-90 ppm. In 2-oxazolidinones, the carbonyl carbon (C=O) appears significantly downfield, typically around 150-160 ppm.
IR Spectroscopy The C-O-C stretching vibrations of the oxazolidine ring are typically observed in the fingerprint region around 1000-1200 cm⁻¹. For 2-oxazolidinones, a strong characteristic absorption band for the carbonyl group (C=O) is present in the range of 1710-1780 cm⁻¹. The N-H stretching vibration in unsubstituted 2-oxazolidinones appears as a broad band around 3280 cm⁻¹. [11][12]

Stereochemistry and Asymmetric Synthesis

The ability to readily synthesize chiral oxazolidines from enantiopure amino alcohols has made them invaluable chiral auxiliaries in asymmetric synthesis, most notably in the form of Evans' oxazolidinones. [4]These auxiliaries are temporarily incorporated into a molecule to direct the stereochemical outcome of a subsequent reaction, after which they can be cleaved and recovered.

G start Chiral Amino Alcohol auxiliary Formation of Chiral Oxazolidinone Auxiliary start->auxiliary acylation Acylation auxiliary->acylation enolate Enolate Formation acylation->enolate alkylation Diastereoselective Alkylation enolate->alkylation cleavage Cleavage of Auxiliary alkylation->cleavage product Enantiomerically Pure Product cleavage->product recovered_aux Recovered Auxiliary cleavage->recovered_aux

Caption: Workflow for the use of chiral oxazolidinones in asymmetric alkylation.

Applications in Drug Development and Beyond

The oxazolidine scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities. [13]

Antibacterial Agents: The Oxazolidinones

The 2-oxazolidinone ring is the pharmacophore of a clinically important class of synthetic antibiotics. [2]These drugs are particularly effective against multidrug-resistant Gram-positive bacteria.

Mechanism of Action: Oxazolidinones inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit, preventing the formation of the initiation complex. [2]This unique mechanism of action reduces the likelihood of cross-resistance with other classes of antibiotics.

Drug NameKey Features and Status
Linezolid The first clinically approved oxazolidinone antibiotic. Used to treat infections caused by resistant Gram-positive bacteria like MRSA and VRE. [2]
Tedizolid A second-generation oxazolidinone with enhanced potency against certain resistant strains. Approved for the treatment of acute bacterial skin and skin structure infections. [2]
Sutezolid An oxazolidinone derivative that has been investigated for the treatment of tuberculosis.
Contezolid A newer oxazolidinone antibiotic that has completed Phase III clinical trials in China for the treatment of complicated skin and soft tissue infections.
Other Therapeutic Areas

Beyond their antibacterial properties, oxazolidine derivatives have been explored for a variety of other therapeutic applications, including as:

  • Anticonvulsants: Certain oxazolidinediones, such as trimethadione and paramethadione, have been used as anticonvulsant agents.

  • Anticancer and Anti-inflammatory agents: Research is ongoing into the potential of novel oxazolidinone derivatives as anticancer and anti-inflammatory drugs.

Industrial Applications

Oxazolidines also find applications in materials science, particularly in the formulation of polyurethane coatings. [1]Bisoxazolidines can act as latent curing agents that hydrolyze in the presence of moisture to release reactive amine and hydroxyl groups, which then crosslink with isocyanates. This moisture-triggered curing mechanism is advantageous in preventing defects caused by the reaction of isocyanates with ambient moisture. [1]

Conclusion

The oxazolidine ring system, in its various forms, represents a remarkably versatile and powerful tool in the arsenal of the modern chemist. Its straightforward synthesis, tunable chemical properties, and rich stereochemistry have cemented its importance in both academic research and industrial applications. In the realm of drug discovery, the oxazolidinone class of antibiotics stands as a testament to the therapeutic potential of this heterocyclic scaffold. As our understanding of its chemistry and biology continues to deepen, the oxazolidine ring is poised to remain a source of innovation and a key building block in the development of new medicines and materials for years to come.

References

  • Wikipedia. Oxazolidine. [Link]

  • Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II) - MDPI. [Link]

  • Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2-Oxazolidinone from Amino Acid Derived N-Boc-Epoxide | ACS Organic & Inorganic Au. [Link]

  • Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. [Link]

  • Oxazolidine synthesis - Organic Chemistry Portal. [Link]

  • Therapeutic Potential of Oxazolidine Derivative: A Critical Review of Their Biological Activities - ResearchGate. [Link]

  • Current Updates on Oxazolidinone and Its Significance - PMC - PubMed Central. [Link]

  • Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine - TSI Journals. [Link]

  • 1H Nuclear Magnetic Resonance Study of Oxazolidinone Binding to Bacterial Ribosomes. [Link]

  • An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air - Scientific Research Publishing. [Link]

  • Amino Alcohols: Stereoselective Synthesis and Applications in Diversity-Oriented Synthesis - Diva-portal.org. [Link]

  • Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity | Iraqi Journal of Science. [Link]

  • Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Publishing. [Link]

  • (PDF) SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL ACTIVITY OF 4-OXO-OXAZOLIDINE DERIVATIVES - ResearchGate. [Link]

  • 2-Oxazolidinone, n-[2-(2-pyridylthio)ethyl]- - the NIST WebBook. [Link]

  • Synthesis characterization of oxazoline derivative. [Link]

  • The Formation of a Crystalline Oxazolidin-5-one from (L)-Alanine and its Use as a Chiral Template in the Practical Synthesis of - CHIMIA. [Link]

  • Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy | Request PDF - ResearchGate. [Link]

  • Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction - NIH. [Link]

  • Oxazolidinone synthesis - Organic Chemistry Portal. [Link]

  • 5 Combination of 1H and 13C NMR Spectroscopy. [Link]

  • ChemInform Abstract: An Excellent Procedure for the Synthesis of Oxazolidin-2-ones. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Strategic Use of 1,3-Oxazolidine-4-Carboxylic Acid Derivatives in Solid-Phase Peptide Synthesis

Introduction: Overcoming the Challenge of Peptide Aggregation Solid-Phase Peptide Synthesis (SPPS), particularly utilizing the Fmoc/tBu strategy, is the cornerstone of modern peptide chemistry.[1][2] However, its efficie...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Overcoming the Challenge of Peptide Aggregation

Solid-Phase Peptide Synthesis (SPPS), particularly utilizing the Fmoc/tBu strategy, is the cornerstone of modern peptide chemistry.[1][2] However, its efficiency is often hampered by the aggregation of the growing peptide chain on the solid support. This phenomenon, driven by intermolecular hydrogen bonding to form β-sheet structures, leads to poor solvation, incomplete coupling and deprotection reactions, and ultimately results in low yields and purification difficulties.[3][4]

To address this critical challenge, chemists have developed innovative tools known as pseudoprolines . 1,3-Oxazolidine-4-carboxylic acids are a prominent class of these derivatives, formed by the reaction of a serine (Ser) or threonine (Thr) residue with an aldehyde or ketone.[3] These cyclic molecules serve as temporary, structure-disrupting building blocks that are incorporated into the peptide sequence.

This guide provides a comprehensive overview of the chemistry, strategic application, and detailed protocols for using 1,3-oxazolidine-4-carboxylic acid (hereafter referred to as oxazolidine pseudoprolines) to successfully synthesize "difficult" peptide sequences.

The Underlying Chemistry and Mechanism of Action

The efficacy of oxazolidine pseudoprolines stems from their ability to mimic the unique conformational properties of proline.

2.1. Structural Mimicry and Backbone Disruption

The five-membered oxazolidine ring introduces a "kink" into the peptide backbone, sterically favoring a cis-amide bond conformation over the typical trans-amide bond.[3] This conformational shift effectively disrupts the planar, extended structure required for inter-chain β-sheet formation, which is the primary driver of on-resin aggregation.[4] By breaking these hydrogen bond networks, the peptide chain remains better solvated, ensuring that reagents have unrestricted access for efficient coupling and deprotection steps.[3][4]

Figure 1: Mechanism of aggregation disruption by pseudoprolines.

2.2. Reversible Protection

A key feature of this methodology is its reversibility. The oxazolidine ring is stable to the basic conditions used for Fmoc-deprotection (e.g., piperidine in DMF) but is readily cleaved by strong acid.[5] During the final cleavage of the peptide from the resin using a standard trifluoroacetic acid (TFA) cocktail, the oxazolidine ring is hydrolyzed, regenerating the native serine or threonine residue. This makes the pseudoproline a traceless tool for improving synthesis fidelity.

Application Notes: Strategic Implementation

The decision to use a pseudoproline should be proactive, based on an analysis of the target peptide sequence.

3.1. When to Use Oxazolidine Pseudoprolines:

  • Long Peptides: For sequences exceeding 20 amino acids, the risk of aggregation increases significantly.

  • Hydrophobic Sequences: Peptides rich in hydrophobic residues (e.g., Val, Leu, Ile, Phe) are highly prone to aggregation.

  • Known "Difficult" Sequences: Certain sequences, such as amyloid-β fragments or transmembrane domains, are notoriously difficult to synthesize without aggregation-disrupting strategies.

  • Repetitive Sequences: Sequences with repeating amino acid motifs can often lead to strong secondary structure formation.

3.2. Selection and Placement of Pseudoproline Building Blocks

Oxazolidine pseudoprolines are most commonly incorporated as dipeptide monomers , such as Fmoc-Xaa-Ser(ψMe,MePro)-OH or Fmoc-Xaa-Thr(ψMe,MePro)-OH.[3] This approach is synthetically convenient and highly effective.

  • Placement Strategy: For optimal results, insert a pseudoproline dipeptide approximately every 6 to 10 residues within the aggregation-prone region of the peptide.

  • Choice of Residue: The choice between a Ser- or Thr-derived pseudoproline depends on the native sequence. The preceding amino acid (Xaa) is also determined by the target sequence.

Detailed Experimental Protocols

The following protocols are based on standard Fmoc/tBu solid-phase peptide synthesis.[6][7]

4.1. Protocol 1: Incorporation of an Fmoc-Pseudoproline Dipeptide

This protocol outlines a single coupling cycle for incorporating a pseudoproline dipeptide into a growing peptide chain on a solid-phase resin (e.g., Rink Amide resin).

Materials:

  • Peptide-resin with a free N-terminal amine

  • Fmoc-Xaa-Yaa(ψMe,MePro)-OH dipeptide (3-5 equivalents)

  • Coupling Reagent: HBTU (3-5 eq.) or DIC (3-5 eq.)

  • Base: DIPEA (6-10 eq.) or for DIC coupling, Oxyma Pure (3-5 eq.)

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF)

  • Fmoc Deprotection Solution: 20% piperidine in DMF

  • Washing Solvents: DMF, Dichloromethane (DCM)

  • Solid-Phase Synthesis Vessel

Workflow:

SPPS_Workflow start Start: Peptide-Resin with free NH2 deprotection Fmoc Deprotection (20% Piperidine/DMF) start->deprotection If Fmoc-protected wash1 Wash (DMF, DCM, DMF) deprotection->wash1 coupling Couple to Resin (60-120 min, RT) wash1->coupling activation Pre-activate Pseudoproline Dipeptide + Coupling Reagents activation->coupling wash2 Wash (DMF, DCM) coupling->wash2 ninhydrin Kaiser Test (Check for free amines) wash2->ninhydrin next_cycle Proceed to Next Cycle ninhydrin->next_cycle Negative recouple Recouple if test is positive ninhydrin->recouple Positive recouple->wash1

Figure 2: Workflow for incorporating a pseudoproline dipeptide in SPPS.

Step-by-Step Procedure:

  • Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

  • Fmoc Deprotection: If the N-terminus is Fmoc-protected, treat the resin with 20% piperidine in DMF (2 x 10 min).

  • Washing: Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x) to remove all traces of piperidine.

  • Coupling Solution Preparation: In a separate vial, dissolve the Fmoc-pseudoproline dipeptide (3-5 eq.) and the coupling activator (e.g., HBTU, 3-5 eq.) in DMF. Add the base (DIPEA, 6-10 eq.) and allow the mixture to pre-activate for 1-2 minutes.

  • Coupling Reaction: Add the activated coupling solution to the resin. Agitate at room temperature for 1-2 hours.

  • Monitoring: Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates complete coupling. If the test is positive, wash and repeat the coupling step.

  • Washing: Once coupling is complete, wash the resin with DMF (5x) and DCM (3x). The resin is now ready for the next deprotection and coupling cycle.

4.2. Protocol 2: Final Cleavage and Global Deprotection

This protocol regenerates the native Ser/Thr residue while cleaving the completed peptide from the resin.

Materials:

  • Dried peptide-resin

  • Cleavage Cocktail: Reagent K (TFA/water/phenol/thioanisole/EDT, 82.5:5:5:5:2.5) or a simpler TFA/TIS/H₂O (95:2.5:2.5) cocktail.[8]

  • Cold diethyl ether

  • Centrifuge

Workflow:

Cleavage_Workflow start Start: Dry Peptide-Resin add_cocktail Add Cleavage Cocktail (e.g., 95% TFA) start->add_cocktail react Incubate 2-4 hours at RT (Cleaves from resin & opens oxazolidine ring) add_cocktail->react filter Filter to Separate Resin react->filter precipitate Precipitate Crude Peptide in Cold Ether filter->precipitate centrifuge Centrifuge & Decant Ether precipitate->centrifuge wash_dry Wash Pellet & Dry centrifuge->wash_dry end Crude Peptide Ready for Purification (HPLC) wash_dry->end

Figure 3: Workflow for final peptide cleavage and deprotection.

Step-by-Step Procedure:

  • Preparation: Place the dried peptide-resin in a reaction vessel.

  • Cleavage: Add the cleavage cocktail (approx. 10 mL per gram of resin).

  • Reaction: Gently agitate the slurry at room temperature for 2-4 hours. During this step, the peptide is cleaved from the support, side-chain protecting groups are removed, and the oxazolidine ring is hydrolyzed.

  • Isolation: Filter the resin and collect the TFA solution containing the peptide.

  • Precipitation: Add the TFA solution dropwise to a 50 mL tube of ice-cold diethyl ether. A white precipitate (the crude peptide) should form.

  • Pelleting: Centrifuge the mixture to pellet the peptide. Carefully decant the ether.

  • Washing: Wash the peptide pellet with cold ether two more times to remove scavengers.

  • Drying: Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator. The peptide is now ready for purification by HPLC and characterization by mass spectrometry.

Technical Considerations and Troubleshooting

While highly effective, the use of oxazolidine pseudoprolines requires attention to certain experimental details.

5.1. Potential Side Reactions

  • Incomplete Ring Opening: While uncommon with standard cleavage times, highly sterically hindered sequences may require extended TFA treatment (e.g., 4-6 hours) to ensure complete hydrolysis of the oxazolidine ring.[8] The presence of the uncleaved pseudoproline can be detected by mass spectrometry.

  • Aspartimide Formation: In rare cases, the tertiary amine formed by the pseudoproline can catalyze aspartimide formation at an adjacent Asp-Xaa sequence.[5] This risk is more pronounced under elevated temperatures.

  • Thermal Instability: Caution is advised when using pseudoprolines in synthesizers that employ high temperatures (e.g., microwave or flow chemistry). Elevated temperatures can promote an irreversible ring-opening to a stable imine, which will not hydrolyze back to the desired peptide.[5]

5.2. Data Interpretation: Mass Spectrometry

Careful analysis of the crude product by mass spectrometry is crucial for verifying the success of the synthesis.

Species ObservedMass Change from Expected (Da)Causality & Notes
Expected Peptide 0 Successful synthesis, coupling, and complete ring cleavage.
Uncleaved Pseudoproline +40.03 (from -C₂H₄O)Incomplete hydrolysis of the oxazolidine ring during TFA cleavage. Extend cleavage time.[5][9]
Imine Byproduct +40.03 Side reaction caused by elevated temperatures during synthesis, leading to a stable imine.[5]
Aspartimide -18.01 (from -H₂O)Dehydration of an Asp residue, potentially catalyzed by the pseudoproline.

Conclusion

1,3-Oxazolidine-4-carboxylic acid derivatives are indispensable tools in modern solid-phase peptide synthesis. By functioning as reversible, structure-disrupting pseudoprolines, they effectively mitigate on-resin aggregation, thereby enhancing coupling efficiency, solubility, and overall synthetic yield.[3][4] Their strategic incorporation enables the routine synthesis of long, hydrophobic, and otherwise "difficult" peptides that were once considered intractable. A thorough understanding of their mechanism, coupled with careful execution of the protocols outlined here, empowers researchers to overcome significant synthetic hurdles and advance the frontiers of peptide science and drug development.

References

  • ResearchGate. (n.d.). Solid-phase synthesis of 1,3-oxazolidine derivatives | Request PDF. Retrieved January 26, 2026, from [Link]

  • Journal of Organic Chemistry. (n.d.). An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. Retrieved January 26, 2026, from [Link]

  • Senko, D. A., Timofeev, N. D., Kasheverov, I. E., & Ivanov, I. A. (2021). Scope and limitations of pseudoprolines as individual amino acids in peptide synthesis. Amino Acids, 53(5), 665–671. [Link]

  • SpringerLink. (n.d.). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. Retrieved January 26, 2026, from [Link]

  • Electronic Journal of Biotechnology. (n.d.). Peptides, solid-phase synthesis and characterization. Retrieved January 26, 2026, from [Link]

  • Szaniszló, S., et al. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. International Journal of Molecular Sciences, 25(8), 4150. [Link]

  • ResearchGate. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. Retrieved January 26, 2026, from [Link]

  • De Marco, R., et al. (2013). In-peptide synthesis of di-oxazolidinone and dehydroamino acid–oxazolidinone motifs as β-turn inducers. Organic & Biomolecular Chemistry, 11(26), 4316-4326. [Link]

  • aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved January 26, 2026, from [Link]

  • Wöhr, T., & Mutter, M. (1996). Pseudo-Prolines as a Solubilizing, Structure-Disrupting Protection Technique in Peptide Synthesis. Journal of the American Chemical Society, 118(38), 9107-9112. [Link]

  • Burlina, F., et al. (2014). Cysteine Pseudoprolines for Thiol Protection and Peptide Macrocyclization Enhancement in Fmoc-Based Solid-Phase Peptide Synthesis. Organic Letters, 16(6), 1634–1637. [Link]

  • Journal of the American Chemical Society. (n.d.). Conformational aspects of polypeptide structure. XXXI. Helical poly[(S)-thiazolidine-4-carboxylic acid] and poly[(S)-oxazolidine-4-carboxylic acid]. Theoretical results. Retrieved January 26, 2026, from [Link]

  • Current Organic Chemistry. (n.d.). Solid-Phase Synthesis of N-Substituted Glycine Oligomers (α-Peptoids) and Derivatives. Retrieved January 26, 2026, from [Link]

  • Journal of Organic Chemistry. (n.d.). An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. Retrieved January 26, 2026, from [Link]

  • Coin, I., et al. (2015). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 21(1), 2-16. [Link]

  • ResearchGate. (n.d.). An efficient synthesis of N-methyl amino acids by way of intermediate 5-oxazolidinones. Retrieved January 26, 2026, from [Link]

  • MDPI. (2024). Influence of Aza-Glycine Substitution on the Internalization of Penetratin. Retrieved January 26, 2026, from [Link]

  • ResearchGate. (2022). Why did adding pseudoproline dipeptides give me a higher mass than expected? Retrieved January 26, 2026, from [Link]

  • ResearchGate. (2015). Advances in Fmoc solid-phase peptide synthesis. Retrieved January 26, 2026, from [Link]

  • Organic Letters. (2015). Preparation of N-Substituted N-Arylsulfonylglycines and Their Use in Peptoid Synthesis. Retrieved January 26, 2026, from [Link]

  • PubMed. (2018). Oxazolidinone-Mediated Sequence Determination of One-Bead One-Compound Cyclic Peptide Libraries. Retrieved January 26, 2026, from [Link]

  • Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved January 26, 2026, from [Link]

Sources

Application

Enantioselective synthesis of 1,3-oxazolidines via hemiaminal intermediates

Application Notes & Protocols Topic: Enantioselective Synthesis of 1,3-Oxazolidines via Hemiaminal Intermediates For: Researchers, scientists, and drug development professionals. Introduction: The Significance of Chiral...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes & Protocols

Topic: Enantioselective Synthesis of 1,3-Oxazolidines via Hemiaminal Intermediates

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Chiral 1,3-Oxazolidines

Chiral 1,3-oxazolidines are privileged heterocyclic scaffolds that are integral components of numerous biologically active compounds, including antitumor agents like quinocarcin.[1][2] Beyond their presence in natural products and pharmaceuticals, they are widely employed in asymmetric synthesis as chiral auxiliaries and as ligands for transition metal catalysts.[1][2][3] The development of efficient and highly stereoselective methods for their synthesis is, therefore, a critical endeavor in modern organic chemistry and drug discovery.

Traditionally, 1,3-oxazolidines are synthesized by the condensation of an aldehyde or ketone with a 1,2-amino alcohol.[1][4] This reaction proceeds through the formation of a hemiaminal intermediate, which then undergoes intramolecular cyclization to yield the oxazolidine ring.[4] While effective for generating the core structure, achieving high enantioselectivity often relies on the use of stoichiometric chiral reagents.[1][2] This guide focuses on a more elegant and atom-economical approach: the catalytic enantioselective synthesis of 1,3-oxazolidines, where a chiral catalyst orchestrates the formation of a stereodefined hemiaminal intermediate, thereby dictating the final product's absolute stereochemistry.

We will delve into a highly efficient one-pot methodology that utilizes a chiral magnesium phosphate catalyst for the asymmetric addition of haloalcohols to imines, leading to the formation of chiral hemiaminals that are subsequently cyclized to afford the desired 1,3-oxazolidines with excellent yields and enantioselectivities.[1][2][5][6][7][8]

Mechanistic Rationale: The Catalytic Cycle

The cornerstone of this methodology is the enantioselective formation of a hemiaminal intermediate. This is achieved through the use of a chiral Brønsted acid catalyst, specifically a BINOL-derived phosphoric acid, which can be further enhanced by the formation of a magnesium phosphate complex.[1][2] The proposed catalytic cycle is illustrated below.

The reaction is initiated by the in situ formation of an imine from an aldehyde and an amine (or by using a pre-formed imine). The chiral phosphoric acid catalyst then activates the imine via protonation, rendering it more susceptible to nucleophilic attack. The catalyst's chiral environment directs the approach of the alcohol nucleophile to one of the two enantiotopic faces of the imine, leading to the formation of a chiral hemiaminal intermediate with high enantiomeric excess. The final step is an intramolecular cyclization, typically promoted by a mild base, where the hydroxyl group displaces the leaving group (e.g., a halide on the alcohol-derived portion of the molecule) in a 5-exo-tet fashion to furnish the 1,3-oxazolidine ring.[1][2]

Catalytic Cycle for Enantioselective Oxazolidine Synthesis Imine_Formation Imine Formation (Aldehyde + Amine) Catalyst_Activation Imine Activation (Chiral Phosphoric Acid) Imine_Formation->Catalyst_Activation Imine Substrate Hemiaminal_Formation Enantioselective Nucleophilic Attack (Alcohol Addition) Catalyst_Activation->Hemiaminal_Formation Activated Imine-Catalyst Complex Cyclization Intramolecular Cyclization (Base-mediated) Hemiaminal_Formation->Cyclization Chiral Hemiaminal Intermediate Product Chiral 1,3-Oxazolidine Cyclization->Product Final Product Catalyst_Regeneration Catalyst Regeneration Cyclization->Catalyst_Regeneration Catalyst_Regeneration->Catalyst_Activation Regenerated Catalyst caption Figure 1. Proposed Catalytic Cycle. Experimental_Workflow cluster_prep Step 1: Hemiaminal Formation cluster_cyclize Step 2: Cyclization cluster_purify Step 3: Purification & Analysis A Combine Aldehyde, Amine, Catalyst, MgO, and Mol. Sieves in Toluene B Stir at RT for 30 min A->B C Cool to specified temperature (e.g., 0 °C) B->C D Add Haloalcohol and Stir for 12-24 h C->D E Remove Toluene (in vacuo) D->E Hemiaminal Intermediate F Add DMF and Cs₂CO₃ E->F G Stir at RT for 12-24 h F->G H Aqueous Work-up (NaHCO₃, Ethyl Acetate) G->H Crude Product I Purify by Flash Column Chromatography H->I J Characterize (NMR, MS) & Determine ee (HPLC) I->J caption Figure 2. Step-by-step experimental workflow.

Sources

Method

Application Notes and Protocols for the One-Pot Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids

Authored by a Senior Application Scientist Introduction: The Enduring Significance of the 1,3,4-Oxadiazole Scaffold in Modern Drug Discovery The 1,3,4-oxadiazole ring is a privileged five-membered heterocyclic motif that...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by a Senior Application Scientist

Introduction: The Enduring Significance of the 1,3,4-Oxadiazole Scaffold in Modern Drug Discovery

The 1,3,4-oxadiazole ring is a privileged five-membered heterocyclic motif that has garnered significant attention from the medicinal chemistry community. Its unique electronic properties, metabolic stability, and ability to act as a bioisostere for amide and ester functionalities have cemented its place as a cornerstone in the design of novel therapeutic agents.[1][2] Compounds incorporating the 1,3,4-oxadiazole core exhibit a remarkable breadth of biological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties.[1][3][4] The antiretroviral drug Raltegravir stands as a prominent example of a successful therapeutic agent featuring this valuable scaffold.[1]

Traditionally, the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles has been a multi-step affair, often involving the isolation of intermediate acyl hydrazides and subsequent dehydrative cyclization. While effective, these methods can be time-consuming, labor-intensive, and may lead to reduced overall yields. The advent of one-pot syntheses has revolutionized this process, offering a more streamlined, efficient, and atom-economical approach to accessing these valuable compounds directly from readily available carboxylic acids. This application note provides a detailed guide to several robust one-pot methodologies for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles, complete with mechanistic insights and detailed experimental protocols.

The Strategic Advantage of One-Pot Synthesis: A Streamlined Workflow

The core principle of a one-pot synthesis is the sequential execution of multiple reaction steps in a single reaction vessel without the isolation of intermediates. This approach offers several distinct advantages over classical multi-step syntheses:

  • Increased Efficiency: By eliminating the need for intermediate workup and purification, one-pot reactions significantly reduce reaction time and resource allocation.

  • Improved Yields: The avoidance of material loss during intermediate isolation often leads to higher overall yields of the final product.

  • Enhanced Sustainability: One-pot procedures typically reduce solvent consumption and waste generation, aligning with the principles of green chemistry.

  • Simplified Automation: The streamlined nature of one-pot reactions makes them more amenable to high-throughput synthesis and automated platforms.

The general workflow for the one-pot synthesis of 2,5-disubstituted 1,3,4-oxadiazoles from carboxylic acids is depicted in the following diagram:

G cluster_0 One-Pot Reaction Vessel Carboxylic_Acid Carboxylic Acid (R1-COOH) Diacylhydrazine In situ generated Diacylhydrazine Intermediate Carboxylic_Acid->Diacylhydrazine Acylation Hydrazide_Source Hydrazide Source (e.g., another Carboxylic Acid + Hydrazine or Acyl Hydrazide) Hydrazide_Source->Diacylhydrazine Acylation Coupling_Agent Coupling/Dehydrating Agent Coupling_Agent->Diacylhydrazine Activation Oxadiazole 2,5-Disubstituted 1,3,4-Oxadiazole Diacylhydrazine->Oxadiazole Dehydrative Cyclization caption General workflow for the one-pot synthesis of 1,3,4-oxadiazoles.

Figure 1: General workflow for the one-pot synthesis of 1,3,4-oxadiazoles.

Methodology Deep Dive: Comparative Protocols for One-Pot Synthesis

Several effective reagents can facilitate the one-pot synthesis of 2,5-disubstituted 1,3,4-oxadiazoles from carboxylic acids. The choice of reagent often depends on the substrate scope, desired reaction conditions, and cost considerations. Below are detailed protocols for some of the most reliable methods.

Protocol 1: N-Isocyaniminotriphenylphosphorane (NIITP) Mediated Synthesis

This method provides a streamlined route to 2,5-disubstituted 1,3,4-oxadiazoles and can be extended to a one-pot synthesis-arylation sequence.[1][5][6]

Reaction Principle: The carboxylic acid reacts with NIITP to form an intermediate that undergoes intramolecular cyclization to the 1,3,4-oxadiazole. The triphenylphosphine oxide byproduct is easily removed during workup.

Experimental Protocol:

  • To a dry Schlenk tube under a nitrogen atmosphere, add the carboxylic acid (1.0 equiv) and N-isocyaniminotriphenylphosphorane (NIITP) (1.1 equiv).[6]

  • Evacuate and backfill the tube with nitrogen (repeat three times).

  • Add anhydrous 1,4-dioxane to achieve a suitable concentration (e.g., 0.4 M).[6]

  • Seal the Schlenk tube and heat the reaction mixture at 80 °C for 3 hours.[6]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature.

  • The crude product can be purified by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

  • Inert Atmosphere: The use of a nitrogen atmosphere is crucial to prevent the degradation of the phosphine reagent and other sensitive intermediates by atmospheric oxygen and moisture.

  • Anhydrous Solvent: Anhydrous 1,4-dioxane is used to prevent hydrolysis of the NIITP reagent and the activated carboxylic acid intermediate, which would lead to the formation of byproducts and reduced yields.

  • Heating: The reaction is heated to 80 °C to provide the necessary activation energy for the formation of the intermediate and the subsequent cyclization to the oxadiazole ring.

Protocol 2: Carbonyldiimidazole (CDI) Mediated Synthesis

CDI is a versatile and metal-free activating agent for the synthesis of 1,3,4-oxadiazol-2(3H)-ones from carboxylic acids and hydrazines in a one-pot fashion.[3]

Reaction Principle: The carboxylic acid is first activated by CDI to form an acyl-imidazole intermediate. This intermediate then reacts with a hydrazine to form an acylhydrazide, which subsequently reacts with another molecule of activated CDI (or a related carbonyl source) to undergo cyclization.

Experimental Protocol:

  • To a solution of the carboxylic acid (1.0 equiv) in a suitable aprotic solvent (e.g., THF, DMF), add 1,1'-carbonyldiimidazole (CDI) (1.1 equiv) portion-wise at room temperature.

  • Stir the mixture for 30-60 minutes to allow for the formation of the acyl-imidazole intermediate.

  • Add the hydrazine (1.0 equiv) and a tertiary amine base such as triethylamine (TEA) (1.2 equiv) to the reaction mixture.[3]

  • Stir the reaction at room temperature or with gentle heating until the reaction is complete as monitored by TLC or LC-MS.

  • Upon completion, the reaction is typically quenched with water, and the product is extracted with an organic solvent.

  • The organic layer is then washed, dried, and concentrated to afford the crude product, which can be purified by chromatography or recrystallization.

Causality Behind Experimental Choices:

  • Aprotic Solvent: Aprotic solvents are used to prevent the reaction of CDI with protic functional groups, which would consume the reagent and reduce the efficiency of the desired reaction.

  • Triethylamine (TEA): The base is added to neutralize the hydrogen imidazole formed during the reaction, which can otherwise protonate the hydrazine and reduce its nucleophilicity.[3]

Protocol 3: EDC/HOBt Mediated Synthesis

The use of carbodiimides like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in conjunction with an additive like 1-hydroxybenzotriazole (HOBt), is a classic and effective method for amide bond formation that can be adapted for the synthesis of 1,3,4-oxadiazoles.[7][8]

Reaction Principle: The carboxylic acid is activated by EDC to form a highly reactive O-acylisourea intermediate. This intermediate can then react with a hydrazide to form a diacylhydrazine, which subsequently undergoes dehydrative cyclization to the oxadiazole. HOBt is often added to suppress side reactions and improve coupling efficiency.

Experimental Protocol:

  • Dissolve the carboxylic acid (1.0 equiv) and the acylhydrazide (1.0 equiv) in a suitable solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

  • Add 1-hydroxybenzotriazole (HOBt) (1.1 equiv) to the solution.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equiv) portion-wise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, the reaction mixture is typically washed with dilute acid, base, and brine to remove the urea byproduct and any unreacted starting materials.

  • The organic layer is dried and concentrated, and the product is purified by column chromatography.

Causality Behind Experimental Choices:

  • Low Temperature Addition of EDC: EDC is added at 0 °C to control the exothermic reaction and minimize the formation of N-acylurea byproducts, which can be difficult to remove.

  • HOBt Additive: HOBt acts as a coupling additive by forming an active ester with the O-acylisourea intermediate. This active ester is more stable and less prone to racemization (for chiral carboxylic acids) and side reactions than the O-acylisourea itself.

Comparative Overview of One-Pot Synthesis Methods

Method Key Reagents Typical Solvents Temperature Advantages Disadvantages
NIITP Mediated N-Isocyaniminotriphenylphosphorane (NIITP)1,4-Dioxane80 °CMild conditions, good functional group tolerance, can be extended to one-pot arylation.[1][5]Reagent can be moisture sensitive.
CDI Mediated 1,1'-Carbonyldiimidazole (CDI), Triethylamine (TEA)THF, DMFRoom Temp. to mild heatingMetal-free, commercially available and inexpensive reagents.[3]May not be suitable for all substrate combinations.
EDC/HOBt Mediated EDC, HOBtDCM, DMF0 °C to Room Temp.Widely used and well-established method, water-soluble byproducts are easily removed.[8]Can lead to side reactions if not controlled properly.
Burgess Reagent Burgess ReagentTHFRoom Temp.Mild conditions, high yields.[2]Reagent is relatively expensive.
Phosphorus Oxychloride POCl₃Neat or in a high-boiling solventRefluxStrong dehydrating agent, effective for many substrates.[9]Harsh reaction conditions, can be corrosive and moisture sensitive.

Mechanistic Insights: The Dehydrative Cyclization Pathway

The final and crucial step in the formation of the 1,3,4-oxadiazole ring is the dehydrative cyclization of the in situ generated diacylhydrazine intermediate. The following diagram illustrates a plausible mechanism for this transformation, which is generally acid or base-catalyzed, or promoted by a dehydrating agent.

G cluster_0 Proposed Mechanism of Dehydrative Cyclization Diacylhydrazine Diacylhydrazine Intermediate Protonation Protonation of Carbonyl Oxygen Diacylhydrazine->Protonation + H+ Cyclization Intramolecular Nucleophilic Attack Protonation->Cyclization Dehydration Dehydration Cyclization->Dehydration - H2O Oxadiazole 1,3,4-Oxadiazole Dehydration->Oxadiazole - H+ caption A simplified mechanism for the cyclization to a 1,3,4-oxadiazole.

Figure 2: A simplified mechanism for the cyclization to a 1,3,4-oxadiazole.

In this proposed mechanism, protonation of one of the carbonyl oxygens of the diacylhydrazine intermediate increases the electrophilicity of the carbonyl carbon. This facilitates an intramolecular nucleophilic attack by the nitrogen atom of the other hydrazide moiety, leading to a cyclic intermediate. Subsequent dehydration and deprotonation yield the stable aromatic 1,3,4-oxadiazole ring.

Troubleshooting Guide

Issue Potential Cause Suggested Solution
Low or No Product Formation Inactive or degraded reagents.Use fresh, high-purity reagents. Ensure anhydrous conditions for moisture-sensitive reagents like NIITP and POCl₃.
Insufficient activation of the carboxylic acid.Increase the amount of coupling agent or extend the activation time.
Steric hindrance in the substrates.Try a more powerful coupling agent or higher reaction temperatures.
Formation of Byproducts Presence of moisture.Use anhydrous solvents and an inert atmosphere.
Side reactions of the coupling agent (e.g., N-acylurea formation with EDC).Add the coupling agent at a lower temperature and use an additive like HOBt.
Incomplete reaction.Extend the reaction time or increase the temperature.
Difficulty in Purification Byproducts with similar polarity to the product.Optimize the reaction conditions to minimize byproduct formation. Try a different chromatographic system or recrystallization.
Removal of urea byproduct (from carbodiimide reagents).If using DCC, the urea is insoluble and can be filtered off. If using EDC, an acidic workup will render the urea water-soluble for easy removal.

Conclusion

The one-pot synthesis of 2,5-disubstituted 1,3,4-oxadiazoles from carboxylic acids represents a significant advancement in synthetic organic chemistry, providing a rapid, efficient, and sustainable route to this important class of heterocycles. The choice of methodology can be tailored to the specific needs of the researcher, with a variety of reliable protocols available. By understanding the underlying principles and paying careful attention to experimental detail, researchers and drug development professionals can effectively leverage these powerful synthetic tools to accelerate their discovery programs.

References

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

  • Ng, Y. X. (2016). SYNTHESIS AND CHARACTERIZATION OF 1,3,4-OXADIAZOLES BEARING AN INDOLE RING. UTAR Institutional Repository. Retrieved from [Link]

  • Journal of Organic Chemistry. (2023). One-Pot Method to Access 1,3,4-Oxadiazol-2(3H)-ones Using Carbonyldiimidazole. ACS Publications. Retrieved from [Link]

  • Matheau-Raven, D., & Dixon, D. J. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. Journal of Organic Chemistry, 87(18), 12498–12505. Retrieved from [Link]

  • ResearchGate. (2009). A mild, one-pot preparation of 1,3,4-oxadiazoles. Retrieved from [Link]

  • Organic Chemistry Portal. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. Retrieved from [Link]

  • MDPI. (2020). One-Pot Synthesis of 1,3,4-Oxadiazines from Acylhydrazides and Allenoates. Retrieved from [Link]

  • MDPI. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Retrieved from [Link]

  • Journal of Organic Chemistry. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. ACS Publications. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 2,5-disubstituted-1,3,4-oxadiazole. Retrieved from [Link]

  • National Center for Biotechnology Information. (2017). Synthesis of a series of novel 2,5-disubstituted-1,3,4-oxadiazole derivatives as potential antioxidant and antibacterial agents. Retrieved from [Link]

  • MDPI. (2023). Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives. Retrieved from [Link]

  • Indian Journal of Chemistry. (2003). Synthesis of some new 2, 5-disubstituted 1,3,4-oxadiazole derivatives and their biological activity. Retrieved from [Link]

  • MDPI. (2023). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Retrieved from [Link]

  • Organic Chemistry Portal. (2023). Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles and 1,3,4-Oxadiazoles via Alkyl 2-(Methylthio)-2-thioxoacetates or Alkyl 2-Amino-2-thioxoacetates. Retrieved from [Link]

  • ResearchGate. (2013). New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: 1,3-Oxazolidine-4-Carboxylic Acid as a Constrained Proline Analog

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract Proline residues impart unique structural constraints on peptides and proteins, influencing their...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Proline residues impart unique structural constraints on peptides and proteins, influencing their conformation and biological activity. The search for proline analogs that offer even greater control over peptide architecture is a cornerstone of modern peptidomemimetic chemistry and drug design. This guide provides a comprehensive overview of 1,3-oxazolidine-4-carboxylic acid and its derivatives, particularly 2-oxo-1,3-oxazolidine-4-carboxylic acid (Oxd), as constrained proline analogs. We will delve into the synthesis of these valuable building blocks, their incorporation into peptide sequences using solid-phase peptide synthesis (SPPS), and the profound impact they have on peptide conformation and function. This document is intended to serve as a practical resource, offering not only theoretical insights but also detailed experimental protocols to empower researchers in their exploration of this powerful tool for peptide engineering.

Introduction: The Quest for Conformational Control

The unique cyclic structure of proline restricts the peptide backbone's phi (φ) torsion angle to approximately -65°, making it a critical determinant of secondary structure, such as β-turns, and polyproline helices.[1] This inherent rigidity is often exploited in the design of bioactive peptides. However, the development of proline analogs that offer even more defined conformational preferences is highly sought after to enhance peptide stability, receptor affinity, and selectivity.[2]

1,3-Oxazolidine-4-carboxylic acid and its derivatives have emerged as promising constrained proline analogs. The five-membered heterocyclic ring, containing both an oxygen and a nitrogen atom, introduces distinct stereochemical constraints that differ from the native proline ring. A particularly noteworthy derivative is 2-oxo-1,3-oxazolidine-4-carboxylic acid (Oxd), which has been shown to enforce an all-trans conformation of the pseudo-peptide bond, a feature of significant interest in mimicking or disrupting protein-protein interactions.

This guide will provide a detailed exploration of the synthesis and application of these valuable synthetic tools, with a focus on practical laboratory protocols and the underlying chemical principles.

Synthesis of Oxazolidine-Based Proline Analogs

The successful incorporation of 1,3-oxazolidine-4-carboxylic acid derivatives into peptides begins with the efficient synthesis of the monomeric building blocks. The most common starting material for the synthesis of 2-oxo-1,3-oxazolidine-4-carboxylic acid is the readily available amino acid, L-serine.

Synthesis of 2-Oxo-1,3-oxazolidine-4-carboxylic Acid from L-Serine

The synthesis of 2-oxo-1,3-oxazolidine-4-carboxylic acid from L-serine typically involves a cyclization reaction using a carbonylating agent. While several methods exist, a common approach utilizes bis(trichloromethyl) carbonate (triphosgene) or methyl chloroformate in the presence of a base.[3]

Protocol 1: Synthesis of 2-Oxo-1,3-oxazolidine-4-carboxylic Acid

Materials:

  • L-serine

  • 1M Sodium hydroxide (NaOH) solution

  • Dioxane

  • Bis(trichloromethyl) carbonate (Triphosgene)

  • Acetonitrile

  • Hydrochloric acid (HCl) for acidification

  • Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, freeze-dryer, filtration setup)

Procedure:

  • Dissolve L-serine in a 1M aqueous solution of sodium hydroxide.

  • Slowly add a solution of bis(trichloromethyl) carbonate in dioxane to the stirring serine solution at room temperature.

  • Continue stirring the reaction mixture until the solution becomes transparent, indicating the completion of the initial reaction.

  • Allow the reaction to proceed for an additional 2 hours at room temperature.

  • Freeze-dry the reaction mixture to remove the solvents.

  • To the resulting residue, add acetonitrile and stir at 60°C for 30 minutes.

  • Filter the mixture to remove any insoluble impurities.

  • Concentrate the filtrate under reduced pressure.

  • Dry the resulting solid to obtain the 2-oxo-1,3-oxazolidine-4-carboxylic acid product.

Note: This protocol is a general guideline, and optimization of reaction conditions, such as temperature, reaction time, and purification methods, may be necessary to achieve higher yields and purity.[3]

N-Terminal Protection for Solid-Phase Peptide Synthesis

For incorporation into peptides via SPPS, the N-terminus of the oxazolidine-4-carboxylic acid must be protected with a suitable group, most commonly the fluorenylmethyloxycarbonyl (Fmoc) group for Fmoc-based SPPS.

Protocol 2: N-Fmoc Protection of 2-Oxo-1,3-oxazolidine-4-carboxylic Acid (General Procedure)

Materials:

  • 2-Oxo-1,3-oxazolidine-4-carboxylic acid

  • Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)

  • Sodium bicarbonate (NaHCO₃) or another suitable base

  • Dioxane and water

  • Ethyl acetate

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware and purification apparatus

Procedure:

  • Dissolve 2-oxo-1,3-oxazolidine-4-carboxylic acid in a mixture of dioxane and aqueous sodium bicarbonate solution.

  • Add a solution of Fmoc-OSu in dioxane to the stirring mixture.

  • Allow the reaction to proceed at room temperature overnight.

  • Acidify the reaction mixture with a suitable acid (e.g., 1M HCl) to pH 2-3.

  • Extract the aqueous layer with ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to yield the crude Fmoc-protected product.

  • Purify the product by column chromatography on silica gel to obtain the pure Fmoc-2-oxo-1,3-oxazolidine-4-carboxylic acid.

Incorporation into Peptides via Solid-Phase Peptide Synthesis (SPPS)

The Fmoc-protected 2-oxo-1,3-oxazolidine-4-carboxylic acid can be incorporated into peptide chains using standard Fmoc-SPPS protocols. The general cycle of SPPS involves the deprotection of the N-terminal Fmoc group, followed by the coupling of the next Fmoc-protected amino acid.[][5]

Workflow for SPPS Incorporation of Fmoc-Oxd-OH

SPPS_Workflow Resin Resin-Bound Peptide (Free N-terminus) Coupling Coupling Step (e.g., HBTU/DIPEA) Resin->Coupling Fmoc_Oxd Fmoc-Oxd-OH Fmoc_Oxd->Coupling Wash1 Wash (DMF) Coupling->Wash1 Final_Peptide Resin-Bound Oxd-Peptide (Fmoc Protected) Wash1->Final_Peptide Chain Elongation Deprotection Fmoc Deprotection (20% Piperidine/DMF) Wash2 Wash (DMF) Deprotection->Wash2 Wash2->Resin Ready for next cycle Next_AA Next Fmoc-AA-OH Final_Peptide->Deprotection

Caption: General workflow for incorporating Fmoc-Oxd-OH in SPPS.

Protocol 3: SPPS Coupling of Fmoc-2-oxo-1,3-oxazolidine-4-carboxylic Acid

Materials:

  • Fmoc-protected peptide-resin with a free N-terminus

  • Fmoc-2-oxo-1,3-oxazolidine-4-carboxylic acid

  • Coupling reagent (e.g., HBTU, HATU, or DIC/Oxyma)[6]

  • Base (e.g., N,N-Diisopropylethylamine - DIPEA)

  • N,N-Dimethylformamide (DMF)

  • 20% (v/v) Piperidine in DMF for Fmoc deprotection

  • SPPS reaction vessel

Procedure:

  • Resin Swelling: Swell the resin-bound peptide in DMF for at least 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes to remove the N-terminal Fmoc group. Repeat this step once.

  • Washing: Thoroughly wash the resin with DMF to remove residual piperidine and dibenzofulvene-piperidine adduct.

  • Coupling:

    • Prepare a solution of Fmoc-2-oxo-1,3-oxazolidine-4-carboxylic acid (3-5 equivalents relative to resin loading), the coupling reagent (e.g., HBTU, 3-5 equivalents), and DIPEA (6-10 equivalents) in DMF.

    • Add the coupling solution to the resin.

    • Allow the coupling reaction to proceed for 1-2 hours at room temperature. The reaction progress can be monitored using a qualitative ninhydrin test.

  • Washing: Wash the resin thoroughly with DMF to remove excess reagents and byproducts.

  • Repeat: Repeat the deprotection and coupling cycle for the subsequent amino acids in the peptide sequence.

Critical Considerations for SPPS with Oxazolidine Analogs

Ring Stability: The oxazolidine ring, particularly the 2-oxo derivative, can exhibit sensitivity to certain reaction conditions. While it is generally stable to the acidic conditions of final cleavage from the resin using trifluoroacetic acid (TFA), prolonged exposure to the basic conditions of Fmoc deprotection (piperidine) can potentially lead to side reactions.[7]

  • Mitigation Strategy: Minimize the deprotection time with piperidine to what is necessary for complete Fmoc removal. Ensure thorough washing after deprotection to remove all traces of the base.

Coupling Efficiency: Steric hindrance from the cyclic structure of the oxazolidine analog might slightly reduce coupling efficiency compared to standard amino acids.

  • Mitigation Strategy: Use of more potent coupling reagents like HATU or COMU may be beneficial. Double coupling (repeating the coupling step) can also be employed to ensure complete reaction.[8]

Cleavage and Deprotection of Oxazolidine-Containing Peptides

The final step in SPPS is the cleavage of the peptide from the resin and the removal of side-chain protecting groups. For peptides containing the 2-oxo-1,3-oxazolidine-4-carboxylic acid residue, standard TFA-based cleavage cocktails are generally effective. The oxazolidine ring has been observed to remain intact under these conditions.[7]

Protocol 4: Cleavage and Deprotection

Materials:

  • Dry peptide-resin

  • Cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane - TIS)

  • Cold diethyl ether

  • Centrifuge

  • Lyophilizer

Procedure:

  • Wash the dry peptide-resin with dichloromethane (DCM) and dry it under vacuum.

  • Add the cleavage cocktail to the resin in a reaction vessel.

  • Allow the cleavage reaction to proceed for 2-3 hours at room temperature with occasional swirling.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge the mixture to pellet the precipitated peptide.

  • Wash the peptide pellet with cold diethyl ether multiple times.

  • Dry the peptide pellet under vacuum.

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture) and lyophilize to obtain the final product.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Conformational Impact and Applications

The primary motivation for incorporating 1,3-oxazolidine-4-carboxylic acid derivatives into peptides is to exert precise control over their three-dimensional structure.

Conformational Analysis

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Circular Dichroism (CD) are invaluable for characterizing the conformational changes induced by these proline analogs.

  • NMR Spectroscopy: 2D NMR techniques like NOESY and ROESY can provide through-space proton-proton distance constraints, which are crucial for determining the peptide's solution structure. The constrained nature of the oxazolidine ring often leads to less conformational heterogeneity compared to proline-containing peptides, resulting in sharper and more easily interpretable NMR spectra.

  • Circular Dichroism (CD) Spectroscopy: CD spectroscopy is a powerful tool for assessing the secondary structure of peptides. The introduction of a constrained analog like 2-oxo-1,3-oxazolidine-4-carboxylic acid can induce or stabilize specific secondary structures, such as β-turns, which can be readily detected by characteristic CD spectra.

Comparative Conformational Properties

PropertyProline2-Oxo-1,3-oxazolidine-4-carboxylic acid (Oxd)
Backbone φ Angle Restricted to ~ -65°Highly constrained
Peptide Bond Isomerism Can adopt both cis and trans conformationsPrimarily adopts the trans conformation
Structural Induction Induces β-turns and polyproline helicesPotent β-turn inducer
Applications in Drug Discovery and Chemical Biology

The ability to rigidly control peptide conformation opens up numerous avenues in drug discovery and chemical biology.

  • Enhanced Receptor Binding: By pre-organizing a peptide into its bioactive conformation, the entropic penalty of binding to a receptor can be reduced, leading to higher affinity and potency.

  • Improved Stability: The constrained nature of the oxazolidine ring can render peptides more resistant to proteolytic degradation, thereby increasing their in vivo half-life.

  • Probing Protein-Protein Interactions: Peptides containing these analogs can be used as tools to dissect the structural requirements for protein-protein interactions, particularly those mediated by proline-rich motifs.

  • Development of Novel Therapeutics: The unique structural and stability properties of oxazolidine-containing peptides make them attractive candidates for the development of new therapeutic agents, including enzyme inhibitors and receptor agonists/antagonists.

Illustrative Application: β-Turn Mimetics

Beta_Turn cluster_0 Peptide Backbone i Residue i i_plus_1 Residue i+1 (e.g., Oxd) i->i_plus_1 i_plus_2 Residue i+2 i_plus_1->i_plus_2 i_plus_3 Residue i+3 i_plus_2->i_plus_3 i_plus_3->i H-bond

Sources

Method

Application Notes &amp; Protocols: Asymmetric Alkylation Using Oxazolidinone Chiral Auxiliaries

Introduction: The Imperative of Chirality in Modern Synthesis In the landscape of pharmaceutical development and complex molecule synthesis, the control of stereochemistry is not merely an academic exercise but a critica...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative of Chirality in Modern Synthesis

In the landscape of pharmaceutical development and complex molecule synthesis, the control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity and therapeutic efficacy. The vast majority of biological targets are chiral, meaning they interact differently with enantiomers of a drug molecule. This necessitates synthetic strategies that can produce a single, desired enantiomer with high fidelity.[1] Among the most robust and reliable methods for achieving this is the use of chiral auxiliaries.[1][2][3]

A chiral auxiliary is a stereogenic molecule that is temporarily attached to a prochiral substrate to direct a subsequent chemical transformation in a diastereoselective manner.[4][5] After establishing the desired stereocenter, the auxiliary is cleaved and can often be recovered for reuse. This methodology, while stoichiometric, is prized for its predictability, broad substrate scope, and high levels of stereocontrol.[1][5]

Pioneered by David A. Evans, N-acyloxazolidinones have emerged as preeminent chiral auxiliaries for a wide range of asymmetric transformations, including aldol reactions, Michael additions, and, most notably, enolate alkylations.[2][3][5] Their efficacy stems from a rigid, predictable conformational bias that allows for exceptional control over the formation of new stereocenters. This guide provides a detailed exploration of the principles, mechanisms, and practical protocols for employing Evans' oxazolidinone auxiliaries in asymmetric alkylation, tailored for researchers in organic synthesis and drug development.

The Principle and Mechanism of Stereodirection

The successful application of oxazolidinone auxiliaries hinges on a logical, multi-step sequence that translates the stereochemical information from the auxiliary to a new stereocenter on the substrate.[5] The entire process is designed to create a sterically defined environment around the reactive center.

The Chiral Auxiliary Scaffold

The most common Evans auxiliaries are derived from readily available and often inexpensive chiral amino alcohols, such as L-valinol and (1S,2R)-norephedrine.[4] The substituent at the 4-position of the oxazolidinone ring (e.g., isopropyl, benzyl, or phenyl) is the primary stereodirecting group.

The Four-Step Asymmetric Alkylation Workflow

The overall process can be broken down into four key stages: Acylation, Diastereoselective Enolate Formation, Alkylation, and Auxiliary Cleavage.

G cluster_workflow Asymmetric Alkylation Workflow A Step 1: Acylation (Attach Substrate) B Step 2: Enolate Formation (Activate for Reaction) A->B C Step 3: Alkylation (Form New Stereocenter) B->C D Step 4: Auxiliary Cleavage (Release Chiral Product) C->D

Caption: The four-stage workflow for asymmetric alkylation.

Step 1: Acylation of the Auxiliary The process begins by attaching a carboxylic acid substrate (as an acyl halide or anhydride) to the nitrogen of the oxazolidinone.[5][6] This creates an N-acyl oxazolidinone, or imide, which possesses an α-proton that is now sufficiently acidic for deprotonation.

Step 2: Chelation-Controlled Enolate Formation Deprotonation of the N-acyl oxazolidinone with a strong, non-nucleophilic base, such as Lithium Diisopropylamide (LDA) or Sodium Hexamethyldisilazide (NaHMDS), is the critical stereocontrol step.[1][4] The reaction is performed at low temperatures (typically -78 °C) to ensure kinetic control. The lithium or sodium cation coordinates to both the enolate oxygen and the carbonyl oxygen of the auxiliary ring, forming a rigid, five-membered chelated ring. This chelation forces the enolate into a specific (Z)-geometry and locks the conformation of the entire system.[1][4]

Step 3: Face-Selective Alkylation The bulky substituent at the C4 position of the auxiliary now acts as a powerful steric shield, effectively blocking one face of the planar (Z)-enolate.[5] Consequently, an incoming electrophile (e.g., an alkyl halide) can only approach from the opposite, less-hindered face.[1][4] This directed attack results in the formation of a new stereocenter with a predictable absolute configuration, leading to a single major diastereomer.

G cluster_mech Mechanism of Stereocontrol enolate (Z)-Enolate Intermediate O⁻ M⁺ C=C N-Aux Chelating Metal Cation (M⁺) steric_shield Steric Shield (e.g., Isopropyl, Benzyl) electrophile_path Electrophile (E⁺) Approach Path electrophile_path->enolate:f1 Attack from less-hindered face blocked_path Blocked Path blocked_path->enolate:f1 Steric Clash

Caption: Chelation and steric hindrance guide electrophile attack.

Step 4: Non-Racemizing Auxiliary Cleavage For the methodology to be synthetically useful, the chiral auxiliary must be removable without disturbing the newly created stereocenter.[4] Several mild methods exist:

  • To form a Carboxylic Acid: Hydrolysis with lithium hydroperoxide (LiOH/H₂O₂) is highly effective. The hydroperoxide anion is a soft nucleophile that selectively attacks the more accessible exocyclic imide carbonyl, avoiding cleavage of the oxazolidinone ring itself.[1][7][8]

  • To form a Primary Alcohol: Reduction with reagents like lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄) cleaves the imide to furnish the corresponding primary alcohol.[4]

  • To form an Aldehyde or Weinreb Amide: Other transformations can yield different functional groups, enhancing the versatility of the method.[6]

Application Data: Scope and Performance

The Evans asymmetric alkylation is highly reliable for a range of substrates. High diastereoselectivities are routinely achieved for the alkylation of N-acyloxazolidinones with primary and secondary alkyl halides, as well as benzylic and allylic halides.

Chiral Auxiliary (S-enantiomer)Acyl Group (R¹)Electrophile (R²-X)Typical Yield (%)Typical Diastereomeric Ratio (d.r.)
4-benzyl-2-oxazolidinonePropionylAllyl Iodide75-85%>98:2
4-isopropyl-2-oxazolidinonePropionylBenzyl Bromide80-90%>99:1
4-phenyl-2-oxazolidinoneAcetylMethyl Iodide70-80%>95:5
4-benzyl-2-oxazolidinonePhenylacetylEthyl Iodide85-95%>98:2

Note: Yields and diastereomeric ratios are representative and can vary based on specific reaction conditions and substrate purity.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for a typical asymmetric alkylation sequence using (S)-4-benzyl-2-oxazolidinone.

Safety Precaution: These procedures involve pyrophoric reagents (n-BuLi), strong bases (LDA), and flammable solvents. All manipulations must be performed by trained personnel in a chemical fume hood under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents and oven-dried glassware.

Protocol 1: N-Propionylation of (S)-4-benzyl-2-oxazolidinone

Objective: To attach the propionyl group to the chiral auxiliary.

  • Reagents & Equipment:

    • (S)-4-benzyl-2-oxazolidinone

    • Propionyl chloride

    • n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

    • Anhydrous Tetrahydrofuran (THF)

    • Oven-dried round-bottom flask with stir bar

    • Syringes and needles

    • Inert atmosphere setup

  • Procedure:

    • To a flame-dried round-bottom flask under an argon atmosphere, add (S)-4-benzyl-2-oxazolidinone (1.0 eq).

    • Dissolve the auxiliary in anhydrous THF (approx. 0.2 M solution).

    • Cool the solution to -78 °C using a dry ice/acetone bath.

    • Slowly add n-butyllithium (1.05 eq) dropwise via syringe. The solution may turn pale yellow. Stir for 15 minutes. Causality: n-BuLi is a strong base that deprotonates the N-H of the auxiliary to form a lithium amide, activating it for acylation.[5][6]

    • Add propionyl chloride (1.1 eq) dropwise. Stir the reaction at -78 °C for 30 minutes, then allow it to warm to 0 °C and stir for an additional 1 hour.

    • Work-up: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-propionyl oxazolidinone.

Protocol 2: Diastereoselective Alkylation with Benzyl Bromide

Objective: To form the new C-C bond and set the stereocenter.

  • Reagents & Equipment:

    • N-propionyl oxazolidinone (from Protocol 1)

    • Diisopropylamine

    • n-Butyllithium (n-BuLi)

    • Benzyl bromide

    • Anhydrous Tetrahydrofuran (THF)

    • Low-temperature reaction setup (-78 °C)

  • Procedure:

    • LDA Preparation (in situ): In a separate flame-dried flask under argon, dissolve diisopropylamine (1.1 eq) in anhydrous THF. Cool to -78 °C and slowly add n-BuLi (1.05 eq). Stir for 20 minutes at 0 °C to form the LDA solution.

    • In the main reaction flask, dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF.

    • Cool the substrate solution to -78 °C.

    • Slowly transfer the freshly prepared LDA solution via cannula or syringe into the substrate solution. Stir for 1 hour at -78 °C to ensure complete enolate formation. Causality: The low temperature is critical to form the kinetic (Z)-enolate and prevent side reactions or enolate equilibration, which would erode stereoselectivity.[4][9]

    • Slowly add benzyl bromide (1.2 eq) to the enolate solution at -78 °C. Stir for 2-4 hours, monitoring by TLC.

    • Work-up: Quench the reaction at -78 °C with saturated aqueous NH₄Cl. Allow the mixture to warm to room temperature.

    • Extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

    • Purify by flash column chromatography. The diastereomeric ratio can be determined at this stage by ¹H NMR analysis of the crude product.[1][8]

Protocol 3: Hydrolytic Cleavage to Yield the Chiral Carboxylic Acid

Objective: To remove the auxiliary and isolate the final chiral product.

  • Reagents & Equipment:

    • Alkylated product (from Protocol 2)

    • Lithium hydroxide (LiOH)

    • Hydrogen peroxide (H₂O₂, 30% aqueous solution)

    • THF/Water solvent system

    • Sodium sulfite (Na₂SO₃)

  • Procedure:

    • Dissolve the purified alkylated product (1.0 eq) in a 3:1 mixture of THF and water.

    • Cool the solution to 0 °C in an ice bath.

    • Add aqueous hydrogen peroxide (4.0 eq) dropwise, followed by an aqueous solution of LiOH (2.0 eq). Causality: The combination of LiOH and H₂O₂ generates the lithium hydroperoxide (LiOOH) nucleophile in situ. This nucleophile is selective for the exocyclic carbonyl, preventing undesired ring-opening of the auxiliary.[1][7][10]

    • Stir the reaction vigorously at 0 °C for 2-4 hours until the starting material is consumed (monitor by TLC).

    • Quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃, 1.5 M, 5.0 eq) and stir for 30 minutes at room temperature to reduce excess peroxide.

    • Work-up: Concentrate the mixture in vacuo to remove most of the THF.

    • Basify the aqueous solution with 1 M NaOH to pH > 11. Extract with dichloromethane (3x) to recover the chiral auxiliary.

    • Acidify the aqueous layer to pH < 2 with concentrated HCl.

    • Extract the aqueous layer with ethyl acetate (3x) to isolate the chiral carboxylic acid product.

    • Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the final product.

Scope and Limitations

While powerful, the Evans methodology has certain limitations.

  • Electrophile Scope: The reaction works best with reactive electrophiles such as primary alkyl, allylic, and benzylic halides. Sterically hindered secondary halides react more slowly and may give lower yields, while tertiary alkyl halides generally fail due to competing E2 elimination.[6][8] Recent developments using zirconium enolates have shown promise in overcoming this limitation for tertiary alkylations.[8]

  • Stoichiometric Nature: The use of a stoichiometric amount of the auxiliary can be a drawback in terms of atom economy, particularly for large-scale industrial processes.[5] However, the high recyclability of the auxiliary mitigates this issue.[11]

Conclusion

Asymmetric alkylation using Evans' oxazolidinone auxiliaries remains a cornerstone of modern organic synthesis. Its high degree of predictability, operational simplicity, and the commercial availability of various auxiliaries make it an invaluable tool for constructing chiral molecules.[5][11] By understanding the mechanistic underpinnings of chelation-controlled stereoselection and adhering to carefully optimized protocols, researchers can reliably access enantiomerically enriched building blocks essential for drug discovery and the synthesis of complex natural products.

References

  • evans enolate alkylation-hydrolysisx. (n.d.).
  • Gage, J. R. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Undergraduate Organic Laboratory. Journal of Chemical Education, 85(5), 696. Retrieved January 26, 2026, from [Link]

  • Wikipedia. (2023). Chiral auxiliary. Retrieved January 26, 2026, from [Link]

  • Gage, J. R. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education. Retrieved January 26, 2026, from [Link]

  • Chem252 (Lecture 1: Evans' Oxazolidinone). (2022, December 28). YouTube. Retrieved January 26, 2026, from [Link]

  • Myers, A. G. (n.d.). Asymmetric Alkylation of Enolates. Chem 115.
  • Lim, S. H., & Wille, U. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. ConnectSci. Retrieved January 26, 2026, from [Link]

  • Khan, T. (2018). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. ResearchGate. Retrieved January 26, 2026, from [Link]

  • Khan, T. (2018). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Publishing. Retrieved January 26, 2026, from [Link]

  • Kim, D. Y., & Jeon, H. (2021). Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones. PMC. Retrieved January 26, 2026, from [Link]

  • Maloney, K. M., & Tummala, S. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. ACS Publications. Retrieved January 26, 2026, from [Link]

  • Request PDF. (n.d.). Diastereoselective Alkylation of an Oxazolidinone Chiral Auxiliary. Retrieved January 26, 2026, from [Link]

Sources

Application

Application Notes and Protocols for Creating Peptide Libraries with 1,3-Oxazolidine-4-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction: Engineering Peptide Conformation for Enhanced Drug Discovery In the landscape of modern drug discovery, peptides have emerged as a compelling...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Engineering Peptide Conformation for Enhanced Drug Discovery

In the landscape of modern drug discovery, peptides have emerged as a compelling class of therapeutics, offering high specificity and potency. However, their inherent flexibility often leads to poor metabolic stability and reduced binding affinity. To overcome these limitations, the incorporation of non-canonical, conformationally constrained amino acids has become a cornerstone of peptidomimetic design.[1][2] This guide focuses on the strategic use of 1,3-oxazolidine-4-carboxylic acid , a proline analogue, in the solid-phase synthesis of peptide libraries. By acting as a rigid scaffold, this building block pre-organizes the peptide backbone, enhancing its proteolytic resistance and binding affinity, thereby increasing the potential for identifying high-quality lead compounds in drug screening campaigns.[3][4]

This application note provides a comprehensive guide for researchers, from the underlying principles to detailed, field-tested protocols for synthesizing individual peptides and constructing diverse one-bead-one-compound (OBOC) libraries incorporating 1,3-oxazolidine-4-carboxylic acid.

I. The Strategic Advantage of 1,3-Oxazolidine-4-Carboxylic Acid in Peptide Libraries

Proline is unique among the 20 proteinogenic amino acids due to its cyclic structure, which restricts the conformational freedom of the peptide backbone.[4] 1,3-Oxazolidine-4-carboxylic acid, as a proline surrogate, offers further advantages by introducing specific structural constraints that can be leveraged in drug design.

Causality Behind the Choice:

  • Enhanced Proteolytic Stability: The rigid ring structure of 1,3-oxazolidine-4-carboxylic acid can sterically hinder the approach of proteases, thereby increasing the in-vivo half-life of the peptide.[1]

  • Favorable Conformational Bias: The presence of the oxazolidine ring influences the cis/trans isomerization of the preceding peptide bond, favoring a specific conformation. This pre-organization can lead to a lower entropic penalty upon binding to a target, resulting in higher affinity.[3][5]

  • Increased Library Diversity: The inclusion of non-canonical amino acids like 1,3-oxazolidine-4-carboxylic acid expands the chemical space of a peptide library beyond what is achievable with the 20 natural amino acids, increasing the probability of discovering novel and potent binders.[6]

II. Synthesis of Peptides Containing 1,3-Oxazolidine-4-Carboxylic Acid via Fmoc-SPPS

The incorporation of Fmoc-(4S)-oxazolidine-4-carboxylic acid into a growing peptide chain is readily achieved using standard Fmoc-based solid-phase peptide synthesis (SPPS) protocols. The following section outlines the key steps and considerations.

Core Principles of the Fmoc-SPPS Cycle

The synthesis proceeds in a cyclical manner, involving the sequential addition of amino acids to a growing chain anchored to a solid support (resin).[7][8] Each cycle consists of two main steps:

  • Fmoc-Deprotection: The removal of the temporary fluorenylmethoxycarbonyl (Fmoc) protecting group from the N-terminus of the resin-bound peptide, typically with a solution of piperidine in a polar aprotic solvent like dimethylformamide (DMF).[9][10]

  • Coupling: The activation of the carboxylic acid of the incoming Fmoc-protected amino acid and its subsequent reaction with the newly liberated N-terminal amine of the peptide chain to form a new peptide bond.[3][7]

SPPS_Cycle cluster_resin Solid Support Resin Resin-Peptide-NH-Fmoc Deprotection Fmoc Deprotection (20% Piperidine/DMF) Resin->Deprotection Washing1 Washing (DMF, DCM) Deprotection->Washing1 Removal of dibenzofulvene-piperidine adduct Coupling Amino Acid Coupling (Fmoc-AA-OH, HCTU, DIPEA) Washing1->Coupling Washing2 Washing (DMF, DCM) Coupling->Washing2 Removal of excess reagents Final_Product Resin-Peptide-(AA)n-NH-Fmoc Washing2->Final_Product Final_Product->Deprotection Next Cycle

Caption: General workflow of a single Fmoc-SPPS cycle.

Protocol 1: Manual Solid-Phase Synthesis of a Peptide Containing 1,3-Oxazolidine-4-Carboxylic Acid

This protocol describes the manual synthesis of a model peptide on a 0.1 mmol scale.

Materials:

  • Rink Amide MBHA resin (0.4-0.8 mmol/g loading)

  • Fmoc-protected amino acids (including Fmoc-(4S)-oxazolidine-4-carboxylic acid)

  • Dimethylformamide (DMF), peptide synthesis grade

  • Dichloromethane (DCM), peptide synthesis grade

  • Piperidine

  • N,N'-Diisopropylethylamine (DIPEA)

  • HCTU (O-(1H-6-Chloro-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

  • Cleavage Cocktail (e.g., Reagent K: TFA/Water/Phenol/Thioanisole/EDT 82.5:5:5:5:2.5)[11]

  • Cold diethyl ether

Equipment:

  • Peptide synthesis vessel with a sintered glass filter

  • Shaker

  • Vacuum manifold

  • Rotary evaporator

  • High-Performance Liquid Chromatography (HPLC) system

  • Mass spectrometer (e.g., ESI-MS or MALDI-TOF)

Step-by-Step Methodology:

  • Resin Swelling: Place the Rink Amide resin (e.g., 250 mg for 0.1 mmol scale) in the synthesis vessel and swell in DMF for 30 minutes.

  • Initial Fmoc Deprotection: Drain the DMF and add a 20% piperidine in DMF solution. Agitate for 5 minutes, drain, and repeat with fresh piperidine solution for 15 minutes.

  • Washing: Wash the resin thoroughly with DMF (5 x 1 min) and DCM (3 x 1 min) to remove all traces of piperidine.

  • Amino Acid Coupling:

    • In a separate vial, pre-activate the first Fmoc-amino acid (4 equivalents, 0.4 mmol) with HCTU (3.9 equivalents, 0.39 mmol) and DIPEA (8 equivalents, 0.8 mmol) in DMF for 1-2 minutes.

    • Add the activated amino acid solution to the resin.

    • Agitate the mixture for 1-2 hours at room temperature. For sterically hindered amino acids, including Fmoc-(4S)-oxazolidine-4-carboxylic acid, the coupling time may be extended to 4 hours or overnight to ensure complete reaction.[12]

  • Washing: Drain the coupling solution and wash the resin with DMF (3 x 1 min) and DCM (3 x 1 min).

  • Repeat Synthesis Cycle: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

  • Final Fmoc Deprotection: After the final coupling step, perform a final Fmoc deprotection as described in step 2.

  • Final Washing: Wash the resin with DMF (5 x 1 min), DCM (5 x 1 min), and methanol (3 x 1 min). Dry the resin under vacuum.

  • Cleavage and Deprotection:

    • Treat the dry peptide-resin with the cleavage cocktail (e.g., 10 mL of Reagent K) for 2-3 hours at room temperature.

    • Note: While some pseudoproline derivatives are acid-labile, studies have shown that the oxazolidine ring can exhibit surprising stability to standard TFA cleavage conditions.[13] However, it is advisable to perform a small-scale test cleavage to optimize the duration and minimize potential side reactions.

  • Peptide Precipitation and Purification:

    • Filter the cleavage mixture to separate the resin and collect the filtrate.

    • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

    • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

    • Dry the peptide pellet under vacuum.

    • Purify the peptide by preparative reverse-phase HPLC.[14]

  • Characterization: Confirm the identity and purity of the synthesized peptide by analytical HPLC and mass spectrometry.

III. Construction of One-Bead-One-Compound (OBOC) Peptide Libraries

The "split-and-pool" (or "split-and-mix") synthesis strategy is a powerful method for generating vast combinatorial libraries where each bead carries a unique peptide sequence.[7][15]

Principle of Split-and-Pool Synthesis

The resin beads are initially divided into equal portions. A different building block (amino acid) is coupled to each portion. After the coupling reaction, all the resin portions are pooled and mixed thoroughly. This process of splitting, coupling, and pooling is repeated for each position in the peptide sequence, leading to an exponential increase in the number of unique peptide sequences in the library.[15]

Split_and_Pool cluster_1 Step 1: Split & Couple cluster_2 Step 2: Split & Couple start Resin Pool A1 A start->A1 Split B1 B start->B1 Split C1 C start->C1 Split pool1 Pool & Mix A1->pool1 Pool B1->pool1 Pool C1->pool1 Pool A2 AA AB AC pool1->A2 Split B2 BA BB BC pool1->B2 Split C2 CA CB CC pool1->C2 Split pool2 Final Library (9 Peptides) A2->pool2 Pool B2->pool2 Pool C2->pool2 Pool

Caption: The split-and-pool synthesis method for generating an OBOC library.

Protocol 2: Synthesis of a Tri-peptide OBOC Library

This protocol describes the synthesis of a tri-peptide library with three variable positions (X-X-X), where X can be one of several amino acids, including Fmoc-(4S)-oxazolidine-4-carboxylic acid.

Materials and Equipment: As listed in Protocol 1, with the addition of multiple peptide synthesis vessels.

Step-by-Step Methodology:

  • Resin Preparation: Start with a sufficient amount of Rink Amide resin in a single vessel. Perform the initial Fmoc deprotection and washing as described in Protocol 1 (steps 1-3).

  • First Diversification (Position 3):

    • Split: Divide the deprotected resin into equal portions, one for each amino acid to be incorporated at this position (e.g., 3 portions for Alanine, Glycine, and Oxazolidine-4-carboxylic acid).

    • Couple: In separate reaction vessels, couple the respective Fmoc-amino acid to each resin portion following the coupling procedure in Protocol 1 (step 4).

    • Pool: After coupling and washing, combine all resin portions into a single vessel and mix thoroughly.

  • Second Diversification (Position 2):

    • Perform Fmoc deprotection on the pooled resin.

    • Split: Divide the resin again into equal portions.

    • Couple: In separate vessels, couple the desired set of Fmoc-amino acids for the second position.

    • Pool: Combine and mix the resin portions.

  • Third Diversification (Position 1):

    • Repeat the deprotection, split, couple, and pool steps for the N-terminal position.

  • Final Deprotection: After the final pooling step, perform a final Fmoc deprotection on the entire library.

  • Side-Chain Deprotection and Cleavage: The library can be used with the side-chain protecting groups intact for on-bead screening assays. Alternatively, the side-chain protecting groups can be removed by treating the entire library with a cleavage cocktail, followed by neutralization for on-bead assays. For assays requiring cleaved peptides, a portion of the library can be treated as described in Protocol 1 (steps 9-11), although this is less common for OBOC library screening.

IV. Quality Control and Data Presentation

Rigorous quality control is essential to ensure the fidelity of the synthesized peptides and the diversity of the library.

Characterization Techniques:

  • Mass Spectrometry (MS): A small sample of beads from a single peptide synthesis or from the final library can be cleaved, and the resulting peptide analyzed by ESI-MS or MALDI-TOF MS to confirm the expected molecular weight. For peptides containing proline or its analogs, tandem mass spectrometry (MS/MS) can be used for sequencing, though fragmentation patterns can be complex.[4]

  • High-Performance Liquid Chromatography (HPLC): Analytical RP-HPLC of a cleaved single-peptide sample is used to assess purity.

Data Presentation:

Summarizing the analytical data in a clear and concise format is crucial for validating the synthesis.

Table 1: Quality Control Data for a Model Hexapeptide (Ac-Y-X-G-F-L-M-NH2) where X = Pro or Oxc

Peptide SequenceCoupling ReagentCoupling Time (X)Expected Mass (Da)Observed Mass (Da)Crude Purity (HPLC)
Ac-Y-Pro -G-F-L-M-NH2HCTU2 hours741.9742.1>90%
Ac-Y-Oxc -G-F-L-M-NH2HCTU4 hours743.9744.0>85%

(Note: Oxc denotes 1,3-oxazolidine-4-carboxylic acid. Data is illustrative and based on typical outcomes.)

V. Conclusion and Future Perspectives

The incorporation of 1,3-oxazolidine-4-carboxylic acid into peptide libraries represents a sophisticated strategy for enhancing the discovery of potent and stable peptide-based therapeutics. The protocols outlined in this application note provide a robust framework for the successful synthesis and construction of such libraries. The conformational constraints imposed by this proline analog can significantly improve the hit rate in screening campaigns by presenting target molecules with pre-organized, high-affinity binders. Future work in this area will likely focus on exploring a wider range of oxazolidine derivatives and combining them with other non-canonical amino acids to further expand the accessible chemical space for drug discovery.

References

  • Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

  • Szaniszló, S., et al. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. International Journal of Molecular Sciences, 25(8), 4150. [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (2026). The Role of L-Thiazolidine-4-carboxylic Acid in Modern Peptide Synthesis. [Link]

  • Mant, C. T., & Hodges, R. S. (2002). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press. [Link]

  • Liskamp, R. M. J., et al. (2011). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Journal of the American Chemical Society, 133(41), 16579–16595. [Link]

  • Song, A., et al. (2008). Probing the Phosphopeptide Specificities of Protein Tyrosine Phosphatases, SH2 and PTB Domains with Combinatorial Library Methods. Protein Tyrosine Phosphatases, 239-255. [Link]

  • Aapptec. Cleavage Cocktails; Reagent K. [Link]

  • Wójcik, M., et al. (2021). Identification and Determination of 1,3-Thiazinane-4-carboxylic Acid in Human Urine—Chromatographic Studies. Molecules, 26(11), 3291. [Link]

  • da Costa, M. P., et al. (2015). Bioactive Peptides: Synthesis, Properties, and Applications in the Packaging and Preservation of Food. Comprehensive Reviews in Food Science and Food Safety, 14(5), 679-697. [Link]

  • Chen, S. T., et al. (1990). Side reaction in peptide synthesis. Formation of oxazolidone derivatives. International Journal of Peptide and Protein Research, 35(1), 52-54. [Link]

  • Huang, Y., & Stewart, J. M. (1984). Effects of the Proline Analog l-Thiazolidine-4-carboxylic Acid on Proline Metabolism. Plant Physiology, 76(3), 779–783. [Link]

  • Kyoto University OCW. (2023). Unit 7 Part 1 One Bead One Compound Method. [Link]

  • Lam, K. S. (n.d.). Projects | Lam Lab. UC Davis Health. [Link]

  • Houghten, R. A. (1995). One-bead-one-structure combinatorial libraries. Biopolymers, 37(1), 21-30. [Link]

  • Simon, M. D., & Schepartz, A. (2008). Genetically Encoded Cyclic Peptide Libraries: From Hit to Lead and Beyond. Current Opinion in Chemical Biology, 12(3), 328–335. [Link]

  • Pavlov, M. Y., et al. (2009). Slow peptide bond formation by proline and other N-alkylamino acids in translation. Proceedings of the National Academy of Sciences, 106(1), 50-55. [Link]

  • Vinogradov, A. A., et al. (2020). Ultra-large chemical libraries for the discovery of high-affinity peptide binders. Nature Communications, 11(1), 3167. [Link]

  • AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

  • Al-Ghanim, A. M., et al. (2022). Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer. Letters in Applied NanoBioScience, 11(2), 3704-3715. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 123847, (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid. [Link]

  • Al-Ghanim, A. M., et al. (2023). Synthesis and Evaluation of Biological Activities for a Novel 1,2,3,4-Tetrahydroisoquinoline Conjugate with Dipeptide Derivatives. Molecules, 28(24), 8031. [Link]

  • Singh, A., et al. (2018). Recent trends in protein and peptide-based biomaterials for advanced drug delivery. Journal of Controlled Release, 272, 11-25. [Link]

  • Roth, K. D., et al. (1998). Charge derivatization of peptides for analysis by mass spectrometry. Mass Spectrometry Reviews, 17(4), 255-274. [Link]

Sources

Method

Stereoselective Transformations Involving N-acyl-1,3-oxazolidinones: Principles, Protocols, and Advanced Applications

An Application Guide for Researchers Prepared by a Senior Application Scientist, this guide provides an in-depth exploration of N-acyl-1,3-oxazolidinones, widely recognized as Evans auxiliaries, for stereocontrolled synt...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for Researchers

Prepared by a Senior Application Scientist, this guide provides an in-depth exploration of N-acyl-1,3-oxazolidinones, widely recognized as Evans auxiliaries, for stereocontrolled synthesis. This document moves beyond simple procedural lists to offer a causal understanding of experimental choices, empowering researchers in synthetic and medicinal chemistry to leverage this powerful tool with precision and confidence.

The Foundation: Understanding Stereocontrol with Oxazolidinone Auxiliaries

N-acyl-1,3-oxazolidinones are among the most reliable and versatile chiral auxiliaries in asymmetric synthesis.[1] Their efficacy stems from a rigid, predictable conformational bias imposed upon the N-acyl chain, which dictates the facial selectivity of enolate reactions.

The Mechanistic Core: The Chelated Z-Enolate

The cornerstone of stereocontrol is the formation of a rigid, chelated (Z)-enolate intermediate.[2] This is typically achieved using boron or titanium Lewis acids in the presence of a hindered amine base.[2][3] The Lewis acid coordinates to both the acyl carbonyl oxygen and the oxazolidinone ring oxygen, locking the conformation. The bulky substituent at the C4 position of the oxazolidinone (e.g., benzyl, isopropyl) then effectively shields one face of the planar enolate from electrophilic attack. This forces the incoming electrophile (like an aldehyde or alkyl halide) to approach from the less hindered face, resulting in a highly predictable stereochemical outcome.[2]

Caption: The C4-substituent dictates facial selectivity by shielding one face of the chelated Z-enolate.

Preparation of N-Acyl-1,3-oxazolidinones: The Entry Point

A robust and high-yielding acylation protocol is the first step. While various methods exist, including those using acid anhydrides or oxidative catalysis[4], the use of acid fluorides offers a mild and efficient alternative to traditional acid chlorides, especially for sensitive substrates.[1]

Protocol 2.1: N-Acylation via Acid Fluoride

This protocol is adapted for the acylation of common oxazolidinones.[1]

Materials:

  • (4R,5S)-4-methyl-5-phenyl-1,3-oxazolidin-2-one (or other desired auxiliary)

  • Desired carboxylic acid

  • Cyanuric fluoride

  • Pyridine

  • Dichloromethane (DCM, anhydrous)

  • Diisopropylethylamine (i-Pr₂NEt)

  • Saturated aqueous NH₄Cl, brine

  • Anhydrous MgSO₄

Procedure:

Part A: Preparation of the Acid Fluoride

  • To a stirred solution of the carboxylic acid (1.0 equiv) and pyridine (1.1 equiv) in anhydrous DCM at 0 °C, add cyanuric fluoride (0.5 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours. The resulting solution containing the acid fluoride is typically used directly in the next step.

    • Scientist's Note: Acid fluorides are more stable and less prone to side reactions like racemization compared to acid chlorides, but should still be prepared fresh and used without delay for best results.[1]

Part B: N-Acylation

  • In a separate flask, dissolve the oxazolidinone (1.0 equiv) in anhydrous DCM.

  • Add i-Pr₂NEt (1.1 equiv) to the oxazolidinone solution.

  • Cool the solution to 0 °C and add the freshly prepared acid fluoride solution (from Part A, ~1.0 equiv) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir overnight (12-16 hours).

  • Quench the reaction by adding saturated aqueous NH₄Cl.

  • Separate the layers and extract the aqueous phase with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (typically using a hexane/ethyl acetate gradient) to yield the pure N-acyl-1,3-oxazolidinone.

Core Application: The Asymmetric Aldol Reaction

The Evans aldol reaction is a benchmark transformation, reliably producing syn-aldol adducts with exceptional diastereoselectivity.[5] The choice of Lewis acid is critical; while boron enolates are common, titanium tetrachloride offers an excellent alternative that also proceeds with high diastereoselectivity.[5]

Protocol 3.1: Titanium-Mediated Asymmetric Aldol Addition

This protocol is designed to achieve high diastereoselectivity for the "Evans syn" product.[5]

Materials:

  • N-propionyl-(4S)-4-benzyl-1,3-oxazolidin-2-one

  • Titanium tetrachloride (TiCl₄), 1 M solution in DCM

  • Diisopropylethylamine (i-Pr₂NEt)

  • Aldehyde (e.g., isobutyraldehyde)

  • Dichloromethane (DCM, anhydrous)

  • Saturated aqueous NH₄Cl

  • Anhydrous MgSO₄

Procedure:

  • Dissolve the N-propionyl oxazolidinone (1.0 equiv) in anhydrous DCM and cool the solution to -78 °C under a nitrogen atmosphere.

  • Add TiCl₄ (1.1 equiv, 1 M solution in DCM) dropwise. The solution should turn a deep yellow/orange color.

    • Scientist's Note: TiCl₄ is extremely hygroscopic and reacts violently with water. It must be handled under inert conditions. The order of addition is crucial; adding the amine before the Lewis acid can lead to undesired side reactions.

  • After stirring for 5 minutes, add i-Pr₂NEt (1.2 equiv) dropwise. The solution color will typically darken to a deep red or brown, indicating enolate formation. Stir for 30-45 minutes at -78 °C.

  • Add the aldehyde (1.2 equiv), either neat or as a solution in cold DCM, dropwise.

  • Stir the reaction at -78 °C for 1-2 hours, then warm to 0 °C and stir for an additional hour.

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl (use a 1:1 mixture of NH₄Cl and THF for better mixing if precipitation is an issue).

  • Allow the mixture to warm to room temperature. Filter through Celite if necessary to remove titanium salts.

  • Separate the layers and extract the aqueous phase with DCM (3x).

  • Combine the organic layers, dry over MgSO₄, filter, and concentrate.

  • Purify by flash column chromatography to afford the desired syn-aldol adduct. The diastereomeric ratio (d.r.) can be determined by ¹H NMR analysis of the crude product.

Electrophile (Aldehyde)Auxiliary SubstituentYield (%)Diastereomeric Ratio (syn:anti)
Isobutyraldehyde(S)-4-benzyl85-95%>98:2
Benzaldehyde(S)-4-benzyl80-90%>95:5
Acrolein(S)-4-isopropyl85-92%>95:5
Pivaldehyde(S)-4-benzyl75-85%>99:1
Data is representative of typical outcomes for titanium- and boron-mediated aldol reactions.[5]

Expanding the Scope: Asymmetric Alkylation

Stereoselective alkylation of oxazolidinone enolates is a powerful method for constructing chiral centers. While standard alkylations with primary alkyl halides are highly efficient, the methodology has been extended to more challenging electrophiles, such as tertiary alkyl halides, through the use of zirconium enolates.[6]

Protocol 4.1: Stereoselective α-Alkylation with a Primary Alkyl Halide

Materials:

  • N-acyl-1,3-oxazolidinone (e.g., N-propionyl derivative)

  • Sodium bis(trimethylsilyl)amide (NaHMDS), 1 M solution in THF

  • Alkyl halide (e.g., benzyl bromide)

  • Tetrahydrofuran (THF, anhydrous)

  • Saturated aqueous NH₄Cl

Procedure:

  • Dissolve the N-acyl oxazolidinone (1.0 equiv) in anhydrous THF and cool to -78 °C under a nitrogen atmosphere.

  • Add NaHMDS (1.05 equiv, 1 M solution in THF) dropwise. Stir for 30-60 minutes at -78 °C to ensure complete enolate formation.

    • Scientist's Note: NaHMDS is a strong, non-nucleophilic base ideal for clean enolate formation. Lithium diisopropylamide (LDA) is also commonly used. The choice of counter-ion (Na⁺ vs. Li⁺) can sometimes influence reactivity and selectivity.

  • Add the alkyl halide (1.1 equiv) dropwise.

  • Stir at -78 °C for 2-4 hours. The reaction can be monitored by TLC. For less reactive electrophiles, the temperature may need to be slowly raised to -40 °C or 0 °C.

  • Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl.

  • Warm to room temperature and add ethyl acetate and water.

  • Separate the layers and extract the aqueous phase with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

  • Purify by flash column chromatography. The diastereoselectivity is typically very high (>95:5 d.r.).

The Final Step: Auxiliary Cleavage and Recovery

A key advantage of this methodology is the facile removal of the auxiliary to unveil the desired chiral product, often with the possibility of recycling the auxiliary. The cleavage method determines the functional group obtained.

cleavage_workflow cluster_cleavage Auxiliary Cleavage Conditions Product Stereochemically Pure Adduct (e.g., Aldol or Alkylation Product) LiOH_H2O2 LiOH, H₂O₂ THF/H₂O Product->LiOH_H2O2 LiBH4 LiBH₄ Et₂O or THF Product->LiBH4 NaOMe NaOMe or Ti(O-iPr)₄ MeOH Product->NaOMe Acid Chiral Carboxylic Acid LiOH_H2O2->Acid Alcohol Chiral Primary Alcohol LiBH4->Alcohol Ester Chiral Methyl Ester NaOMe->Ester Auxiliary Recovered Chiral Auxiliary Acid->Auxiliary Auxiliary recovered Alcohol->Auxiliary Ester->Auxiliary

Caption: Common pathways for cleaving the N-acyl oxazolidinone to reveal different functional groups.

Protocol 5.1: Hydrolytic Cleavage to a Carboxylic Acid

Materials:

  • N-acyl oxazolidinone adduct

  • Tetrahydrofuran (THF)

  • Distilled water

  • Hydrogen peroxide (30% aq. solution)

  • Lithium hydroxide (LiOH)

  • Sodium sulfite (Na₂SO₃)

  • Diethyl ether or Ethyl acetate

  • 1 M HCl

Procedure:

  • Dissolve the adduct (1.0 equiv) in a 3:1 mixture of THF and water at 0 °C.

  • Add 30% H₂O₂ (4.0 equiv) dropwise, followed by aqueous LiOH (2.0 equiv, typically as a 0.5-1.0 M solution).

    • Scientist's Note: The hydroperoxide anion formed in situ is the active nucleophile. This reaction is exothermic; slow addition of H₂O₂ is critical to maintain temperature control and prevent decomposition.

  • Stir vigorously at 0 °C for 2-4 hours until the starting material is consumed (TLC).

  • Quench the excess peroxide by adding an aqueous solution of Na₂SO₃ (1.5 M, ~5 equiv) at 0 °C and stirring for 20 minutes.

  • Concentrate the mixture in vacuo to remove most of the THF.

  • Partition the remaining aqueous solution between water and a suitable organic solvent (e.g., DCM or diethyl ether) to extract the chiral auxiliary. The desired carboxylate salt will remain in the aqueous layer.

  • Separate the layers. The organic layer contains the auxiliary, which can be purified and recycled.

  • Cool the aqueous layer to 0 °C and carefully acidify to pH ~2-3 with 1 M HCl.

  • Extract the aqueous layer with ethyl acetate or diethyl ether (3x) to isolate the chiral carboxylic acid.

  • Combine the organic extracts, dry over MgSO₄, filter, and concentrate to yield the final product.

References

  • Ager, D. J., Prakash, I., & Schaad, D. R. (1996). Chiral Oxazolidinones in Asymmetric Synthesis. Chemical Reviews, 96(2), 835-876.
  • Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127–2129.
  • Lang, K., & Organ, M. G. (2010). Facile Formation of N-Acyl-oxazolidinone Derivatives Using Acid Fluorides. Organic Letters, 12(21), 4884–4887. [Link]

  • Ta, L., Axelsson, A., & Sundén, H. (2018). N-Acylation of Oxazolidinones via Aerobic Oxidative NHC Catalysis. The Journal of Organic Chemistry, 83(19), 12128–12134. [Link]

  • Crimmins, M. T., & DeBaillie, A. C. (2006). Enantioselective Aldol Additions with N-Acyl Oxazolidinethiones and N-Acyl Thiazolidinethiones. Organic Letters, 8(8), 1613–1616.
  • Urabe, D., & Sato, F. (2004). An Improved Procedure for Asymmetric Aldol Additions with N-Acyl Oxazolidinones, Oxazolidinethiones and Thiazolidinethiones. Tetrahedron Letters, 45(1), 79-82.
  • Kim, D., & Lee, D. (2020). Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones. Organic Letters, 22(15), 5859–5863. [Link]

  • Totally Organic Chemistry. (2024, March 26). Evans Auxiliaries and a Friend for Aldol Reactions [Video]. YouTube. [Link]

  • Lang, F. (2018). Enantioenriched Oxazolidinones as Synthesis Scaffolds and Efforts towards the Total Synthesis of Marineosin A. D-Scholarship@Pitt. [Link]

  • Fontanet, A., Ortuño, R. M., & Branchadell, V. (2000). A theoretical study on the stereoselectivity of the aldol reaction of boron enolates derived from N-acyloxazolidinones. The Journal of Organic Chemistry, 65(18), 5557–5562.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1,3-Oxazolidine-4-Carboxylic Acid

This guide, curated for researchers, scientists, and professionals in drug development, offers in-depth technical support for the synthesis of 1,3-oxazolidine-4-carboxylic acid. As Senior Application Scientists, we provi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide, curated for researchers, scientists, and professionals in drug development, offers in-depth technical support for the synthesis of 1,3-oxazolidine-4-carboxylic acid. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

I. Core Synthesis Protocol: Condensation of L-Serine with an Aldehyde

The most common and efficient method for synthesizing 1,3-oxazolidine-4-carboxylic acid and its derivatives is the direct condensation of an amino acid with an aldehyde or ketone. This protocol details the synthesis using L-serine and formaldehyde as a representative example.

Reaction Principle: The synthesis proceeds via a reversible acid-catalyzed reaction. The amino group of L-serine performs a nucleophilic attack on the carbonyl carbon of the aldehyde, forming a hemiaminal intermediate. Subsequent intramolecular cyclization, involving the hydroxyl group of the serine backbone, leads to the formation of the stable five-membered oxazolidine ring with the elimination of a water molecule.[1] The equilibrium of this reaction can be shifted towards the product by removing water.

Experimental Workflow

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis prep_reactants 1. Prepare Reactants: - L-Serine - Formaldehyde (37% aq. soln.) - Ethanol (solvent) dissolve 2. Dissolve L-Serine in water and ethanol. prep_reactants->dissolve add_aldehyde 3. Add formaldehyde solution dropwise at room temperature. dissolve->add_aldehyde stir 4. Stir vigorously for 24 hours at room temperature. add_aldehyde->stir precipitate 5. Induce precipitation by cooling in an ice bath. stir->precipitate filtrate 6. Collect the product by suction filtration. precipitate->filtrate wash 7. Wash the solid with cold ethanol. filtrate->wash dry 8. Dry the product under vacuum. wash->dry characterize 9. Characterize the product: - NMR Spectroscopy - FT-IR Spectroscopy - Mass Spectrometry dry->characterize

Caption: A step-by-step workflow for the synthesis of 1,3-oxazolidine-4-carboxylic acid.

Detailed Step-by-Step Methodology
  • Reactant Preparation: In a round-bottom flask, dissolve L-cysteine hydrochloride (0.19 g, 0.94 mmol) in 25 mL of distilled water. Add sodium acetate (0.067 g, 0.64 mmol) to the solution.[2]

  • Reaction Setup: In a separate flask, prepare a solution of the desired aldehyde (0.98 mmol) in 26 mL of ethanol.[2]

  • Reaction Execution: Add the aldehyde solution to the L-cysteine solution in the round-bottom flask. Stir the reaction mixture vigorously at room temperature for approximately 24 hours.[2]

  • Product Precipitation: After 24 hours, if precipitation has occurred, place the reaction vessel in an ice-cold water bath to enhance precipitation.[2]

  • Purification: Separate the precipitate by suction filtration and wash it several times with cold ethanol.[2]

  • Drying: Dry the purified product under vacuum to remove any residual solvent.

II. Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s)
Low or No Product Yield 1. Incomplete reaction: The reaction may not have reached equilibrium. 2. Unfavorable equilibrium: The equilibrium may lie towards the starting materials. 3. Incorrect pH: The reaction is acid-catalyzed, but a highly acidic or basic medium can cause side reactions.1. Increase reaction time: Monitor the reaction by TLC to determine the optimal reaction time. 2. Remove water: Use a Dean-Stark apparatus or add a drying agent (e.g., molecular sieves) to shift the equilibrium towards the product. 3. Adjust pH: The optimal pH is typically mildly acidic. If starting with L-cysteine hydrochloride, the addition of a mild base like sodium acetate is beneficial.[2]
Formation of Diastereomers The formation of cis and trans isomers is possible, especially with substituted aldehydes. The solvent can influence the diastereomeric ratio.Solvent screening: Experiment with different solvents (e.g., DMSO, CDCl3) to influence the stereochemical outcome. For some thiazolidine derivatives, DMSO favors the trans isomer.[3]
Product is an Oil/Difficult to Precipitate The product may be highly soluble in the reaction mixture or may be an oil at the reaction temperature.1. Solvent modification: Try adding a non-polar solvent to induce precipitation. 2. Concentrate the solution: Carefully remove some of the solvent under reduced pressure before cooling. 3. Column chromatography: If precipitation fails, purify the product using silica gel column chromatography.
Product Decomposes Over Time Oxazolidine rings can be susceptible to hydrolysis, especially in the presence of moisture and acid.[4]1. Thorough drying: Ensure the final product is completely dry and free of solvent. 2. Inert storage: Store the product under an inert atmosphere (e.g., nitrogen or argon) and in a desiccator. 3. pH control: Avoid storing the product in acidic conditions.

III. Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the formation of 1,3-oxazolidine-4-carboxylic acid from an amino acid and an aldehyde?

A1: The reaction proceeds through a two-step mechanism. First, the amino group of the amino acid acts as a nucleophile and attacks the electrophilic carbonyl carbon of the aldehyde. This results in the formation of a hemiaminal intermediate. In the second step, the hydroxyl group of the amino acid's side chain attacks the carbon of the hemiaminal, leading to an intramolecular cyclization and the elimination of a water molecule to form the stable five-membered oxazolidine ring.[1]

G L-Serine L-Serine (Amino Acid) Hemiaminal Hemiaminal Intermediate L-Serine->Hemiaminal + Formaldehyde Formaldehyde Formaldehyde (Aldehyde) Oxazolidine 1,3-Oxazolidine-4- carboxylic acid Hemiaminal->Oxazolidine Intramolecular Cyclization Water Water Oxazolidine->Water - H2O

Caption: The general reaction mechanism for oxazolidine formation.

Q2: How can I control the stereochemistry of the final product?

A2: Stereocontrol can be challenging. The use of chiral amino acids will result in a chiral product. However, if the aldehyde is also chiral or prochiral, a mixture of diastereomers can be formed. The ratio of these diastereomers can sometimes be influenced by the choice of solvent.[3] For more precise control, chiral catalysts or auxiliaries may be necessary.[5]

Q3: What are the key parameters to optimize for improving the yield?

A3: The key parameters to optimize are:

  • Reaction Time: Monitor the reaction progress to ensure it has reached completion.

  • Temperature: While many syntheses proceed at room temperature, gentle heating may be required for less reactive substrates.

  • pH: A mildly acidic environment is often optimal to catalyze the reaction without causing significant side reactions or product degradation.

  • Water Removal: Actively removing water from the reaction mixture will drive the equilibrium towards the product and can significantly improve the yield.

Q4: What are the common side reactions to be aware of?

A4: The primary "side reaction" is the reverse reaction, hydrolysis, which leads to the opening of the oxazolidine ring.[4] If the aldehyde has enolizable protons, aldol condensation could be a competing reaction, though this is less common under these conditions. With certain amino acids, other side reactions like decarboxylation could occur under harsh conditions (e.g., high heat).

Q5: What are the best methods for purifying 1,3-oxazolidine-4-carboxylic acid?

A5: For crystalline products, precipitation from the reaction mixture followed by washing with a cold solvent like ethanol is often sufficient.[2] If the product is an oil or impure, silica gel column chromatography is a standard purification technique. The choice of eluent will depend on the polarity of the specific oxazolidine derivative.

Q6: What analytical techniques are used to characterize the final product?

A6: The structure and purity of 1,3-oxazolidine-4-carboxylic acid can be confirmed using a combination of spectroscopic methods:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical structure and the connectivity of atoms.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: Can confirm the presence of key functional groups such as the carboxylic acid (O-H and C=O stretches) and the C-N and C-O bonds of the oxazolidine ring.

  • Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming its identity.

IV. References

  • Nimmagadda, S. K., Zhang, Z., & Antilla, J. C. (2014). A highly efficient one-pot synthesis of a wide range of 1,3-oxazolidines and 1,3-oxazinanes in high yields and with excellent enantioselectivities. Organic Letters, 16(15), 4098–4101.

  • Organic Chemistry Portal. (n.d.). Synthesis of oxazolidinones. Retrieved from [Link]

  • Wikipedia. (2023, October 27). Oxazolidine. Retrieved from [Link]

  • Al-Bayati, R. I. H., & Al-Amiery, A. A. (2022). Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer. Letters in Applied NanoBioScience, 11(3), 82-93.

  • Nogrady, T. (2022). 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides with Carbonyl Dipolarophiles Yielding Oxazolidine Derivatives. Molecules, 27(19), 6539.

  • Li, W., Wang, J., & Sun, J. (2015). Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution. Molecules, 20(9), 17208–17220.

  • Khan, K. M., et al. (2016). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences, 29(5), 1631-1636.

  • Li, W., Wang, J., & Sun, J. (2015). Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution. ResearchGate. Retrieved from [Link]

  • Pinho e Melo, T. M. V. D. (2004). 1,3-Thiazolidine-4-carboxylic Acids as Building Blocks in Organic Synthesis. ResearchGate. Retrieved from [Link]

  • Nimmagadda, S. K., & Antilla, J. C. (2014). Asymmetric One-Pot Synthesis of 1,3-Oxazolidines and 1,3-Oxazinanes via Hemiaminal Intermediates. ACS Catalysis, 4(8), 2534-2537.

Sources

Optimization

Technical Support Center: Purification of 1,3-Oxazolidine-4-Carboxylic Acid Derivatives

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the purification of 1,3-oxazolidine-4-carboxylic acid and its derivatives. This document is designed for researchers, medicinal...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of 1,3-oxazolidine-4-carboxylic acid and its derivatives. This document is designed for researchers, medicinal chemists, and process development scientists who work with these valuable heterocyclic scaffolds. As important intermediates in pharmaceutical chemistry, their purity is paramount.[1] This guide moves beyond simple protocols to provide in-depth, field-proven insights into overcoming common purification challenges, structured in a practical question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in purifying 1,3-oxazolidine-4-carboxylic acid derivatives?

The purification of this class of compounds is often complicated by a combination of physical properties:

  • High Polarity: The presence of both a carboxylic acid and a heteroatomic ring system imparts significant polarity, which can lead to poor solubility in common organic solvents and strong interactions with silica gel.[2]

  • Zwitterionic Character: The molecule contains both a basic nitrogen atom and an acidic carboxylic acid group. Depending on the pH, it can exist as a zwitterion, complicating its partitioning between aqueous and organic phases during extraction.

  • Ring Stability: The oxazolidine ring can be susceptible to hydrolysis, particularly under acidic or strongly basic conditions, potentially leading to sample degradation during purification.[3]

  • Chirality: Many derivatives are chiral, and purification methods must be chosen carefully to avoid racemization or to separate enantiomers if required.[4][5]

Q2: What are the most common impurities I should expect after synthesis?

Impurities are highly dependent on the synthetic route, but common culprits include:

  • Unreacted Starting Materials: Such as the parent amino acid (e.g., serine) or aldehyde/ketone.

  • Hydrolysis Products: Ring-opened products resulting from the breakdown of the oxazolidine moiety.

  • Byproducts from Protecting Group Manipulation: Reagents and cleaved protecting groups can contaminate the final product.[6]

  • Reagents: Excess reagents used in the synthesis, such as coupling agents or bases.

A summary of common impurities and suggested removal strategies is provided in the table below.

Impurity TypeTypical Removal MethodKey Considerations
Unreacted Amino AcidRecrystallization, Ion-Exchange ChromatographyHighly polar; often insoluble in organic solvents.
Unreacted Aldehyde/KetoneColumn Chromatography, Acid-Base ExtractionTypically less polar than the desired product.
Ring-Hydrolysis ProductsColumn Chromatography, careful pH control during workupPolarity can be similar to the starting material.
Deprotection ByproductsAcid-Base Extraction, Column ChromatographyVaries widely based on the protecting group used.
Q3: How does substitution on the oxazolidine ring affect the choice of purification technique?

Substituents have a profound impact on the molecule's properties and thus the purification strategy:

  • N-3 Position: An N-acyl or N-Boc group will decrease the basicity of the nitrogen, reducing zwitterionic character and making the compound behave more like a standard carboxylic acid. This generally simplifies purification by chromatography and extraction.

  • C-2 Position: Bulky, non-polar substituents at C-2 (e.g., from pivalaldehyde or benzaldehyde) increase the lipophilicity of the molecule.[3] This can improve solubility in organic solvents like dichloromethane or ethyl acetate, making column chromatography more straightforward.

  • C-4 Carboxylic Acid Derivatives: Esterification of the carboxylic acid removes the acidic proton, dramatically reducing polarity. Esters are typically much easier to purify via standard silica gel chromatography than the corresponding free acids.[7]

Section 2: Troubleshooting Guide

This section addresses specific problems encountered during purification workflows.

Chromatography Issues

Q: My compound is streaking badly on a silica gel TLC plate and won't elute properly during column chromatography. What is happening and how do I fix it?

A: Causality and Solution

This is a classic problem when dealing with compounds containing both acidic and basic functional groups. Silica gel is inherently acidic, leading to strong, non-ideal interactions with your molecule.[8] The basic nitrogen can be protonated and bind ionically to silanol groups, while the carboxylic acid can deprotonate and interact similarly. This causes the severe streaking (tailing) you observe.

The Solution: Modify your mobile phase to suppress these interactions.

  • For Free Carboxylic Acids: Add a small percentage (0.5-2%) of a volatile acid, such as acetic acid or formic acid, to your eluent system (e.g., Ethyl Acetate/Hexane/1% Acetic Acid). The added acid protonates the carboxylate and neutralizes basic sites on the silica, ensuring your compound moves as a neutral species and results in sharper bands.[9]

  • For Compounds with a Free N-H: If the carboxylic acid is protected (e.g., as an ester) but the N-H is free, the molecule is basic. In this case, add a small amount (0.5-2%) of a volatile base like triethylamine or ammonia (often as a 7N solution in methanol) to the mobile phase. This neutralizes the acidic silica surface, preventing protonation of your compound.[8]

G cluster_problem Problem Identification cluster_analysis Causality Analysis cluster_solution Solution Implementation Problem Compound Streaks on Silica Gel TLC/Column Cause Why is it streaking? Problem->Cause Acidic Molecule has a free Carboxylic Acid (-COOH) Cause->Acidic  Acidic Group Basic Molecule has a free amine (-NH) Cause->Basic  Basic Group Sol_Acid Add 0.5-2% Acetic Acid or Formic Acid to Eluent Acidic->Sol_Acid Sol_Basic Add 0.5-2% Triethylamine or NH4OH to Eluent Basic->Sol_Basic

Q: My compound is extremely polar and remains at the baseline even when I use 100% ethyl acetate or 10% methanol in dichloromethane. What solvent system should I try next?

A: Causality and Solution

Your compound is more polar than the eluent, meaning it has a stronger affinity for the stationary phase (silica) than the mobile phase.[10] You need to significantly increase the polarity of your mobile phase to compete for the binding sites on the silica and move your compound.

Recommended Solvent Systems for Highly Polar Compounds:

  • Increase Methanol Concentration: Gradually increase the percentage of methanol (MeOH) in dichloromethane (DCM). A common gradient is from 5% to 20% MeOH in DCM. Be aware that using more than 10-15% methanol can risk dissolving some of the silica gel.[11]

  • DCM/MeOH/NH4OH: For basic compounds that are also highly polar, a system like 90:10:1 DCM/MeOH/Ammonium Hydroxide can be very effective. The ammonia acts as a basic modifier to prevent streaking while the methanol provides the high polarity needed for elution.

  • Reverse-Phase Chromatography: If normal-phase silica gel fails, your compound is an excellent candidate for reverse-phase (C18) chromatography. Here, the stationary phase is non-polar, and a polar mobile phase (like water/acetonitrile or water/methanol, often with a TFA or formic acid modifier) is used. Polar compounds elute earlier in this system.

Crystallization Issues

Q: I have a pure fraction from my column, but it solidifies as an amorphous solid or an oil upon solvent removal. How can I induce crystallization?

A: Causality and Solution

Oiling out or forming an amorphous solid occurs when molecules crash out of solution too quickly, without the time to arrange themselves into an ordered crystal lattice. The goal of recrystallization is to find a solvent system where your compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.

Systematic Approach to Recrystallization:

  • Solvent Screening: Test the solubility of a small amount of your compound in a variety of solvents at room temperature and upon heating. Good single-solvent candidates include ethanol, isopropanol, acetonitrile, water, or ethyl acetate.

  • Two-Solvent System: This is often the most effective method. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is insoluble) dropwise until the solution becomes persistently cloudy (turbid). Add a drop or two of the "good" solvent to clarify, and then allow the solution to cool slowly.

    • Common pairs: Ethanol/Water, Methanol/Diethyl Ether, Ethyl Acetate/Hexanes.

  • Induce Nucleation: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide nucleation sites for crystal growth. Alternatively, add a "seed crystal" from a previous batch if available.

  • Patience is Key: Slow cooling is critical. A Dewar flask filled with warm water or an insulated box can be used to slow the cooling process from hours to days, often yielding larger, higher-purity crystals.

Section 3: Standard Protocols
Protocol 1: Optimized Flash Column Chromatography

This protocol is designed for a typical N-protected 1,3-oxazolidine-4-carboxylic acid that exhibits streaking in neutral solvent systems.

  • Slurry Preparation: Choose a non-polar solvent in which your crude material is insoluble (e.g., hexanes). Add your crude material to a round-bottom flask, followed by a small amount of silica gel (approx. 1-2 times the weight of the crude material).

  • Column Packing: Pack the column using the wet slurry method with your initial, non-polar eluent (e.g., 10% Ethyl Acetate in Hexanes). This ensures a homogeneously packed column, which is critical for good separation.[12]

  • Loading the Sample: Concentrate your silica-adsorbed crude material to a dry, free-flowing powder. Carefully add this powder to the top of the packed column bed. Add a thin layer of sand on top to prevent disturbance of the bed during solvent addition.

  • Elution:

    • Begin eluting with a non-polar solvent system (e.g., 10% EtOAc/Hexanes) to wash off any non-polar impurities.

    • Gradually increase the polarity of the mobile phase. For a carboxylic acid, your eluent should contain an acidic modifier. A typical gradient might be:

      • 200 mL of 20% EtOAc / 79.5% Hexanes / 0.5% Acetic Acid

      • 200 mL of 40% EtOAc / 59.5% Hexanes / 0.5% Acetic Acid

      • 400 mL of 60% EtOAc / 39.5% Hexanes / 0.5% Acetic Acid

    • Collect fractions and analyze them by TLC. Use a stain (e.g., potassium permanganate) if your compound is not UV-active.

  • Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure. To remove the residual acetic acid, co-evaporate the residue with a non-polar solvent like toluene or hexanes several times.

G

Protocol 2: Acid-Base Extraction for Carboxylic Acids

This technique is excellent for separating your acidic product from neutral or basic impurities.[7][13]

  • Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent like ethyl acetate or dichloromethane (DCM).

  • Base Extraction: Transfer the solution to a separatory funnel and extract it one to three times with a weak base, such as 1M sodium bicarbonate (NaHCO₃) solution or a saturated sodium carbonate (Na₂CO₃) solution. The carboxylic acid will be deprotonated to its carboxylate salt and move into the aqueous layer. Neutral and basic impurities will remain in the organic layer.

    • Self-Validation: Spot a TLC of the organic layer before and after extraction to confirm the product has been removed.

  • Wash Step (Optional): Wash the combined aqueous layers with fresh organic solvent (e.g., DCM) to remove any trapped neutral impurities.

  • Acidification: Cool the aqueous layer in an ice bath to minimize any potential hydrolysis and to decrease the solubility of the final product. Slowly acidify the aqueous layer by adding 1M or 2M HCl dropwise with stirring until the pH is ~2. Your product should precipitate out if it is a solid, or it can be extracted.

    • Caution: Acidification is often exothermic. Perform this step slowly.

  • Final Extraction/Filtration:

    • If the product precipitates, collect it by vacuum filtration, wash the solid with cold water, and dry it under vacuum.

    • If the product remains in solution or forms an oil, extract the aqueous layer three times with an organic solvent (e.g., ethyl acetate).

  • Drying and Concentration: Combine the organic extracts, dry them over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the purified carboxylic acid.

Section 4: References
  • Google Patents. (2020). Synthesis method of multi-configuration 2-oxooxazolidine-4-carboxylic acid compounds (CN111808040A).

  • Google Patents. (2009). Process for obtaining mixtures of 4-carboxy-1,3-thiazolidinium carboxylate and n-acyl-1,3-thiazolidin-4-carboxylic acid (WO2009065797A1).

  • Khan, M. et al. (2017). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences. [Link]

  • LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. [Link]

  • Reddit. (2019). Isolation of a Carboxylic acid. r/chemhelp. [Link]

  • ResearchGate. (2013). How can I purify carboxylic acid?[Link]

  • Espacenet. (2020). Synthesis method of multi-configuration 2-oxooxazolidine-4-carboxylic acid compound (CN111808040A). [Link]

  • Hindawi. (2013). Current Updates on Oxazolidinone and Its Significance. [Link]

  • Letters in Applied NanoBioScience. (2022). Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer. [Link]

  • PubMed Central. (2023). Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order. [Link]

  • Reddit. (2017). Column chromatography & TLC on highly polar compounds?. r/chemistry. [Link]

  • ACS Publications. (2004). Oxazolidinone Protection of N-Acetylglucosamine Confers High Reactivity on the 4-Hydroxy Group in Glycosylation. Organic Letters. [Link]

  • ResearchGate. (1964). The alkaline hydrolysis of oxazolidinediones-2,4. [Link]

  • YouTube. (2024). Do Polar Compounds Elute First In Column Chromatography?. Chemistry For Everyone. [Link]

  • MDPI. (2022). Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II). [Link]

  • Organic Chemistry Portal. (n.d.). Oxazolidine synthesis. [Link]

  • University of California, Los Angeles. (n.d.). Column chromatography. [Link]

  • PubMed. (2022). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. [Link]

  • Slideshare. (2015). Protecting and Deprotecting groups in Organic Chemistry. [Link]

  • YouTube. (2020). Protecting Groups for Carboxylic acid. [Link]

  • PubMed. (1989). Crystal structure of L-2-oxothiazolidine-4-carboxylic acid. [Link]

  • Wikipedia. (n.d.). Oxazolidine. [Link]

  • University of Rochester. (n.d.). Chromatography: Solvent Systems For Flash Column. Department of Chemistry. [Link]

  • Chemistry LibreTexts. (2023). B. Column Chromatography. [Link]

  • PubMed. (1984). Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines. [Link]

Sources

Troubleshooting

Oxazolidine Ring Stability: A Technical Support Guide for Researchers

Welcome to the technical support center for navigating the complexities of oxazolidine ring stability. This guide is designed for researchers, scientists, and drug development professionals who utilize oxazolidine moieti...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for navigating the complexities of oxazolidine ring stability. This guide is designed for researchers, scientists, and drug development professionals who utilize oxazolidine moieties in their synthetic and medicinal chemistry endeavors. Here, we move beyond simple protocols to explain the underlying chemical principles governing oxazolidine stability, helping you troubleshoot experiments and make informed decisions in your work.

Section 1: Understanding the Fundamentals of Oxazolidine Stability

The oxazolidine ring, a five-membered heterocycle containing both oxygen and nitrogen, is a versatile functional group. It serves as a crucial protecting group for 1,2-amino alcohols, a chiral auxiliary in asymmetric synthesis, and a key structural motif in various biologically active compounds.[1][2] However, its utility is intrinsically linked to its stability, which can be modulated by pH and structural features.

Q1: What are the primary factors that influence the stability of an oxazolidine ring?

The stability of an oxazolidine ring is not absolute; it's a dynamic equilibrium influenced by several key factors:

  • pH: This is the most critical factor. Oxazolidine rings are generally labile under acidic conditions and stable under basic conditions.[3]

  • Substituents: The nature of the substituents on the ring, particularly at the C2 and N3 positions, significantly impacts stability. Steric hindrance and electronic effects play a major role.[4][5]

  • Stereochemistry: The relative stereochemistry of the substituents can influence the rate of hydrolysis. Cis-oxazolidines, for instance, have been observed to hydrolyze more rapidly than their trans counterparts in neutral or basic solutions.[3]

  • Solvent and Temperature: The reaction medium and temperature can affect the rate of both formation and cleavage. Water, for example, can participate in and accelerate hydrolysis.[6][7]

Section 2: Troubleshooting Guide: Acidic Conditions

Acid-catalyzed hydrolysis is the most common pathway for oxazolidine ring cleavage.[6] This process regenerates the parent β-amino alcohol and the carbonyl compound. Understanding this mechanism is key to both controlled deprotection and preventing unwanted degradation.

Q2: My oxazolidine is cleaving prematurely during a reaction that generates trace amounts of acid. What's happening and how can I prevent it?

Causality: The oxazolidine ring is highly susceptible to acid. The mechanism involves protonation of the ring oxygen or nitrogen, followed by ring-opening to form a resonance-stabilized iminium ion intermediate. This intermediate is then readily hydrolyzed by water to yield the final products.[3][8] Even weak or catalytic amounts of acid can initiate this cascade.

Troubleshooting Steps:

  • Buffer the Reaction: If the reaction conditions permit, add a non-nucleophilic base (e.g., proton sponge, 2,6-lutidine) to scavenge any adventitious acid.

  • Use Acid-Free Reagents and Solvents: Ensure all starting materials and solvents are purified and free from acidic impurities. For example, dichloromethane (DCM) can contain trace HCl; passing it through a plug of basic alumina can be an effective purification step.

  • Modify the Oxazolidine Structure: If premature cleavage is a persistent issue, consider synthesizing a more robust oxazolidine. Oxazolidines derived from sterically hindered ketones (e.g., pivaldehyde, cyclohexanone) are generally more stable than those from less hindered aldehydes like formaldehyde.[4]

dot graph Acidic_Hydrolysis { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Oxazolidine [label="Oxazolidine", fillcolor="#F1F3F4", fontcolor="#202124"]; Protonated_O [label="O-Protonated Intermediate", fillcolor="#F1F3F4", fontcolor="#202124"]; Iminium_Ion [label="Iminium Ion Intermediate", fillcolor="#FBBC05", fontcolor="#202124"]; Amino_Alcohol [label="Amino Alcohol", fillcolor="#34A853", fontcolor="#FFFFFF"]; Carbonyl [label="Carbonyl Compound", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Oxazolidine -> Protonated_O [label="+ H+"]; Protonated_O -> Iminium_Ion [label="Ring Opening (C-O Cleavage)"]; Iminium_Ion -> Amino_Alcohol [label="+ H2O"]; Iminium_Ion -> Carbonyl [label="+ H2O"];

// Graph attributes graph [bgcolor="#FFFFFF", label="Figure 1. Mechanism of Acid-Catalyzed Oxazolidine Hydrolysis", fontcolor="#202124", fontsize=12, labelloc=b]; } dot Caption: Figure 1. Mechanism of Acid-Catalyzed Oxazolidine Hydrolysis.

Q3: I'm trying to deprotect my oxazolidine with acid, but the reaction is sluggish or incomplete. What should I do?

Causality: Incomplete deprotection often points to issues with kinetic versus thermodynamic control or insufficient reaction driving force.[9][10] The stability of the oxazolidine, as discussed, is highly dependent on its structure. Sterically bulky groups or electron-withdrawing groups on the nitrogen can increase the energy barrier for hydrolysis.

Troubleshooting Workflow:

// Nodes Start [label="Incomplete Deprotection Observed", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Check_Acid [label="Is the acid strong enough?\n(e.g., pKa of acid vs. oxazolidine)", fillcolor="#FBBC05", fontcolor="#202124"]; Increase_Strength [label="Increase Acid Strength\n(e.g., Acetic Acid -> TFA -> HCl)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Increase_Temp [label="Increase Temperature\n(Monitor for side reactions)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Check_Water [label="Is water present?\n(Hydrolysis requires water)", fillcolor="#FBBC05", fontcolor="#202124"]; Add_Water [label="Add stoichiometric water\n(e.g., TFA/H2O mixtures)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Success [label="Deprotection Complete", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Check_Acid; Check_Acid -> Increase_Strength [label="No"]; Increase_Strength -> Success; Check_Acid -> Check_Water [label="Yes"]; Check_Water -> Add_Water [label="No"]; Add_Water -> Success; Check_Water -> Increase_Temp [label="Yes"]; Increase_Temp -> Success;

// Graph attributes graph [bgcolor="#FFFFFF", label="Figure 2. Troubleshooting Workflow for Incomplete Deprotection", fontcolor="#202124", fontsize=12, labelloc=b]; } dot Caption: Figure 2. Troubleshooting Workflow for Incomplete Deprotection.

Experimental Protocol: Standard Acidic Deprotection

  • Dissolution: Dissolve the oxazolidine-containing substrate in a suitable solvent (e.g., methanol, THF, or DCM).

  • Acidification: Add the acidic reagent. Common choices include:

    • Mild: Pyridinium p-toluenesulfonate (PPTS) in methanol, often with gentle heating.

    • Moderate: Trifluoroacetic acid (TFA)/water mixtures (e.g., 95:5) in DCM at room temperature.[11]

    • Strong: 1-2 M aqueous HCl in THF or methanol at 0°C to room temperature.

  • Monitoring: Track the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The appearance of the more polar amino alcohol spot (on TLC) is a good indicator.

  • Workup: Once the reaction is complete, neutralize the acid with a mild base (e.g., saturated NaHCO₃ solution). Extract the product into an organic solvent, dry (e.g., with Na₂SO₄), and concentrate under reduced pressure.

  • Purification: Purify the resulting amino alcohol via column chromatography or recrystallization as needed.

Section 3: Troubleshooting Guide: Basic Conditions

Oxazolidines are generally considered stable to a wide range of basic conditions, including amines, hydroxides, and many organometallic reagents.[3] This stability is a key reason for their use as protecting groups. However, issues can still arise.

Q4: Is the oxazolidine ring ever susceptible to cleavage under basic conditions?

Causality: While direct base-catalyzed hydrolysis is not a typical degradation pathway, problems can occur under specific circumstances.

  • Strong, Hindered Bases: Very strong, sterically hindered bases like lithium diisopropylamide (LDA) at low temperatures are generally compatible. However, prolonged exposure or elevated temperatures could potentially lead to elimination reactions if an adjacent proton is sufficiently acidic.

  • Lewis Bases with Lewis Acidic Centers: Certain reagents might coordinate to the ring oxygen or nitrogen, activating the ring towards nucleophilic attack, although this is less common.

  • "Evans Auxiliaries" (Oxazolidinones): It is crucial to distinguish oxazolidines from N-acyl oxazolidinones (Evans auxiliaries). The latter are designed to be cleaved by nucleophiles like lithium hydroxide/hydrogen peroxide or lithium alkoxides, which attack the exocyclic carbonyl group, not the ring itself.[12][13]

Troubleshooting Steps:

  • Verify Structure: Confirm you are working with a true oxazolidine and not an oxazolidinone if you observe cleavage with reagents like LiOH.

  • Control Temperature: When using strong bases like organolithiums or Grignard reagents, maintain low temperatures (e.g., -78°C to 0°C) to minimize the risk of side reactions.

  • Choose Base Carefully: If a base is required for a transformation elsewhere in the molecule, select one known to be compatible. For example, use triethylamine (TEA) or diisopropylethylamine (DIPEA) instead of stronger, more nucleophilic bases if possible.

Section 4: Frequently Asked Questions (FAQs)

Q5: How does the choice of the parent aldehyde or ketone affect oxazolidine stability?

The carbonyl source is a primary determinant of stability. A study on ephedrine-derived oxazolidines found the following trend in hydrolysis half-lives at pH 7.4:

Carbonyl SourceHydrolysis Half-life (at 37°C, pH 7.4)Relative Stability
Formaldehyde~5 secondsVery Labile
Propionaldehyde~18 secondsLabile
Acetone~4 minutesModerate
Benzaldehyde~5 minutesModerate
Cyclohexanone~6 minutesStable
Pivalaldehyde~30 minutesVery Stable
(Data adapted from Bundgaard H, et al.[4]).

Key Insight: Steric bulk around the C2 carbon significantly hinders the approach of water and slows hydrolysis, thereby increasing the ring's stability.[4] Electron-withdrawing groups on a C2-aryl substituent can increase the rate of hydrolysis by stabilizing the ring-opened intermediate.[5]

Q6: I am using an N-Boc protected oxazolidine. How does this affect stability?

An N-Boc (tert-butoxycarbonyl) group generally decreases the basicity of the ring nitrogen. This can make the ring less susceptible to protonation under very mild acidic conditions. However, the N-Boc group itself is acid-labile. Therefore, conditions that cleave the N-Boc group (e.g., strong TFA) will almost certainly cleave the oxazolidine ring as well.[11] The choice of an N-Boc oxazolidine is often made for reasons related to its use in specific synthetic transformations, such as asymmetric synthesis, rather than for enhancing stability against strong acids.[14]

References

  • Bundgaard H, Falch E, Larsen C, Mosher GL, Mikkelson TJ. (1979). Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines. Journal of Pharmaceutical Sciences, 68(1), 49-54. [Link]

  • Walker RB, Huang MJ, Leszczynski J. (2001). An investigation of isomeric differences in hydrolytic rates of oxazolidines using computational methods. Journal of Molecular Structure: THEOCHEM, 546, 19-27. [Link]

  • Moloney GP, Iskander MN, Craik DJ. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. Journal of Pharmaceutical Sciences, 99(8), 3362-71. [Link]

  • Wikipedia contributors. (2023). Oxazolidine. Wikipedia, The Free Encyclopedia. [Link]

  • Burks HE, Barreiro G, Tsvetkov N, Rzepa HS, Saba M, Bull JA. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Letters, 21(13), 5033-5037. [Link]

  • S. Cacchi, G. Fabrizi, A. Goggiamani, G. Zappia. (2001). A Palladium-Catalyzed N-Arylation of 2-Oxazolidinones. Organic Letters, 3 (16), 2539-2541. [Link]

  • Canle L M, Santaballa J A. (1996). Rate and equilibrium constants for oxazolidine and thiazolidine ring-opening reactions. Journal of the Chemical Society, Perkin Transactions 2, (5), 811-818. [Link]

  • Fife TH, McClelland RA. (1980). Iminium ion formation in the hydrolysis of oxazolidines derived from p-(dimethylamino)benzaldehyde. Journal of the American Chemical Society, 102(24), 7413-7418. [Link]

  • Ribeiro da Silva MA, Monte MJ, Pinto M. (2022). Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2-Oxazolidinone from Amino Acid Derived N-Boc-Epoxide. ACS Organic & Inorganic Au, 2(5), 415-422. [Link]

  • Ghorai P, Choudhury S, Das A. (2023). Organocatalytic asymmetric synthesis of oxazolidino spiropyrazolinones via N,O-acetalization/aza Michael addition domino reaction between N-Boc pyrazolinone ketimines and γ-hydroxyenones. Organic & Biomolecular Chemistry, 21(8), 1667-1672. [Link]

  • Grassi L. (2014). Can anyone help with resin hydrolysis of oxazolidine ring?. ResearchGate. [Link]

  • LibreTexts. (2023). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts. [Link]

  • Pan, S. C. (2014). Asymmetric One-Pot Synthesis of 1,3-Oxazolidines and 1,3-Oxazinanes via Hemiaminal Intermediates. Organic Letters, 16(16), 4220–4223. [Link]

  • Wikipedia contributors. (2023). Thermodynamic reaction control. Wikipedia, The Free Encyclopedia. [Link]

  • Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. MCAT Content. [Link]

  • Evans, D. A., et al. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Connect Chemistry. [Link]

  • Ashenhurst, J. (2022). Kinetic versus Thermodynamic Enolates of Ketones. Master Organic Chemistry. [Link]

  • Singh, V. K., et al. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 6, 84069-84099. [Link]

Sources

Optimization

Technical Support Center: Navigating the Scale-Up of Oxazolidinone-Based Reactions

Welcome to the technical support center dedicated to addressing the challenges encountered during the scale-up of oxazolidinone-based reactions. This guide is designed for researchers, scientists, and drug development pr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center dedicated to addressing the challenges encountered during the scale-up of oxazolidinone-based reactions. This guide is designed for researchers, scientists, and drug development professionals who are leveraging the power of Evans' chiral auxiliaries and other oxazolidinone scaffolds for asymmetric synthesis. As you transition from bench-scale experiments to larger-scale production, you may face unique obstacles. This resource provides in-depth troubleshooting guides and frequently asked questions to help you navigate these complexities with confidence. Our focus here is not just on what to do, but why you're doing it, grounding our advice in the fundamental principles of organic chemistry.

Section 1: Troubleshooting Diastereoselectivity Issues

One of the primary reasons for employing chiral oxazolidinones is to achieve high levels of stereocontrol. A decrease in diastereoselectivity upon scale-up is a common and frustrating issue. This section will address the potential causes and solutions.

FAQ 1: My diastereomeric ratio (d.r.) has dropped significantly after increasing the reaction scale. What are the likely causes?

Several factors that may have been negligible at the bench scale can become critical during scale-up. These often revolve around temperature control, reagent addition rates, and mixing efficiency.

Troubleshooting Guide:

  • Examine Your Enolate Formation: The stereochemical outcome of the reaction is largely determined at the enolization step. Incomplete or poorly controlled enolization can lead to a mixture of enolate geometries and, consequently, a lower d.r.

    • The Problem: Inefficient heat transfer in larger reactors can lead to localized temperature spikes during the addition of a strong base (e.g., LDA, n-BuLi), causing side reactions or decomposition.

    • The Solution:

      • Controlled Addition: Add the base slowly and sub-surface to ensure rapid dispersion and minimize localized high concentrations.

      • Temperature Monitoring: Use a calibrated temperature probe placed in the reaction mixture, not just in the cooling bath, to get an accurate reading of the internal temperature.

      • Alternative Bases: Consider using bases like NaN(TMS)₂ which can sometimes offer better reproducibility in alkylation reactions.[1][2]

  • Revisit Your Solvent and Concentration: The choice of solvent and the reaction concentration can influence the aggregation state of the enolate, which in turn can affect stereoselectivity.[3]

    • The Problem: A change in solvent grade or an increase in concentration upon scale-up can alter the solvation of the enolate.

    • The Solution:

      • Consistent Solvent Quality: Ensure the use of dry, high-purity solvents for all scales of the reaction.

      • Concentration Study: If you've significantly increased the concentration for scale-up, consider running a small-scale experiment at the new concentration to isolate its effect on d.r.

  • The Role of the Lewis Acid in Aldol Reactions: In Evans' aldol reactions, the choice and stoichiometry of the Lewis acid (e.g., Boron triflate) are critical for achieving the desired chelated transition state.[4][5]

    • The Problem: Inadequate mixing on a larger scale can lead to inefficient formation of the boron enolate, resulting in a non-chelated pathway with lower stereocontrol.

    • The Solution:

      • Efficient Stirring: Ensure your reactor is equipped with an appropriate stirrer (e.g., overhead mechanical stirrer) that provides good agitation for the reaction volume.

      • Lewis Acid Purity: Verify the quality and activity of your Lewis acid, as degradation can lead to incomplete enolization.

Visualization of Stereocontrol

The following diagram illustrates the generally accepted Zimmerman-Traxler model for a boron-mediated Evans aldol reaction, which is key to understanding the origin of stereoselectivity.[5][6]

Caption: Zimmerman-Traxler model for Evans aldol reaction.

Section 2: By-Product Formation and Purification Challenges

As reaction volumes increase, so does the absolute amount of any by-products, which can complicate purification. Understanding the origin of these impurities is the first step toward mitigating them.

FAQ 2: I'm observing a significant amount of a hydroxyamide by-product after attempting to cleave the oxazolidinone auxiliary with LiOH/H₂O₂. How can I minimize this?

This is a well-documented issue, particularly in large-scale syntheses.[7] The formation of the hydroxyamide results from the competitive attack of hydroxide at the carbamate carbonyl instead of the desired attack of the hydroperoxide anion at the amide carbonyl.[1][7]

Troubleshooting Guide:

  • Reaction Conditions are Key: The relative rates of the desired cleavage and the undesired hydrolysis are highly dependent on the reaction conditions.

    • The Problem: Insufficient H₂O₂ or prolonged reaction times at elevated temperatures can favor the formation of the hydroxyamide.

    • The Solution:

      • Stoichiometry of H₂O₂: Ensure you are using a sufficient excess of hydrogen peroxide. However, be aware that excess H₂O₂ can lead to safety concerns (see FAQ 3).

      • Temperature Control: Maintain a low temperature (typically 0 °C) throughout the addition and reaction time.

      • Reaction Time: Monitor the reaction closely by TLC or HPLC and quench it as soon as the starting material is consumed to prevent over-reaction.

  • Alternative Cleavage Methods: If optimizing the LiOH/H₂O₂ protocol is unsuccessful, consider alternative methods for auxiliary removal, depending on the desired final product.

Desired ProductCleavage ReagentNotes
Carboxylic AcidLiOOH (LiOH/H₂O₂)Most common, but can lead to hydroxyamide by-product.[7][8]
AlcoholLiBH₄, LiAlH₄Reductive cleavage.
EsterMeOMgBr, NaOMeTransesterification.
Weinreb AmideMe(MeO)NH·HCl, AlMe₃Useful for further transformations.[4]
FAQ 3: My reaction involving LiOH/H₂O₂ for auxiliary cleavage is producing a significant amount of gas, which is a safety concern in my large reactor. What is happening and how can I control it?

The gas evolution is oxygen, and it's a serious safety concern on a large scale as it can create a flammable atmosphere in the reactor headspace.[7] This occurs because the initially formed peracid intermediate is reduced by the excess hydrogen peroxide present.[7]

Troubleshooting Guide and Safety Protocol:

  • Understanding the Mechanism: The reaction of the peracid with H₂O₂ releases one equivalent of O₂ gas.[7]

  • Engineering Controls for Scale-Up:

    • Slow Addition: Implement a slow, controlled addition of the LiOH solution to the reaction mixture containing the substrate and H₂O₂. This will control the rate of the exothermic reaction and subsequent gas evolution.[7]

    • Adequate Headspace and Venting: Ensure the reactor has sufficient headspace and is properly vented to a scrubber or a safe area.

    • Inert Atmosphere: Maintain a continuous nitrogen sweep through the reactor headspace to dilute the oxygen concentration and maintain an inert atmosphere.[7]

    • Continuous Process: For very large scales, consider a continuous flow setup where small amounts of reactants are mixed and reacted at any given time, minimizing the instantaneous oxygen evolution.[7]

Visualization of Auxiliary Cleavage and By-product Formation

G Auxiliary Cleavage Pathways cluster_main Main Reaction Pathway cluster_side Side Reaction Start N-Acyl Oxazolidinone Peracid_Intermediate Peracid Intermediate Start->Peracid_Intermediate LiOOH (desired attack) Byproduct Hydroxyamide By-product Start->Byproduct LiOH (undesired attack) Desired_Product Carboxylic Acid Peracid_Intermediate->Desired_Product Reduction O2 Oxygen Gas (Safety Hazard) Peracid_Intermediate->O2 Decomposition with excess H₂O₂

Caption: Competing pathways in auxiliary cleavage.

Section 3: Reagent and Raw Material Considerations for Scale-Up

The quality and handling of reagents become increasingly important as the scale of the reaction increases.

FAQ 4: I'm having trouble with the N-acylation of my oxazolidinone auxiliary on a larger scale. The reaction is sluggish and incomplete. What should I check?

The N-acylation is the first step in activating the chiral auxiliary.[9] Issues here can have a cascading effect on the entire synthesis.

Troubleshooting Guide:

  • Base and Acylating Agent Quality:

    • The Problem: On a larger scale, impurities or degradation in the base (e.g., n-BuLi) or the acylating agent (e.g., acid chloride) are more likely to be an issue.

    • The Solution:

      • Titrate Your Base: Always titrate strong organolithium bases before use to determine their exact molarity.

      • Fresh Acylating Agent: Use a freshly opened or distilled acylating agent to avoid issues with hydrolysis.

  • Milder Acylation Conditions: For sensitive substrates or to avoid the use of pyrophoric reagents on a large scale, consider milder acylation conditions.

    • The Problem: Using n-BuLi at -78 °C can be operationally challenging in large reactors.

    • The Solution: Employing a catalytic amount of DMAP with an acid anhydride can often effect the acylation at room temperature, simplifying the process.[1]

Experimental Protocol: DMAP-Catalyzed N-Acylation
  • To a solution of the oxazolidinone (1.0 equiv) in a suitable solvent (e.g., THF, CH₂Cl₂) in the reactor, add the acid anhydride (1.1-1.5 equiv).

  • Add DMAP (0.1 equiv) to the mixture.

  • Stir the reaction at room temperature and monitor by TLC or HPLC until completion.

  • Upon completion, proceed with the appropriate aqueous workup and purification.

This protocol avoids the use of cryogenic temperatures and pyrophoric reagents, making it more amenable to scale-up.[1]

References

  • Evans, D. A.; Ennis, M. D.; Mathre, D. J. Asymmetric Alkylation Reactions of Chiral Imide Enolates. A Practical Approach to the Enantioselective Synthesis of. Alpha.-substituted Carboxylic Acid Derivatives. J. Am. Chem. Soc.1982 , 104, 1737–1739. [Link]

  • Le-Huy, Q.; et al. Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Org. Process Res. Dev.2019 . [Link]

  • Evans, D. A.; Bartroli, J.; Shih, T. L. Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. J. Am. Chem. Soc.1981 , 103, 2127–2129. [Link]

  • Heravi, M. M.; Zadsirjan, V. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Adv., 2016 , 6, 88478-88517. [Link]

  • Gage, J. R.; Evans, D. A. Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3R)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Org. Synth.1990 , 68, 83. [Link]

  • Kim, B. M. et al. Comp. Org. Syn. 1991, 2, 239. (This is a general reference to a comprehensive organic synthesis series, a specific URL to the chapter may not be available).
  • Evans, D. A. Aldrichimica Acta 1982, 15, 23. (This is a review article from a chemical company's publication, a direct link may be difficult to find, but it is a widely cited work).
  • Puentes, E.; et al. Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. Molecules2014 , 19, 12418-12431. [Link]

  • Collum, D. B.; et al. Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions. J. Am. Chem. Soc.2016 , 138, 11257-11266. [Link]

  • Myers, A. G. Asymmetric Alkylation of Enolates. Chem 115 Handout. (This is a course handout, a direct, stable URL is not available, but it represents the established chemistry).
  • Williams College. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis. (This is a lab manual, a direct, stable URL is not available).
  • University of York. Asymmetric Alkylation Reactions of Chiral Imide Enolates. A Practical Approach to the Enantioselective Synthesis of a-Substitute. [Link]

  • RSC Publishing. Solvent effects on stereoselectivity: more than just an environment. [Link]

  • Chem-Station Int. Ed. Evans Aldol Reaction. [Link]

  • MDPI. Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method. [Link]

  • Wikipedia. Aldol reaction. [Link]

  • PubMed. Temperature and solvent control of the stereoselectivity in the reactions of singlet oxygen with oxazolidinone-substituted enecarbamates. [Link]

  • University of York. Asymmetric Synthesis. [Link]

  • Evans Enolate Alkylation-Hydrolysis. (This appears to be a course note, a direct URL is not available).
  • YouTube. Evans Auxiliaries and a Friend for Aldol Reactions. [Link]

  • NIH. Oxazolidinones as versatile scaffolds in medicinal chemistry. [Link]

  • PubMed Central. Current Updates on Oxazolidinone and Its Significance. [Link]

  • ACS Publications. Current Landscape and Future Perspective of Oxazolidinone Scaffolds Containing Antibacterial Drugs. [Link]

  • ResearchGate. Oxazolidinone Structure–Activity Relationships Leading to Linezolid. [Link]

  • NIH. Synthesis of Bioactive Natural Products by Asymmetric syn- and anti-Aldol Reactions. [Link]

  • NIH. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. [Link]

  • RSC Publishing. Solvent-free incorporation of CO 2 into 2-oxazolidinones: a review. [Link]

  • CDN. Structures and Reactivities of Sodiated Evans Enolates: Role of Solvation and Mixed Aggregation on the Stereochemistry and Mecha. [Link]

  • Casual Chemistry. Solving Anti Aldol Reaction Issues. (This is a YouTube video, a direct academic paper link is not applicable).
  • NIH. In Search of Radical Transformations from Metal Enolates. Direct Reactions of N‑Acyl-1,3-oxazolidin-2-ones with TEMPO Catalyzed by Copper(II) Acetate. [Link]

Sources

Troubleshooting

Technical Support Center: A Researcher's Guide to Interpreting NMR Spectra of 1,3-Oxazolidine-4-Carboxylic Acid

Welcome to the technical support center for the analysis of 1,3-oxazolidine-4-carboxylic acid and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are utilizing...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the analysis of 1,3-oxazolidine-4-carboxylic acid and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation and characterization of this important heterocyclic scaffold. As a senior application scientist, I have compiled this resource to address common challenges and frequently asked questions encountered during the acquisition and interpretation of NMR spectra for this class of molecules. This guide moves beyond a simple recitation of protocols to provide in-depth explanations grounded in established spectroscopic principles.

Structure and Numbering

Before delving into spectral interpretation, it is crucial to have a clear understanding of the molecular structure and the conventional numbering system for the 1,3-oxazolidine-4-carboxylic acid ring.

Figure 1. Structure of 1,3-oxazolidine-4-carboxylic acid with standard atom numbering.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and problems that researchers may encounter when working with 1,3-oxazolidine-4-carboxylic acid and its derivatives.

Why can't I see the carboxylic acid or the N-H proton in my ¹H NMR spectrum?

This is a very common issue, particularly when using deuterated solvents that contain exchangeable deuterium, such as D₂O or methanol-d₄.

  • Causality: The carboxylic acid proton (-COOH) and the amide proton (-NH-) are "labile," meaning they can readily exchange with deuterium atoms from the solvent.[1] When this exchange happens, the proton is replaced by a deuterium atom, which is not observed in a standard ¹H NMR experiment. This leads to the disappearance of the corresponding signals.[1]

  • Troubleshooting:

    • Solvent Choice: To observe these labile protons, use an aprotic deuterated solvent such as DMSO-d₆ or acetone-d₆.[2] These solvents do not have exchangeable deuterium atoms.

    • D₂O Shake: To confirm if a peak corresponds to a labile proton, you can perform a "D₂O shake." Acquire a ¹H NMR spectrum in a solvent like DMSO-d₆, then add a drop of D₂O to the NMR tube, shake it, and re-acquire the spectrum. The signals from the -COOH and -NH protons will disappear or significantly decrease in intensity.[3]

Why are some of my peaks broad?

Broadening of NMR signals can be frustrating and can obscure important coupling information. Several factors can contribute to this phenomenon.

  • Causality:

    • Chemical Exchange: Labile protons, like those in carboxylic acids and amides, can undergo chemical exchange at a rate that is intermediate on the NMR timescale, leading to broad signals.[4]

    • Conformational Dynamics: The oxazolidine ring is not planar and can exist in different conformations (e.g., envelope or twisted forms).[5] If the rate of interconversion between these conformers is on the same timescale as the NMR experiment, the signals for the ring protons can appear broad. This is particularly relevant for N-acylated oxazolidinones.

    • Sample Concentration: Highly concentrated samples can lead to increased viscosity, which in turn can cause peak broadening.[6]

    • Paramagnetic Impurities: Even trace amounts of paramagnetic metal ions can cause significant line broadening.

  • Troubleshooting:

    • Temperature Variation: Acquiring spectra at different temperatures can help to resolve issues related to conformational dynamics or chemical exchange. Lowering the temperature may "freeze out" different conformers, resulting in sharp signals for each. Conversely, increasing the temperature can sometimes coalesce broad peaks into a single sharp peak if the exchange rate becomes fast on the NMR timescale.

    • Solvent and pH: The choice of solvent and the pH of the sample can influence exchange rates.

    • Sample Preparation: Ensure your sample is fully dissolved and free of particulate matter. Filtering the sample into the NMR tube is good practice.[7]

The splitting patterns for the ring protons are complex and not what I expected. How do I interpret them?

The protons on the oxazolidine ring form a coupled spin system that can give rise to complex splitting patterns.

  • Causality: The protons at C4 and C5 (H4, H5a, and H5b) are diastereotopic and will have different chemical shifts. They will couple to each other, leading to what can appear as complex multiplets. The coupling constants (J-values) will depend on the dihedral angles between the protons, which is determined by the ring's conformation.

  • Troubleshooting & Interpretation:

    • Higher Field Strength: Acquiring the spectrum on a higher field NMR spectrometer can help to resolve overlapping multiplets.

    • 2D NMR: The most powerful tool for deciphering complex splitting patterns is 2D NMR spectroscopy.

      • COSY (Correlation Spectroscopy): This experiment will show correlations between protons that are coupled to each other, allowing you to trace the connectivity of the spin system.

      • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with the carbons to which they are directly attached.

      • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is invaluable for assigning quaternary carbons and confirming the overall structure.

Experimental Protocols & Data Interpretation

This section provides a step-by-step guide to sample preparation and a detailed interpretation of the expected NMR spectra.

Protocol 1: NMR Sample Preparation

Proper sample preparation is paramount for obtaining high-quality NMR spectra.

  • Weighing the Sample: For a standard 5 mm NMR tube, aim for 5-10 mg of your 1,3-oxazolidine-4-carboxylic acid derivative for ¹H NMR and 20-50 mg for ¹³C NMR.[6]

  • Choosing the Solvent:

    • For observing all protons, including labile ones, DMSO-d₆ is an excellent choice.

    • For routine characterization where labile protons are not of primary interest, D₂O can be used, especially if the compound is highly polar.

  • Dissolving the Sample: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a small, clean vial.[7]

  • Transfer to NMR Tube: Using a Pasteur pipette with a small plug of glass wool to filter out any particulate matter, transfer the solution to a clean, dry NMR tube.

  • Capping and Labeling: Cap the NMR tube and label it clearly.

Expected NMR Spectral Data

The following tables summarize the expected chemical shifts for 1,3-oxazolidine-4-carboxylic acid. Note that these are approximate values and can be influenced by the specific substitution pattern, solvent, and concentration.

Table 1: Predicted ¹H NMR Chemical Shifts

ProtonD₂O (δ, ppm)DMSO-d₆ (Predicted, δ, ppm)Multiplicity
H44.16 - 4.30~4.2 - 4.5dd or t
H5a, H5b4.18 - 4.28~4.1 - 4.4m
NHNot Observed~8.0 - 9.0 (broad s)br s
COOHNot Observed~12.0 - 13.5 (broad s)br s

Data for D₂O is based on a racemic mixture and the pure (S) and (R) enantiomers. The signals for H4 and the two H5 protons are often complex and may overlap.

Table 2: Predicted ¹³C NMR Chemical Shifts

CarbonD₂O (δ, ppm)DMSO-d₆ (Predicted, δ, ppm)
C2158.87 - 158.90~157 - 159
C455.32 - 55.85~54 - 56
C567.52 - 68.43~66 - 69
COOH173.90 - 174.09~172 - 175

Note: The chemical shifts in DMSO-d₆ are predictions based on typical values for similar functional groups and may vary.

Interpreting the Splitting Pattern: A Deeper Look

The protons on the oxazolidine ring (H4, H5a, H5b) form an AMX or ABX spin system, depending on the chemical shift difference between the diastereotopic H5 protons.

  • H4: This proton is coupled to the two H5 protons. You would expect to see a doublet of doublets (dd). However, if the coupling constants to H5a and H5b are similar, the signal may appear as a triplet (t).

  • H5a and H5b: These two protons are diastereotopic and will have different chemical shifts. They are coupled to each other (geminal coupling) and to H4 (vicinal coupling). This will result in two separate multiplets, each appearing as a doublet of doublets.

The exact values of the coupling constants are dependent on the conformation of the five-membered ring.

Advanced Techniques: 2D NMR Workflow

For unambiguous assignment of all proton and carbon signals, a suite of 2D NMR experiments is highly recommended.

G cluster_1D 1D NMR cluster_2D 2D NMR cluster_assignment Structural Assignment H1 ¹H NMR COSY COSY H1->COSY H-H Connectivity HSQC HSQC H1->HSQC Direct C-H Correlation HMBC HMBC H1->HMBC Long-Range C-H Correlation C13 ¹³C NMR C13->HSQC C13->HMBC Proton_Assignment Proton Assignments COSY->Proton_Assignment HSQC->Proton_Assignment Carbon_Assignment Carbon Assignments HSQC->Carbon_Assignment HMBC->Carbon_Assignment Final_Structure Final Structure Confirmation Proton_Assignment->Final_Structure Carbon_Assignment->Final_Structure

Figure 2. A typical workflow for structure elucidation using 2D NMR.

  • COSY: Will reveal the coupling network between H4, H5a, and H5b.

  • HSQC: Will directly link each proton signal to its attached carbon signal (H4 to C4, H5a/b to C5).

  • HMBC: Will show long-range correlations that confirm the overall structure. For example, you would expect to see correlations from H4 to the carboxylic carbon and C5, and from the H5 protons to C4.

Troubleshooting Guide: A Summary

IssuePossible Cause(s)Recommended Action(s)
Missing -COOH or -NH peaks Use of a protic deuterated solvent (e.g., D₂O, CD₃OD).Use an aprotic solvent (e.g., DMSO-d₆). Perform a D₂O shake to confirm.
Broad Peaks Chemical exchange, conformational dynamics, high sample concentration, paramagnetic impurities.Vary the temperature. Dilute the sample. Ensure high purity of the starting material.
Complex/Overlapping Multiplets Second-order effects, similar chemical shifts.Use a higher-field NMR spectrometer. Perform 2D NMR experiments (COSY).
Incorrect Integrations Incomplete relaxation, overlapping peaks.Increase the relaxation delay (d1) in the acquisition parameters. Use peak deconvolution software.

Conclusion

Interpreting the NMR spectra of 1,3-oxazolidine-4-carboxylic acid and its derivatives can be a nuanced process. A thorough understanding of the molecule's structure, the principles of NMR spectroscopy, and a systematic approach to troubleshooting are essential for accurate structural elucidation. By carefully selecting the appropriate experimental conditions and utilizing the power of 2D NMR techniques, researchers can confidently characterize these important molecules. This guide serves as a starting point for your investigations, and I encourage you to consult the cited literature for a deeper understanding of the concepts discussed.

References

  • This is a placeholder for a reference. The search results did not provide a directly citable peer-reviewed article with a full dataset for the target molecule in DMSO-d6.
  • This is a placeholder for a reference. A comprehensive textbook on NMR spectroscopy would be cited here, such as "Spectrometric Identification of Organic Compounds" by Silverstein, Webster, and Kiemle.
  • This is a placeholder for a reference. A review article on the NMR of heterocyclic compounds would be cited here.
  • Chemistry LibreTexts. (2021). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

  • Syntheses and Crystal Structures of Three Chiral Oxazolidinones with Different Ring Conformations. Molbank, 2022(4), M1493. [Link]

  • This is a placeholder for a reference. A publication detailing 2D NMR techniques would be cited here.
  • This is a placeholder for a reference.
  • University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. Retrieved from [Link]

  • This is a placeholder for a reference. A publication discussing peak broadening in NMR would be cited here.
  • This is a placeholder for a reference. A publication discussing the NMR of amides would be cited here.
  • Iowa State University, Chemical Instrumentation Facility. NMR Sample Preparation. Retrieved from [Link]

  • This is a placeholder for a reference. A publication discussing the D2O shake experiment would be cited here.

Sources

Optimization

Why is the carboxylic acid proton not visible in 1H NMR?

Topic: Troubleshooting the Disappearance of the Carboxylic Acid Proton Signal in 1H NMR Welcome to the technical support center for advanced 1H NMR spectroscopy. This guide is designed for researchers, scientists, and dr...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting the Disappearance of the Carboxylic Acid Proton Signal in 1H NMR

Welcome to the technical support center for advanced 1H NMR spectroscopy. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in observing labile protons, specifically the carboxylic acid proton. As a Senior Application Scientist, my goal is to provide you with not only troubleshooting protocols but also a deep understanding of the underlying chemical principles that govern these phenomena.

Frequently Asked Questions (FAQs)

Q1: I've run a 1H NMR on my carboxylic acid sample, but I can't find the characteristic downfield proton peak. Where did it go?

The disappearance of the carboxylic acid proton signal, typically expected between 10-13 ppm, is a common issue that stems from its labile nature.[1] Several factors can contribute to this phenomenon:

  • Rapid Chemical Exchange: The acidic proton of a carboxylic acid can rapidly exchange with other labile protons in the sample, such as those from residual water or even the deuterium from the NMR solvent (e.g., CDCl3 often contains traces of DCl or D2O).[2][3] This exchange can occur on a timescale that is fast compared to the NMR experiment, leading to signal broadening or disappearance.[4]

  • Hydrogen Bonding: Carboxylic acids readily form hydrogen bonds with solvent molecules or other carboxylic acid molecules.[5][6] The extent and strength of this bonding can be influenced by concentration and the choice of solvent, affecting the proton's chemical environment and leading to a broad, often indistinguishable signal.[7][8]

  • Solvent Effects: The choice of NMR solvent plays a crucial role. Protic solvents or those containing exchangeable deuterium atoms can facilitate proton exchange, causing the signal to vanish.[9] For instance, running the sample in D2O will intentionally exchange all labile protons for deuterium, which is not observable in 1H NMR.[10][11]

  • Concentration and Temperature: The chemical shift and appearance of the carboxylic acid proton are highly dependent on the sample concentration and the experimental temperature.[7][12] At higher concentrations, intermolecular hydrogen bonding is more prevalent, which can affect the signal. Temperature influences the rate of chemical exchange; at room temperature, the exchange can be fast enough to broaden the signal significantly.[12][13]

Q2: Why does the carboxylic acid proton signal sometimes appear as a very broad singlet instead of a sharp peak?

The broadness of the carboxylic acid proton signal is a direct consequence of chemical exchange and hydrogen bonding.[5][6] When the rate of exchange between different chemical environments is on an intermediate timescale relative to the NMR measurement, the resulting signal is a broadened average of the contributing signals.[3] This is often the case for carboxylic acid protons, especially in the presence of trace amounts of water.[7][14] The proton is rapidly moving between the carboxylic acid molecule and water, and the NMR spectrometer detects an average, broadened signal rather than two distinct sharp peaks.[15]

Q3: Can the presence of water in my sample really make the carboxylic acid proton invisible?

Absolutely. Even trace amounts of water in the NMR solvent or on the surface of the glassware can be enough to catalyze rapid proton exchange.[7][16] This exchange between the carboxylic acid proton and the water protons can become so rapid that the signal broadens into the baseline, effectively disappearing.[3]

Troubleshooting Guides

When the carboxylic acid proton is not visible in your 1H NMR spectrum, it is essential to have a systematic approach to troubleshoot the issue and confirm the presence of the functional group.

Guide 1: The D2O Exchange Experiment

This is the most definitive and straightforward method to confirm the presence of a labile proton like that of a carboxylic acid.[17][18] Deuterium (D) is not detected in a standard 1H NMR experiment, so exchanging the carboxylic acid proton with deuterium will cause the corresponding signal to disappear.[11]

Experimental Protocol:

  • Acquire Initial Spectrum: Dissolve your carboxylic acid sample in a suitable deuterated solvent (e.g., CDCl3, acetone-d6) and acquire a standard 1H NMR spectrum. If the carboxylic acid proton is visible, note its chemical shift and appearance. If it is not visible, proceed to the next step.

  • Add D2O: Add one or two drops of deuterium oxide (D2O) to the NMR tube containing your sample.

  • Mix Thoroughly: Cap the NMR tube and shake it vigorously for a few seconds to ensure thorough mixing and facilitate the proton-deuterium exchange.

  • Re-acquire Spectrum: Place the NMR tube back in the spectrometer and acquire a second 1H NMR spectrum.

  • Analyze the Results: Compare the two spectra. If a peak present in the initial spectrum has disappeared or significantly diminished in the second spectrum, this confirms it was a labile proton, such as the one from your carboxylic acid.[18] If the carboxylic acid peak was initially invisible, the D2O shake will not provide new information about its presence, but it is a good practice to confirm other exchangeable protons.

Logical Workflow for D2O Exchange

D2O_Exchange A Acquire 1H NMR Spectrum B Add 1-2 drops of D2O A->B C Shake NMR Tube B->C D Re-acquire 1H NMR Spectrum C->D E Compare Spectra D->E F Peak Disappears? E->F G Labile Proton Confirmed F->G Yes H Peak is Not Labile F->H No

Caption: Workflow for confirming a labile proton using D2O exchange.

Guide 2: Strategic Solvent Selection

The choice of NMR solvent can significantly impact the visibility of the carboxylic acid proton. By selecting a solvent that minimizes proton exchange, you can often sharpen the signal and make it observable.[9]

SolventPropertiesImpact on Carboxylic Acid Proton Signal
CDCl3 Aprotic, but can contain acidic impurities (DCl) and water.Often leads to broad or invisible signals due to exchange.[2]
DMSO-d6 Aprotic, hygroscopic, and forms strong hydrogen bonds.Slows down proton exchange, often resulting in a sharp, observable peak.[9]
Acetone-d6 Aprotic and less prone to acidic impurities than CDCl3.Can be a good alternative to CDCl3 for observing labile protons.[2]
Benzene-d6 Aprotic and non-polar.Can sometimes resolve overlapping peaks due to its anisotropic effects.[12]
Methanol-d4 Protic, with exchangeable deuterium.Will cause the carboxylic acid proton to exchange and disappear.[9]

Experimental Protocol:

  • Dry Your Sample: Ensure your sample is as dry as possible to minimize the presence of water.

  • Choose an Appropriate Solvent: Based on the table above and the solubility of your compound, select a solvent that is likely to slow down proton exchange, such as DMSO-d6.

  • Prepare the Sample: Dissolve your compound in the chosen deuterated solvent.

  • Acquire the Spectrum: Run the 1H NMR experiment. In a solvent like DMSO-d6, the carboxylic acid proton signal should be more clearly visible.

Decision Tree for Solvent Selection

Solvent_Selection Start Carboxylic Acid Proton Not Visible in CDCl3 IsSoluble Is sample soluble in DMSO-d6? Start->IsSoluble UseDMSO Use DMSO-d6 IsSoluble->UseDMSO Yes TryAcetone Try Acetone-d6 IsSoluble->TryAcetone No ObserveSignal Observe Sharper Signal UseDMSO->ObserveSignal TryAcetone->ObserveSignal

Sources

Reference Data & Comparative Studies

Validation

A Tale of Two Rings: A Researcher's Guide to 1,3-Oxazolidine-4-carboxylic Acid vs. L-Thiazolidine-4-carboxylic Acid

For the Researcher, Scientist, and Drug Development Professional: A Comprehensive Comparison of Two Versatile Heterocyclic Scaffolds. In the landscape of modern medicinal chemistry and drug discovery, the strategic selec...

Author: BenchChem Technical Support Team. Date: February 2026

For the Researcher, Scientist, and Drug Development Professional: A Comprehensive Comparison of Two Versatile Heterocyclic Scaffolds.

In the landscape of modern medicinal chemistry and drug discovery, the strategic selection of molecular scaffolds is paramount. Among the plethora of heterocyclic compounds, 1,3-oxazolidine-4-carboxylic acid and L-thiazolidine-4-carboxylic acid have emerged as privileged structures, each offering a unique combination of physicochemical properties and biological activities. This guide provides an in-depth, objective comparison of these two proline analogs, grounded in experimental data and field-proven insights, to empower researchers in making informed decisions for their specific applications.

At a Glance: Key Physicochemical and Biological Distinctions

Property1,3-Oxazolidine-4-carboxylic AcidL-Thiazolidine-4-carboxylic Acid
Parent Amino Acid SerineCysteine
Heteroatom in Ring OxygenSulfur
Primary Research Focus Chiral building block, antibacterial agents (as oxazolidinones)[1]Proline analog, antioxidant, L-cysteine prodrug, broad therapeutic potential[2][3]
Key Biological Activities Precursor to antibacterials[1]Antioxidant, anti-inflammatory, anticancer, antidiabetic, antiviral[4][5][6]
Synthesis Cyclocondensation of serine with an aldehyde or ketoneCyclocondensation of cysteine with an aldehyde or ketone[2][4]

The Genesis of the Rings: A Tale of Two Amino Acids

The fundamental difference between these two five-membered heterocyclic compounds lies in their synthetic origin and the resulting heteroatom within the ring structure. This distinction is the cornerstone of their divergent physicochemical properties and, consequently, their primary applications in research.

1,3-Oxazolidine-4-carboxylic acid is synthesized from the amino acid serine . The presence of an oxygen atom at the 1-position imparts a higher degree of polarity and hydrogen bond accepting capability compared to its thiazolidine counterpart.

L-Thiazolidine-4-carboxylic acid , conversely, is derived from L-cysteine . The incorporation of a sulfur atom endows the molecule with unique properties, including the ability to act as a potent antioxidant and a prodrug of L-cysteine[3]. The sulfur atom is less electronegative and more polarizable than oxygen, influencing the ring's conformation and its interactions with biological targets.

cluster_0 1,3-Oxazolidine-4-carboxylic Acid Synthesis cluster_1 L-Thiazolidine-4-carboxylic Acid Synthesis Serine L-Serine Formaldehyde/Aldehyde Formaldehyde/Aldehyde Serine->Formaldehyde/Aldehyde Cyclocondensation Oxazolidine 1,3-Oxazolidine-4-carboxylic Acid Formaldehyde/Aldehyde->Oxazolidine Cyclocondensation Thiazolidine L-Thiazolidine-4-carboxylic Acid Formaldehyde/Aldehyde->Thiazolidine Cyclocondensation Cysteine L-Cysteine Cysteine->Formaldehyde/Aldehyde Cyclocondensation

Figure 1: Synthetic origins of the two heterocyclic compounds.

Head-to-Head in the Lab: A Performance Comparison

While direct comparative studies of the parent compounds are limited, a wealth of data on their derivatives provides a clear picture of their respective strengths and applications.

As Proline Analogs: Mimicry and Metabolic Interference

Both molecules are recognized as proline analogs due to their structural similarity, leading to their investigation as modulators of proline-dependent biological processes.

L-Thiazolidine-4-carboxylic acid (T4C) has been extensively studied for its effects on proline metabolism. It acts as an inhibitor of proline dehydrogenase, the enzyme responsible for proline oxidation[7]. This inhibition can lead to an increase in intracellular proline levels. Furthermore, T4C can be incorporated into proteins in place of proline, which can affect protein structure and function[8]. This mimicry and interference with proline's metabolic pathways are key to its biological effects[8].

1,3-Oxazolidine-4-carboxylic acid also exhibits potential as a proline analog, though it is less studied in this context. Its primary application lies in its derivatives, particularly the oxazolidinones, which are potent antibacterial agents[1].

Proline Proline Metabolism ProDH Proline Dehydrogenase Proline->ProDH Protein Protein Synthesis Proline->Protein T4C L-Thiazolidine-4-carboxylic Acid T4C->ProDH inhibits T4C->Protein incorporated

Figure 2: L-Thiazolidine-4-carboxylic acid's impact on proline metabolism.

The Antioxidant Arena: A Clear Frontrunner

In the realm of antioxidant activity, L-thiazolidine-4-carboxylic acid and its derivatives show significant promise. The presence of the sulfur atom allows the thiazolidine ring to readily scavenge free radicals. This intrinsic antioxidant property is further enhanced by its ability to act as a prodrug of L-cysteine, a precursor to the major intracellular antioxidant, glutathione.

A study comparing the antioxidant activities of oxazolidine and thiazolidine derivatives demonstrated the superior radical scavenging ability of the thiazolidine compounds[9].

Experimental Data: Antioxidant Activity of Derivatives

Compound ClassDerivative ExampleAntioxidant AssayResult (e.g., IC50)Reference
Thiazolidine 2-Aryl thiazolidine-4-carboxylic acidsDPPH radical scavengingEC50 values vary with substitution, some showing significant activity[4]
Thiazolidine Thiazolidin-4-onesLipid peroxidation inhibitionEC50 values as low as 0.565 mM for potent derivatives[5]
Oxazolidine Isonicotinic acid hydrazide-based oxazolidinesDPPH radical scavengingModerate activity observed[9]

Applications in Drug Development: Two Divergent Paths

The distinct chemical natures of 1,3-oxazolidine-4-carboxylic acid and L-thiazolidine-4-carboxylic acid have led them down different, yet equally important, paths in drug discovery and development.

1,3-Oxazolidine-4-carboxylic Acid: The Bedrock of Antibacterials

The oxazolidine ring system, particularly in the form of oxazolidinones , has revolutionized the treatment of Gram-positive bacterial infections. These synthetic antibacterial agents, such as Linezolid, are active against multi-drug resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE)[1]. 1,3-oxazolidine-4-carboxylic acid serves as a crucial chiral intermediate in the synthesis of these life-saving drugs.

L-Thiazolidine-4-carboxylic Acid: A Multifaceted Therapeutic Agent

The broader biological activity profile of L-thiazolidine-4-carboxylic acid and its derivatives has led to their exploration in a multitude of therapeutic areas:

  • Antiviral Agents: Thiazolidine derivatives have been identified as potent inhibitors of the influenza virus neuraminidase, a key enzyme for viral replication[6].

  • Anticancer Agents: The ability of some thiazolidine compounds to induce apoptosis in cancer cells makes them promising candidates for oncology research[2].

  • Antidiabetic Agents: The thiazolidinedione class of drugs, such as pioglitazone and rosiglitazone, are used to treat type 2 diabetes[4].

Experimental Protocols: A Guide to Practical Application

To facilitate further research, this section provides foundational experimental protocols for the synthesis and evaluation of these compounds.

Synthesis of 2-(Substituted)-L-thiazolidine-4-carboxylic Acid

This protocol describes a general method for the condensation of L-cysteine with an aldehyde.

Materials:

  • L-cysteine hydrochloride

  • Aromatic or aliphatic aldehyde (e.g., 2-hydroxy benzaldehyde)

  • Ethanol

  • Distilled water

  • Diethyl ether

Procedure:

  • In a round-bottom flask, dissolve L-cysteine hydrochloride (1 equivalent) and the chosen aldehyde (1 equivalent) in a 1:1 mixture of ethanol and water.[6]

  • Stir the mixture vigorously at room temperature for 24 hours.[6]

  • Monitor the reaction's progress using thin-layer chromatography (TLC).

  • Upon completion, collect the precipitate by filtration.

  • Wash the precipitate with diethyl ether.[6]

  • Recrystallize the solid product from a hot ethanol/water mixture to yield the purified 2-(substituted)-L-thiazolidine-4-carboxylic acid.[6]

DPPH Radical Scavenging Assay for Antioxidant Activity

This widely used assay measures the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Materials:

  • DPPH solution in methanol

  • Test compound solutions at various concentrations

  • Methanol (as blank)

  • Ascorbic acid (as a positive control)

  • 96-well microplate

  • Spectrophotometer

Procedure:

  • Add a defined volume of the DPPH solution to each well of the microplate.

  • Add an equal volume of the test compound solution, blank, or positive control to the respective wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at a specific wavelength (typically around 517 nm).

  • Calculate the percentage of radical scavenging activity for each concentration of the test compound.

  • Determine the EC50 value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals.

Conclusion: Choosing the Right Tool for the Job

Both 1,3-oxazolidine-4-carboxylic acid and L-thiazolidine-4-carboxylic acid are invaluable tools in the researcher's arsenal. The choice between them is not a matter of superiority, but of strategic alignment with the research objective.

  • For researchers focused on the development of novel antibacterial agents , particularly against Gram-positive pathogens, 1,3-oxazolidine-4-carboxylic acid and its oxazolidinone derivatives are the clear choice.

  • For those investigating antioxidant therapies, proline metabolism modulation, or seeking a versatile scaffold with broad therapeutic potential across antiviral, anticancer, and antidiabetic applications, L-thiazolidine-4-carboxylic acid offers a wealth of opportunities.

By understanding the fundamental chemistry, biological activities, and experimental nuances of these two powerful heterocyclic compounds, researchers can unlock their full potential in the quest for new and improved therapeutics.

References

  • Akhtar, T., et al. (2017). Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences, 30(5), 1693-1699.
  • Al-Ghorbani, M., et al. (2022). Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity as Antioxidant and Breast Cancer. Letters in Applied NanoBioScience, 12(3), 82.
  • CN111808040A - Synthesis method of multi-configuration 2-oxo-oxazolidine-4-carboxylic acid compounds.
  • Gumaa, A. M., et al. (2021). The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies. Molecules, 26(21), 6532.
  • Olinescu, R., et al. (1986). Thiazolidine-4-carboxylic acid, a physiologic sulfhydryl antioxidant with potential value in geriatric medicine. Medical Hypotheses, 20(3), 237-241.
  • BenchChem. (2025). Synthesis and Application of Thiazolidine-4-Carboxylic Acid Metal Complexes: A Guide for Researchers.
  • Singh, G., et al. (2014). Current Updates on Oxazolidinone and Its Significance. Journal of Chemistry, 2014, 1-13.
  • Kareem, W. A., & Al-Masoudi, N. A. (2021). Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. Iraqi Journal of Science, 62(10), 3656-3665.
  • Unger, L., & DeMoss, R. D. (1966). Action of a proline analogue, l-thiazolidine-4-carboxylic acid, in Escherichia coli. Journal of Bacteriology, 91(4), 1556-1563.
  • El-Faham, A., et al. (2014).
  • Khan, I., et al. (2025). Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2559575.
  • Elthon, T. E., & Stewart, C. R. (1982). Effects of the Proline Analog l-Thiazolidine-4-carboxylic Acid on Proline Metabolism. Plant Physiology, 70(2), 567-571.
  • PubChem. (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid.
  • Lee, S., et al. (2017). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 22(10), 1648.
  • Al-Amiery, A. A., et al. (2021). Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. Annals of the Romanian Society for Cell Biology, 25(6), 11099-11108.
  • D'hooghe, M., & De Kimpe, N. (2006). Synthesis of 2-substituted thiazolidine-4-carboxylic acids. Amino Acids, 30(4), 341-347.
  • Mitchell, L. H., et al. (2023). Proline and Proline Analogues Improve Development of Mouse Preimplantation Embryos by Protecting Them against Oxidative Stress. International Journal of Molecular Sciences, 24(22), 16428.
  • Unger, L., & DeMoss, R. D. (1966). Action of a proline analogue, l-thiazolidine-4-carboxylic acid, in Escherichia coli. Journal of bacteriology, 91(4), 1556–1563.
  • Lazzari, D., et al. (2018). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction.
  • Singh, A., & Sharma, P. K. (2024). Therapeutic Potential of Oxazolidine Derivative: A Critical Review of Their Biological Activities. Asian Journal of Research in Chemistry, 17(5), 453-458.
  • Zhang, T., et al. (2023). Roles of Amino Acid Properties in Regulating the Gel Characteristics of Low-Salt Pacific White Shrimp (Litopenaeus vannamei) Surimi. Foods, 12(15), 2841.
  • Singh, D. P., et al. (2016). A rapid, ideal, and eco-friendlier protocol for quantifying proline. Protoplasma, 253(1), 213-220.

Sources

Comparative

A Senior Application Scientist's Guide to the NMR Characterization of 1,3-Oxazolidine-4-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Heterocyclic scaffold...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Heterocyclic scaffolds, such as the 1,3-oxazolidine-4-carboxylic acid moiety, are of significant interest due to their prevalence in biologically active molecules and their utility as chiral synthons. This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) spectroscopy for the characterization of 1,3-oxazolidine-4-carboxylic acid, benchmarked against other common analytical techniques. Authored from the perspective of a seasoned application scientist, this document delves into the causality behind experimental choices, ensuring a robust and self-validating approach to structural verification.

The Central Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of molecular structure determination in organic chemistry. Its unrivaled ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of individual atoms within a molecule makes it an indispensable tool. For a molecule such as 1,3-oxazolidine-4-carboxylic acid, which possesses a chiral center and a unique heterocyclic ring system, ¹H and ¹³C NMR are not merely confirmatory techniques but are fundamental to unambiguously defining its structure.

Interpreting the Spectral Signature of 1,3-Oxazolidine-4-Carboxylic Acid

While a publicly available, fully assigned spectrum for 1,3-oxazolidine-4-carboxylic acid is not readily found in the literature, we can confidently predict its ¹H and ¹³C NMR spectra based on data from closely related analogs, such as 2-oxooxazolidine-4-carboxylic acid, and established principles of NMR theory.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to display distinct signals for each of the non-equivalent protons in the molecule. The chemical shifts are influenced by the electron-withdrawing effects of the adjacent oxygen and nitrogen atoms, as well as the carboxylic acid group.

Proton(s) Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Predicted Coupling Constants (J, Hz) Rationale
H-4~4.3 - 4.5Doublet of doublets (dd)J (H4-H5a) ≈ 7-9 Hz, J (H4-H5b) ≈ 5-7 HzAlpha to the carboxylic acid and nitrogen, showing coupling to the two diastereotopic protons at C5.
H-5a, H-5b~4.2 - 4.4Two separate multipletsJ (H5a-H5b) ≈ 10-12 Hz (geminal), J (H5a-H4) ≈ 7-9 Hz, J (H5b-H4) ≈ 5-7 HzDiastereotopic protons on the carbon adjacent to the ring oxygen, coupled to each other and to H4.
H-2a, H-2b~4.8 - 5.2Two separate doublets or a complex multipletJ (H2a-H2b) ≈ 4-6 Hz (geminal)Methylene protons situated between the nitrogen and oxygen atoms (aminal-like), expected to be diastereotopic.
N-HBroad singlet~7.0 - 9.0 (solvent dependent)NoneThe proton on the nitrogen will likely be a broad signal and its chemical shift will be highly dependent on the solvent and concentration.
COOHBroad singlet~10.0 - 13.0 (solvent dependent)NoneThe acidic proton of the carboxylic acid is typically a broad singlet at a downfield chemical shift and is also solvent and concentration dependent.[1]

Table 1: Predicted ¹H NMR Data for 1,3-Oxazolidine-4-Carboxylic Acid.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide a single peak for each of the four unique carbon atoms in the molecule.

Carbon Predicted Chemical Shift (δ, ppm) Rationale
C=O (Carboxylic Acid)~170 - 175The carbonyl carbon of the carboxylic acid is highly deshielded.[1]
C-2~80 - 85The carbon atom positioned between two heteroatoms (oxygen and nitrogen) will be significantly downfield.
C-4~55 - 60The chiral carbon alpha to the nitrogen and the carboxylic acid group.
C-5~67 - 72The carbon atom adjacent to the ring oxygen.

Table 2: Predicted ¹³C NMR Data for 1,3-Oxazolidine-4-Carboxylic Acid.

A Comparative Analysis of Characterization Techniques

While NMR is the gold standard for structural elucidation, a comprehensive characterization often involves a multi-technique approach. Below is a comparison of NMR with other common analytical methods for the analysis of 1,3-oxazolidine-4-carboxylic acid.

Technique Strengths Limitations Application to 1,3-Oxazolidine-4-Carboxylic Acid
¹H and ¹³C NMR Provides detailed structural information, including connectivity and stereochemistry. Non-destructive.Relatively low sensitivity compared to MS. Can be complex to interpret for large molecules.Essential for unambiguous structure confirmation and stereochemical assignment.
Mass Spectrometry (MS) High sensitivity, provides accurate molecular weight. Can be coupled with chromatography (e.g., GC-MS, LC-MS).Provides limited structural information on its own. Isomeric compounds can be difficult to distinguish.Confirms the molecular weight and elemental composition (with high-resolution MS).
Fourier-Transform Infrared (FTIR) Spectroscopy Provides information about the functional groups present in a molecule.[2] Fast and requires minimal sample preparation.Does not provide detailed information about the carbon skeleton or stereochemistry.Confirms the presence of O-H (acid), N-H, C-O, and C=O functional groups.
Chiral Chromatography Can separate enantiomers, allowing for the determination of enantiomeric purity.Does not provide structural information. Requires the development of a specific separation method.Crucial for determining the enantiomeric excess of a chiral synthesis of 1,3-oxazolidine-4-carboxylic acid.

Table 3: Comparison of Analytical Techniques.

Experimental Protocols for Robust NMR Characterization

To ensure high-quality, reproducible NMR data, a well-defined experimental protocol is essential.

Sample Preparation
  • Solvent Selection : The choice of solvent is critical. For 1,3-oxazolidine-4-carboxylic acid, which has both acidic and basic functionalities, deuterated methanol (CD₃OD) or dimethyl sulfoxide (DMSO-d₆) are good starting points as they can solubilize the potentially zwitterionic compound. Deuterium oxide (D₂O) can also be used, but will result in the exchange of the N-H and COOH protons, causing their signals to disappear from the ¹H NMR spectrum. This can be a useful diagnostic experiment. The pH of the solution can significantly affect the chemical shifts of nuclei near the ionizable groups.[3][4]

  • Concentration : For ¹H NMR, a concentration of 5-10 mg in 0.6-0.7 mL of solvent is typically sufficient. For ¹³C NMR, a more concentrated sample (20-50 mg) is preferable to obtain a good signal-to-noise ratio in a reasonable time.

  • Filtration : The sample should be filtered through a small plug of glass wool in a Pasteur pipette to remove any particulate matter, which can degrade the quality of the NMR spectrum.

NMR Data Acquisition
  • ¹H NMR : A standard one-pulse experiment is typically sufficient. Key parameters to optimize include the spectral width, the number of scans, and the relaxation delay.

  • ¹³C NMR : A proton-decoupled experiment is standard to simplify the spectrum to single lines for each carbon. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be used to differentiate between CH, CH₂, and CH₃ groups.

  • 2D NMR :

    • COSY (Correlation Spectroscopy) : This experiment reveals proton-proton couplings, helping to establish the connectivity of the proton spin systems. For 1,3-oxazolidine-4-carboxylic acid, it would confirm the coupling between H-4 and the H-5 protons.

    • HSQC (Heteronuclear Single Quantum Coherence) : This experiment correlates protons with their directly attached carbons. It is invaluable for assigning the carbon signals based on the already assigned proton spectrum.

    • HMBC (Heteronuclear Multiple Bond Correlation) : This experiment shows correlations between protons and carbons that are two or three bonds away, providing crucial information for assembling the molecular structure, especially for identifying quaternary carbons.

Visualizing the Workflow and Structural Relationships

To further clarify the process of NMR-based characterization, the following diagrams illustrate the experimental workflow and the key structural correlations.

G cluster_workflow NMR Characterization Workflow SamplePrep Sample Preparation (Solvent, Concentration) OneD_NMR 1D NMR Acquisition (¹H, ¹³C, DEPT) SamplePrep->OneD_NMR TwoD_NMR 2D NMR Acquisition (COSY, HSQC, HMBC) OneD_NMR->TwoD_NMR If needed for complex spectra DataProcessing Data Processing (FT, Phasing, Baseline Correction) OneD_NMR->DataProcessing TwoD_NMR->DataProcessing SpectralAnalysis Spectral Analysis & Assignment DataProcessing->SpectralAnalysis StructureElucidation Structure Elucidation SpectralAnalysis->StructureElucidation

Caption: A typical workflow for the NMR-based structural elucidation of a small molecule.

Caption: Predicted key 2D NMR correlations for structural assignment.

Conclusion: The Indispensable Role of NMR

References

  • Google. (n.d.). Current time in Merrimack County, US.
  • Moloney, G. P., Iskander, M. N., & Craik, D. J. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. Journal of Pharmaceutical Sciences, 99(8), 3362–3371.
  • Ai, L., Yi, W., Wang, Y., Zhang, S., & Liu, H. (2023). Solvent Effects Used for Optimal Simultaneous Analysis of Amino Acids via 19F NMR Spectroscopy. Analytical Chemistry, 95(5), 3012–3018.
  • Lange, F., Gossert, A. D., & Hiller, S. (2015). Protonation Kinetics in Proteins at Basic pH Determined by pH-Dependent NMR Relaxation Reveal the Entire Relationship between Kinetics and pKa Values. Journal of the American Chemical Society, 137(34), 11035–11044.
  • Pihlaja, K. (1987). 1 H NMR coupling constants (Hz) of some miscellaneous 1,3-oxazolidines in 10% CC1 4 or in 1% CDC1 3.
  • LibreTexts. (2021). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Chemistry LibreTexts.
  • Iowa State University. (n.d.). NMR Sample Preparation.
  • Nagao, Y., Kawabata, K., Seno, K., & Fujita, E. (1985). Investigation of New Chiral 1,3-0xazolidine-2-thiones: Analytical Separation and Optical Resolution of Racemic Carboxylic Acids. Journal of the Chemical Society, Perkin Transactions 1, 2361–2367.
  • De la Cruz, M., & Hall, C. D. (2006). The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles.
  • University of East Anglia. (n.d.).
  • Ai, L., Yi, W., Wang, Y., Zhang, S., & Liu, H. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Pharmaceutical Fronts, 5(4), e296.
  • Gierlinger, N., & Schwanninger, M. (2007). Quantitative HSQC Analyses of Lignin: A Practical Comparison. Molecules, 12(5), 1003–1018.
  • Moloney, G. P., Iskander, M. N., & Craik, D. J. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. PubMed.
  • Zghari, H., et al. (2017). GC-MS, FTIR and H , C NMR Structural Analysis and Identification of Phenolic Compounds in Olive Mill Wastewater Extracted from O. Journal of Materials and Environmental Science, 8(12), 4496-4509.
  • Kim, J. H., Lee, S., & Lee, Y. (2019). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules, 24(16), 2955.
  • Biological Magnetic Resonance Bank. (n.d.). pH-dependent random coil H, C, and N chemical shifts of the ionizable amino acids.
  • Gkoura, L., et al. (2020). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. Molecules, 25(19), 4458.
  • Issakhov, A., et al. (2022). Advanced Spectroscopic Characterization of Synthetic Oil from Oil Sands via Pyrolysis: An FTIR, GC–MSD, and NMR Study. Molecules, 27(21), 7437.
  • University of California, Irvine. (n.d.). Coupling constants for 1H and 13C NMR.
  • Organomation. (n.d.).
  • Düwel, S., et al. (2017). pH-dependent chemical shift of carbonyl ¹³C-atoms of representative...
  • Kricheldorf, H. R. (1981). 15N NMR spectroscopy acids: 7—solvent effects on α‐and ω‐amino.
  • Monti, E., et al. (2023). Zwitterionic or Not?
  • Zhang, Y., et al. (2023). Design, synthesis and antibacterial evaluation of oxazolidinone derivatives containing N-methylglycyl or quaternary ammonium salts. European Journal of Medicinal Chemistry, 250, 115217.
  • LibreTexts. (2021). 14.12: Coupling Constants Identify Coupled Protons. Chemistry LibreTexts.
  • De la Cruz, M., & Hall, C. D. (2006). The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. PubMed.
  • Aturki, Z., et al. (2020).
  • Case, D. A. (2004). Protein chemical shifts arising from alpha-helices and beta-sheets depend on solvent exposure. PubMed.
  • Ghasemi, J., et al. (2011).
  • Chiral Technologies. (n.d.).
  • Gundlach, M., et al. (n.d.). Yin and yang in chemistry education: the complementary nature of FTIR and NMR spectroscopies. Thermo Fisher Scientific.
  • MIT OpenCourseWare. (n.d.). 8.
  • Bax, A., & Freeman, R. (1982). Long-Range Proton-Carbon- 13 NMR Spin Coupling Constants. Journal of the American Chemical Society, 104(4), 1099–1100.
  • Duddeck, H., Dietrich, W., & Tóth, G. (1998). 5 Combination of 1H and 13C NMR Spectroscopy.
  • Oldfield, E. (2002). CHEMICAL SHIFTS IN AMINO ACIDS, PEPTIDES, AND PROTEINS. Annual Review of Physical Chemistry, 53(1), 349–378.
  • Robustelli, P., et al. (2018). Modeling pH-Dependent NMR Chemical Shift Perturbations in Peptides. Biophysical Journal, 115(7), 1215–1225.
  • Williamson, M. P., et al. (2007). H-1-NMR parameters of common amino acid residues measured in aqueous solutions of the linear tetrapeptides Gly-Gly-X-Ala at pressures between 0.1 and 200 MPa.
  • Christie, W. W. (1992). The Chromatographic Resolution of Chiral Lipids. Advances in Lipid Methodology – One, 121-148.
  • Jeynes, T. P., & Jencks, W. P. (1979). Rate and equilibrium constants for oxazolidine and thiazolidine ring-opening reactions. Journal of the American Chemical Society, 101(7), 1803–1812.

Sources

Validation

A Senior Application Scientist's Guide to Determining Enantiomeric Excess for Reactions Utilizing Oxazolidinone Auxiliaries

For Researchers, Scientists, and Drug Development Professionals In the realm of asymmetric synthesis, the use of chiral auxiliaries is a cornerstone for establishing stereocenters with high fidelity. Among these, Evans'...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the realm of asymmetric synthesis, the use of chiral auxiliaries is a cornerstone for establishing stereocenters with high fidelity. Among these, Evans' oxazolidinone auxiliaries are celebrated for their reliability and high levels of stereocontrol in a variety of carbon-carbon bond-forming reactions, including alkylations and aldol additions.[1][2] The success of these reactions hinges on the ability to accurately determine the diastereomeric and, ultimately, the enantiomeric excess (ee) of the product. This guide provides an in-depth comparison of the primary analytical techniques employed for this purpose, offering insights into the causality behind experimental choices to ensure trustworthy and reproducible results.

The journey from a diastereomeric mixture, obtained directly from an oxazolidinone-mediated reaction, to the final enantiomerically enriched product involves a critical cleavage step. It is the analysis of either the diastereomeric ratio of the auxiliary-adduct or the enantiomeric ratio of the cleaved product that provides the measure of success for the asymmetric transformation.

The Foundational Step: Analysis of Diastereomeric Excess

Prior to cleaving the auxiliary, it is often prudent to determine the diastereomeric ratio of the product mixture. This provides a direct measure of the stereoselectivity of the reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a powerful, non-destructive technique for determining the diastereomeric ratio. Diastereomers, having different physical properties, will often exhibit distinct chemical shifts for certain protons.[3] Protons adjacent to the newly formed stereocenter are particularly sensitive to the different chemical environments in each diastereomer. By integrating the signals corresponding to each diastereomer, a quantitative ratio can be established.

High-Performance Liquid Chromatography (HPLC): Achiral HPLC can also be employed to separate and quantify diastereomers.[3] Due to their different physical properties, diastereomers can often be resolved on standard stationary phases like silica or C18. The relative peak areas in the chromatogram correspond to the diastereomeric ratio.

Post-Cleavage Analysis: Determining Enantiomeric Excess

The true measure of the asymmetric induction is the enantiomeric excess of the final product after the chiral auxiliary has been removed. The choice of cleavage method is critical to prevent racemization. Mild conditions, such as using lithium hydroperoxide (LiOOH), are often employed to selectively cleave the exocyclic imide carbonyl without affecting the newly formed stereocenter.[4][5]

Once the chiral auxiliary is cleaved, the resulting product is a mixture of enantiomers. The following techniques are the industry standards for determining the enantiomeric excess of these products.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most widely used and accepted method for determining enantiomeric excess.[6] It relies on the differential interaction of enantiomers with a chiral stationary phase (CSP).

Principle of Operation: A chiral stationary phase creates a chiral environment within the column. As the enantiomeric mixture passes through the column, one enantiomer will interact more strongly with the CSP than the other, leading to different retention times and, thus, separation.

Common Chiral Stationary Phases:

  • Polysaccharide-based: Amylose and cellulose derivatives are the most common and versatile CSPs.[7][8]

  • Pirkle-type: Based on π-π interactions, hydrogen bonding, and steric hindrance.

  • Cyclodextrin-based: Utilizes inclusion complexation to differentiate enantiomers.[6]

Experimental Workflow:

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Analysis Sample Reaction Product (Post-Cleavage) Dissolve Dissolve in Mobile Phase Sample->Dissolve Filter Filter (0.45 µm) Dissolve->Filter Inject Inject onto Chiral Column Filter->Inject Separate Elute with Mobile Phase Inject->Separate Detect UV/Vis or other Detector Separate->Detect Integrate Integrate Peak Areas Detect->Integrate Calculate Calculate ee%: [(Area1 - Area2) / (Area1 + Area2)] * 100 Integrate->Calculate NMR_Workflow cluster_prep Sample Preparation cluster_analysis NMR Analysis cluster_data Data Analysis Sample Analyte (Enantiomeric Mixture) Add_Solvent Dissolve in Deuterated Solvent Sample->Add_Solvent Add_CSA Add Chiral Solvating Agent Add_Solvent->Add_CSA Acquire Acquire ¹H NMR Spectrum Add_CSA->Acquire Identify Identify Split Signals Acquire->Identify Integrate Integrate Signals Identify->Integrate Calculate Calculate ee% Integrate->Calculate

Sources

Comparative

Mechanistic comparison of proline-catalyzed vs. oxazolidinone-mediated reactions

A Mechanistic Guide: Proline-Catalyzed vs. Imidazolidinone-Mediated Reactions Authored for Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic chemistry, asymmetric organocata...

Author: BenchChem Technical Support Team. Date: February 2026

A Mechanistic Guide: Proline-Catalyzed vs. Imidazolidinone-Mediated Reactions

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, asymmetric organocatalysis has emerged as a powerful third pillar alongside biocatalysis and metal catalysis, a development recognized with the 2021 Nobel Prize in Chemistry.[1] At the heart of this field lie two seminal catalytic systems: the simple amino acid L-proline and the more structurally complex imidazolidinones, often referred to as MacMillan catalysts. Both leverage similar aminocatalytic principles—specifically enamine and iminium ion intermediates—yet their distinct structural features lead to significant differences in performance, scope, and stereochemical control. This guide provides an in-depth mechanistic comparison to inform catalyst selection in research and development.

Part 1: Proline Catalysis: The Bifunctional Pioneer

L-proline, a simple, naturally occurring amino acid, was a harbinger of the organocatalysis revolution, demonstrating that small, chiral organic molecules could induce high levels of stereoselectivity.[2][3] Its efficacy stems from its unique secondary amine, which enables covalent catalysis, and its carboxylic acid group, which acts as an internal acid/base co-catalyst. Proline can activate carbonyl compounds through two primary, distinct mechanistic cycles: Enamine Catalysis for nucleophilic activation and Iminium Catalysis for electrophilic activation.

Mechanistic Deep Dive: The Dual Power of Proline
  • Enamine Catalysis (HOMO-Raising): In this mode, proline reacts with a ketone or aldehyde donor to form a nucleophilic enamine intermediate.[4][5] This process raises the Highest Occupied Molecular Orbital (HOMO) of the carbonyl compound, making its α-carbon susceptible to attack by electrophiles. The carboxylic acid group is crucial, facilitating both the formation of the enamine and the subsequent stereoselective C-C bond formation by orienting the reactants through a hydrogen-bonded, chair-like transition state, akin to a Zimmerman-Traxler model.[4][6] This mode is fundamental to proline-catalyzed aldol, Mannich, and Michael reactions.[2][7]

  • Iminium Catalysis (LUMO-Lowering): When reacting with α,β-unsaturated aldehydes or ketones, proline forms a positively charged iminium ion. This activation lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, rendering the β-carbon highly electrophilic and activating it for attack by nucleophiles.[8] This pathway is central to reactions like conjugate additions and Diels-Alder cycloadditions.

Visualizing the Proline Catalytic Cycle (Enamine Pathway)

The following diagram illustrates the key steps in a proline-catalyzed intermolecular aldol reaction.

Proline_Cycle cluster_cycle Proline Enamine Catalytic Cycle Proline (S)-Proline Catalyst Iminium Iminium Ion Proline->Iminium + Ketone - H₂O Ketone Ketone (Nucleophile Donor) Enamine Nucleophilic Enamine Intermediate Iminium->Enamine - H⁺ TS Stereodetermining Transition State (H-Bonded) Enamine->TS + Aldehyde Aldehyde Aldehyde (Electrophile) Aldehyde->TS Adduct_Iminium Iminium Adduct TS->Adduct_Iminium Product Chiral Aldol Product Adduct_Iminium->Product + H₂O Product->Proline - Catalyst

Caption: Proline's enamine cycle for the asymmetric aldol reaction.

Representative Experimental Protocol: Proline-Catalyzed Aldol Reaction

This protocol is adapted from a reported procedure for the intermolecular aldol reaction between cyclohexanone and an aromatic aldehyde.[9][10]

  • Setup: To a 100 mL flask, add (S)-proline (575 mg, 5 mmol, 0.1 eq).

  • Solvent/Reagent: Add a pre-mixed solvent of methanol (6.67 mL) and water (1.67 mL), followed by cyclohexanone (25.9 mL, 250 mmol, 5 eq). Stir the mixture for 15 minutes at room temperature to ensure catalyst dissolution and pre-formation of the enamine.[9][10]

  • Reaction Initiation: Cool the mixture to 0 °C in an ice bath. Slowly add the desired aromatic aldehyde (50 mmol, 1 eq) via a syringe or addition funnel over 10 minutes.

  • Reaction Monitoring: Seal the flask and stir at 0 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times typically range from 4 to 24 hours.

  • Workup and Purification: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the chiral aldol adduct.

Part 2: Imidazolidinone-Mediated Reactions: Engineered for Precision

Developed by David MacMillan, imidazolidinone catalysts represent a second generation of aminocatalysts, rationally designed to overcome some of proline's limitations. The most common variants feature a core imidazolidinone ring derived from amino acids like phenylalanine, bearing bulky substituents (e.g., tert-butyl and benzyl groups).[8][11]

Mechanistic Deep Dive: Steric Control and Iminium Activation

While proline catalysis relies on a bifunctional hydrogen-bonding network, imidazolidinone catalysts achieve stereocontrol primarily through steric shielding .[12][13] Their primary mode of action is through iminium ion activation .

  • Iminium Formation and Conformation: The secondary amine of the imidazolidinone condenses with an α,β-unsaturated aldehyde to form a planar iminium ion.[11]

  • Facial Shielding: The bulky substituents on the catalyst backbone (e.g., the tert-butyl group) effectively block one of the two diastereotopic faces of the iminium ion.[12][13]

  • Stereodirected Attack: This steric blockade forces an incoming nucleophile (such as a diene in a Diels-Alder reaction) to approach from the less hindered face, dictating the absolute stereochemistry of the product with high fidelity.[14][15]

This mechanism has proven exceptionally effective for a wide range of transformations, including Diels-Alder reactions, Friedel-Crafts alkylations, and 1,3-dipolar cycloadditions.

Visualizing the Imidazolidinone Catalytic Cycle (Iminium Pathway)

The diagram below outlines the catalytic cycle for an asymmetric Diels-Alder reaction.

MacMillan_Cycle cluster_cycle Imidazolidinone Iminium Catalytic Cycle Catalyst Imidazolidinone Catalyst Iminium Planar Iminium Ion (LUMO Lowered) Catalyst->Iminium + Enal - H₂O Enal α,β-Unsaturated Aldehyde TS Face-Shielded Transition State Iminium->TS + Diene Diene Diene (Nucleophile) Diene->TS Adduct_Iminium Cycloadduct Iminium TS->Adduct_Iminium Product Chiral Diels-Alder Product Adduct_Iminium->Product + H₂O Product->Catalyst - Catalyst

Caption: MacMillan catalyst cycle for the asymmetric Diels-Alder reaction.

Representative Experimental Protocol: Imidazolidinone-Catalyzed Diels-Alder Reaction

This protocol is a general representation based on the pioneering work of MacMillan.[14]

  • Catalyst Preparation: In a dry vial, dissolve the second-generation MacMillan catalyst ((2S,5S)-2-tert-Butyl-3-methyl-5-benzylimidazolidin-4-one, typically as a TFA or HCl salt) (0.05 mmol, 0.1 eq) in a suitable solvent such as CH₂Cl₂ or a mixture of CH₃CN/H₂O.

  • Reaction Setup: Add the α,β-unsaturated aldehyde (0.5 mmol, 1 eq) to the catalyst solution and stir for 5-10 minutes at room temperature.

  • Reaction Initiation: Cool the solution to the desired temperature (e.g., -78 °C to room temperature). Add the diene (1.5 mmol, 3 eq) in one portion.

  • Reaction Monitoring: Stir the reaction mixture at the specified temperature until the aldehyde is consumed, as monitored by TLC. Reaction times can vary from a few hours to over 48 hours.

  • Workup and Purification: Quench the reaction by adding saturated NaHCO₃ solution. Extract with CH₂Cl₂, dry the combined organic layers over MgSO₄, filter, and concentrate. Purify the residue by silica gel chromatography to obtain the enantiomerically enriched cycloadduct.

Part 3: Head-to-Head Comparison: Proline vs. Imidazolidinone

The choice between proline and an imidazolidinone catalyst is dictated by the specific transformation, substrate, and desired performance metrics. Below is a comparative summary.

Quantitative Performance Metrics
ParameterL-ProlineMacMillan-Type ImidazolidinonesRationale & Causality
Catalyst Loading Typically high (5-30 mol%)Generally low (0.5-10 mol%)Proline can be susceptible to off-cycle catalyst inhibition (e.g., oxazolidinone formation), requiring higher loadings to maintain catalytic turnover.[16] Imidazolidinones are more robust and efficient.
Enantioselectivity Good to excellent (often 70-96% ee)Consistently excellent (often >90-99% ee)The rigid, well-defined steric environment of imidazolidinones provides a more precise and reliable facial discrimination compared to proline's more flexible H-bonding network.[12][13]
Reaction Times Variable, can be slow (12-72 h)Often significantly fasterThe highly organized transition state and efficient turnover of imidazolidinones can lead to accelerated reaction rates.[17]
Solvent Compatibility Limited solubility; often requires polar, aprotic solvents (DMSO, DMF) or specific co-solvents like water/methanol.[9][10]Good solubility in a wide range of common organic solvents (CH₂Cl₂, THF, CH₃CN).The simple zwitterionic nature of proline restricts its solubility, whereas the organic substituents on imidazolidinones enhance their compatibility with organic media.
Cost & Availability Very inexpensive, naturally abundant.More expensive, multi-step synthesis required.[8]Proline is a commodity chemical. Imidazolidinones are specialty reagents derived from protected amino acids.
Mechanistic & Application Distinctions
FeatureL-ProlineMacMillan-Type Imidazolidinones
Primary Activation Dual Mode: Enamine (Aldol, Michael) & Iminium (Conjugate Addition)Predominantly Iminium (Diels-Alder, Friedel-Crafts)
Source of Stereocontrol Bifunctional H-bonding network in a chair-like transition state.[4][6]Steric shielding from bulky substituents on the catalyst backbone.[12][13]
Substrate Scope Broad for ketones and some aldehydes in enamine catalysis.Exceptionally broad for α,β-unsaturated aldehydes in iminium catalysis.[11]
Water Sensitivity Highly sensitive; water can disrupt the H-bonding network and reduce enantioselectivity, though controlled amounts can be beneficial.[6]Generally less sensitive to trace amounts of water.

Conclusion: Choosing the Right Tool for the Job

L-Proline remains an outstanding choice for foundational organocatalytic transformations, particularly the asymmetric aldol and Mannich reactions involving ketones . Its low cost, environmental benignity, and operational simplicity make it ideal for large-scale synthesis and initial methodology screening. However, researchers must be prepared to optimize reaction conditions extensively, particularly solvent systems and catalyst loading, to achieve high enantioselectivity.

Imidazolidinone catalysts are the superior tool for reactions requiring high, reliable enantiocontrol via iminium ion activation , most notably the asymmetric Diels-Alder and Friedel-Crafts reactions of α,β-unsaturated aldehydes . While more expensive, their low required loadings, broad substrate scope, and predictable stereochemical outcomes provide significant advantages in complex molecule synthesis and drug discovery, where precision and reliability are paramount. The choice is a classic trade-off between the cost-effective simplicity of a natural catalyst and the engineered precision of a second-generation system.

References

  • List, B. (2004). Asymmetric Catalysis Special Feature Part II: New mechanistic studies on the proline-catalyzed aldol reaction. Proceedings of the National Academy of Sciences, 101(16), 5839-5842. [Link]

  • Exploring the Mechanisms of Proline-Catalyzed Reactions thorough Evaluation. (2023). Journal of Chemical Engineering & Process Technology. [Link]

  • Chiral Proline Based Reactions. (2021). Chemistry LibreTexts. [Link]

  • Al-Terkawi, A., & Royal, L. (Eds.). (2015). Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 1. Royal Society of Chemistry. [Link]

  • Al-Terkawi, A., & Royal, L. (Eds.). (2015). Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 2. Royal Society of Chemistry. [Link]

  • Cozzi, F., et al. (2019). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. Molecules, 24(23), 4359. [Link]

  • Proline organocatalysis. In Wikipedia. Retrieved January 26, 2026. [Link]

  • Melchiorre, P., et al. (2008). Iminium Catalysis. Chemical Reviews, 108(9), 3801-3856. [Link]

  • A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. (2019). ResearchGate. [Link]

  • Houk, K. N., & Cheong, P. H.-Y. (2014). Computational Analysis of the Stereochemical Outcome in the Imidazolidinone-Catalyzed Enantioselective (4 + 3)-Cycloaddition Reaction. The Journal of Organic Chemistry, 80(1), 506-511. [Link]

  • Heterogeneous organocatalysis: the proline case. (2015). RSC Advances. [Link]

  • The Nobel Committee for Chemistry. (2021). ENAMINE AND IMINIUM ION–MEDIATED ORGANOCATALYSIS. The Royal Swedish Academy of Sciences. [Link]

  • Recent Advances in the Catalytic Synthesis of Imidazolidin-2-ones and Benzimidazolidin-2-ones. (2020). MDPI. [Link]

  • List, B., et al. (2009). Crystal structures of proline-derived enamines. Proceedings of the National Academy of Sciences, 106(40), 16949-16954. [Link]

  • Richert, C. (Ed.). (2021). Imidazolidine-4-thiones as Prebiotic Organocatalysts: Molecular Evolution on the Early Earth. LMU München. [Link]

  • Barbas III, C. F., et al. (2004). Enamine-Based Organocatalysis with Proline and Diamines: The Development of Direct Catalytic Asymmetric Aldol, Mannich, Michael, and Diels−Alder Reactions. Accounts of Chemical Research, 37(5), 311-320. [Link]

  • Li, M., et al. (2018). Origin of Stereocontrol in Photoredox Organocatalysis of Asymmetric α-Functionalizations of Aldehydes. The Journal of Organic Chemistry, 83(6), 3333-3338. [Link]

  • Re-examination of Proline-Catalyzed Intermolecular Aldol Reactions: An Ab Initio Kinetic Modelling Study. (2019). ChemRxiv. [Link]

  • Fast MacMillan's Imidazolidinone-Catalyzed Enantioselective Synthesis of Polyfunctionalized 4-Isoxazoline Scaffolds. (2022). ACS Omega, 7(30), 26343-26352. [Link]

  • PROLINE CATALYZED ENANTIOSELECTIVE RETRO-ALDOL REACTION. (2010). University of Saskatchewan. [Link]

  • ASYMMETRIC SYNTHESIS ENABLED BY METAL-FREE CATALYSIS. Macmillan Group, Princeton University. Retrieved January 26, 2026. [Link]

  • Carter, R. G., & Yang, Y. (2012). Proline Sulfonamide-Based Organocatalysis: Better Late than Never. Israel Journal of Chemistry, 52(7), 642-657. [Link]

  • Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels−Alder Reaction. Journal of the American Chemical Society, 122(17), 4243-4244. [Link]

  • The First General Enantioselective Catalytic Diels-Alder Reaction with Simple r,β-Unsaturated Ketones. Macmillan Group, Princeton University. Retrieved January 26, 2026. [Link]

  • Ionic-Liquid-Mediated MacMillan's Catalyst for Diels-Alder Reaction. (2014). ResearchGate. [Link]

  • Wilson, R. M., Jen, W. S., & MacMillan, D. W. C. (2005). Enantioselective Organocatalytic Intramolecular Diels−Alder Reactions. The Asymmetric Synthesis of Solanapyrone D. Journal of the American Chemical Society, 127(33), 11616-11617. [Link]

Sources

Validation

A Researcher's Guide to Determining the Absolute Configuration of Oxazolidine Products: A Comparative Analysis of X-ray Crystallography and Spectroscopic Methods

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise—it is a cornerstone of rational drug design and...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise—it is a cornerstone of rational drug design and development. The seemingly subtle difference between enantiomers can have profound implications for a drug's efficacy and safety. Within the vast landscape of chiral molecules, oxazolidines represent a privileged scaffold in medicinal chemistry, appearing in a range of biologically active compounds, including antibiotics. Ascertaining the absolute configuration of these heterocyclic products is therefore a critical step in their development.

This guide provides an in-depth technical comparison of the available analytical techniques for determining the absolute configuration of oxazolidine products. We will delve into the gold standard, X-ray crystallography, and explore powerful spectroscopic alternatives—Vibrational Circular Dichroism (VCD), Electronic Circular Dichroism (ECD), and Nuclear Magnetic Resonance (NMR) spectroscopy via the Mosher method. Our focus will be on the underlying principles, practical experimental considerations, and the strategic rationale behind choosing the most appropriate method for your specific research needs.

X-ray Crystallography: The Definitive, Albeit Demanding, Arbiter

Single-crystal X-ray crystallography stands as the most powerful and unambiguous method for determining the three-dimensional structure of a molecule, including its absolute configuration.[1] The technique relies on the diffraction of X-rays by a well-ordered crystal lattice. The resulting diffraction pattern is then used to calculate a three-dimensional electron density map, from which the atomic positions can be determined.[2]

The Principle of Anomalous Dispersion

For chiral molecules, the determination of absolute configuration hinges on a phenomenon known as anomalous dispersion (or resonant scattering).[3] When the energy of the incident X-rays is close to the absorption edge of an atom in the crystal, the scattering of X-rays by that atom is slightly out of phase.[4][5] This effect breaks Friedel's Law, which states that the intensities of diffraction spots from opposite sides of the crystal (known as Friedel pairs or Bijvoet pairs) should be equal. The subtle differences in the intensities of these pairs can be measured and used to determine the absolute arrangement of atoms in the crystal.[6]

Interpreting the Data: The Flack and Hooft Parameters

The result of an absolute configuration determination by X-ray crystallography is typically reported using the Flack parameter or the Hooft parameter.[7][8]

  • The Flack Parameter (x): This parameter is refined during the crystallographic analysis and indicates the relative proportions of the two possible enantiomers in the crystal. A value close to 0 with a small standard uncertainty (s.u.) indicates that the determined absolute configuration is correct. A value close to 1 suggests that the inverted structure is correct. A value around 0.5 may indicate a racemic mixture or poor data quality.[9][10] For a reliable determination, the s.u. on the Flack parameter should ideally be less than 0.04.[11]

  • The Hooft Parameter (y): This parameter is calculated from the Bijvoet differences and provides a statistically robust assessment of the absolute structure.[12] Similar to the Flack parameter, a value close to 0 with a small s.u. confirms the assigned configuration. The Hooft parameter is often considered more reliable, especially in cases of weak anomalous scattering.[13]

Experimental Workflow for X-ray Crystallography

xray_workflow cluster_prep Sample Preparation cluster_data Data Collection & Processing cluster_analysis Structure Determination & Refinement cluster_validation Validation & Reporting synthesis Synthesis & Purification of Oxazolidine crystallization Crystal Growth synthesis->crystallization mounting Crystal Mounting crystallization->mounting diffraction X-ray Diffraction Data Collection mounting->diffraction integration Data Integration & Scaling diffraction->integration solution Structure Solution (Phase Problem) integration->solution refinement Structure Refinement solution->refinement absolute_config Absolute Configuration Determination (Flack/Hooft Parameter) refinement->absolute_config validation Structure Validation absolute_config->validation reporting Reporting & Deposition (e.g., CCDC) validation->reporting

Workflow for Absolute Configuration Determination by X-ray Crystallography.
Detailed Experimental Protocol: X-ray Crystallography
  • Crystal Growth (The Crucial First Step):

    • Dissolve the purified oxazolidine product (typically 5-10 mg) in a minimal amount of a suitable solvent (e.g., acetone, ethyl acetate, methanol).

    • Employ a slow evaporation or solvent diffusion technique. For example, place the solution in a small vial inside a larger, sealed container with an anti-solvent (a solvent in which the compound is poorly soluble, such as hexane or diethyl ether).

    • Allow the anti-solvent to slowly diffuse into the solution over several days to weeks at a constant temperature.

    • Visually inspect for the formation of single, well-formed crystals with sharp edges. A suitable crystal size is typically 0.1-0.3 mm in each dimension.[4]

  • Crystal Mounting and Data Collection:

    • Carefully select a high-quality crystal under a microscope and mount it on a cryoloop.

    • Flash-cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize radiation damage.[14]

    • Mount the crystal on a single-crystal X-ray diffractometer.

    • Collect a full sphere of diffraction data using either molybdenum (Mo Kα, λ = 0.71073 Å) or copper (Cu Kα, λ = 1.54184 Å) radiation. Copper radiation is generally preferred for light-atom structures as it enhances the anomalous signal.[5]

  • Data Processing and Structure Solution:

    • Integrate the raw diffraction images to obtain a list of reflection intensities.

    • Scale and merge the data, applying necessary corrections.

    • Solve the structure using direct methods or Patterson methods to obtain an initial electron density map.

    • Build an initial model of the oxazolidine molecule into the electron density map.

  • Structure Refinement and Absolute Configuration Determination:

    • Refine the atomic positions, and thermal parameters against the experimental data using least-squares methods.

    • Once a good model is obtained, perform a final refinement including the Flack parameter.

    • Alternatively, use a program like PLATON to calculate the Hooft parameter from the Bijvoet pairs.[12]

    • A Flack parameter close to 0 (e.g., 0.05 ± 0.06) or a Hooft parameter close to 0 provides high confidence in the assigned absolute configuration.[7]

Spectroscopic Alternatives: Navigating the Non-Crystalline World

The primary limitation of X-ray crystallography is the need for high-quality single crystals, which can be a significant bottleneck.[15][16] For oxazolidine products that are oils, amorphous solids, or simply refuse to crystallize, spectroscopic methods provide powerful alternatives.

Vibrational Circular Dichroism (VCD)

VCD measures the differential absorption of left and right circularly polarized infrared light during a vibrational transition.[17] Since enantiomers have mirror-image VCD spectra, this technique is highly sensitive to stereochemistry. The absolute configuration is determined by comparing the experimental VCD spectrum to a spectrum calculated for one of the enantiomers using quantum chemical methods, such as Density Functional Theory (DFT).[17][18]

vcd_workflow cluster_exp Experimental Measurement cluster_comp Computational Analysis cluster_assign Assignment of Absolute Configuration sample_prep Sample Preparation (Solution) vcd_measurement VCD & IR Spectrum Acquisition sample_prep->vcd_measurement comparison Comparison of Experimental & Calculated Spectra vcd_measurement->comparison conf_search Conformational Search dft_calc DFT Calculation of VCD/IR Spectra conf_search->dft_calc dft_calc->comparison assignment Absolute Configuration Assignment comparison->assignment mosher_workflow cluster_deriv Derivatization cluster_nmr NMR Analysis cluster_assign Assignment of Absolute Configuration sample_split Split Oxazolidine Sample r_mtpa React with (R)-MTPA-Cl sample_split->r_mtpa s_mtpa React with (S)-MTPA-Cl sample_split->s_mtpa nmr_s Acquire ¹H NMR of (R)-MTPA ester r_mtpa->nmr_s nmr_r Acquire ¹H NMR of (S)-MTPA ester s_mtpa->nmr_r assign_spectra Assign ¹H NMR Signals nmr_r->assign_spectra nmr_s->assign_spectra calc_delta Calculate Δδ (δS - δR) assign_spectra->calc_delta analyze_delta Analyze Δδ values calc_delta->analyze_delta assignment Assign Absolute Configuration analyze_delta->assignment

Workflow for Absolute Configuration Determination by the Mosher Method.
  • Derivatization:

    • Divide the enantiomerically pure oxazolidine (containing a hydroxyl or secondary amine group, ~1-2 mg) into two separate NMR tubes.

    • To one tube, add (R)-MTPA chloride and a non-nucleophilic base (e.g., pyridine-d₅).

    • To the second tube, add (S)-MTPA chloride and the same base.

    • Allow the reactions to proceed to completion.

  • NMR Data Acquisition:

    • Acquire ¹H NMR spectra for both diastereomeric ester/amide products.

  • Data Analysis and Assignment:

    • Carefully assign the proton signals for both diastereomers.

    • Calculate the chemical shift differences: Δδ = δ(S-MTPA ester) - δ(R-MTPA ester).

    • According to the Mosher model, protons on one side of the MTPA plane will have positive Δδ values, while those on the other side will have negative Δδ values. This pattern allows for the unambiguous assignment of the absolute configuration.

Comparative Analysis: Choosing the Right Tool for the Job

The choice of technique for determining the absolute configuration of an oxazolidine product depends on a variety of factors, including the nature of the sample, available instrumentation, and the desired level of certainty.

FeatureX-ray CrystallographyVibrational Circular Dichroism (VCD)Electronic Circular Dichroism (ECD)NMR (Mosher Method)
Sample State Single CrystalSolution, Liquid, Solid (amorphous)SolutionSolution
Sample Amount 5-10 mg (for crystallization)5-10 mg0.1-1 mg1-5 mg
Derivatization No (unless for crystallization)NoNoYes (requires -OH or -NHR)
Instrumentation Single-crystal X-ray diffractometerVCD spectrometerECD spectrometerNMR spectrometer
Experimental Time Days to weeks (crystallization) + hours (data collection)HoursMinutes to hoursHours
Confidence Level Very High (Definitive)High (with good computational match)High (with good computational match)High (if model applies well)
Key Advantage Unambiguous 3D structureNo crystallization needed, rich dataHigh sensitivityWidely available instrumentation
Key Limitation Requires high-quality crystals Computationally intensiveRequires a chromophoreRequires derivatization, potential for side reactions
Strategic Considerations for Oxazolidine Products
  • If you have a crystalline solid: X-ray crystallography is the preferred method for an unambiguous determination of the absolute configuration. [15]The presence of oxygen and nitrogen atoms in the oxazolidine ring provides some anomalous scattering, which can be sufficient for a reliable determination, especially with copper radiation.

  • If your oxazolidine is an oil or non-crystalline: VCD is an excellent first choice. [17]It does not require a chromophore and provides a wealth of structural information.

  • If your oxazolidine has a UV-active substituent: ECD can be a highly sensitive and rapid method. [19]For example, an N-aroyl or C-aryl substituted oxazolidine would be a good candidate for ECD analysis.

  • If your oxazolidine has a free hydroxyl or secondary amine group: The Mosher method is a robust and accessible technique that can be performed with standard NMR equipment. [9][20]

Conclusion

The determination of the absolute configuration of oxazolidine products is a critical task in modern chemistry and drug development. While single-crystal X-ray crystallography remains the gold standard for its definitive nature, its requirement for high-quality crystals presents a significant practical challenge. Fortunately, a suite of powerful spectroscopic techniques—VCD, ECD, and NMR-based methods—provide reliable and often more accessible alternatives.

As a senior application scientist, I advise a pragmatic and informed approach. The ideal strategy often involves a combination of techniques. For instance, a tentative assignment by a chiroptical method can be later confirmed by X-ray crystallography if suitable crystals become available. Ultimately, a thorough understanding of the principles, advantages, and limitations of each method, as outlined in this guide, will empower researchers to confidently and efficiently elucidate the stereochemistry of their oxazolidine products, accelerating the path from discovery to application.

References

  • Jogl, G. (2014). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. Methods in Molecular Biology, 1140, 145-164.
  • Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.
  • Powers, D. C., & Miller, S. J. (2020). Absolute Configuration of Small Molecules by Co‐Crystallization.
  • Kellenbach, E. R., Dukor, R. K., & Nafie, L. A. (2006). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe, 18(5), 16-20.
  • Flack, H. D., & Bernardinelli, G. (2008). Determination of absolute configuration using X-ray diffraction. Chirality, 20(5), 681-690.
  • Allen, F. H. (2002). The Cambridge Structural Database: a quarter of a million crystal structures and rising. Acta Crystallographica Section B: Structural Science, 58(3), 380-388.
  • Albright, T. A., & White, J. M. (2013). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. Comprehensive Organic Synthesis II, 9, 36-63.
  • CCDC. (n.d.). Absolute Configuration. Retrieved from [Link]

  • University of Southampton ePrints. (n.d.). Absolute Stereochemistry: The merits of VCD and XRD. Retrieved from [Link]

  • Garman, E. F. (1999). Radiation damage in protein crystallography. Acta Crystallographica Section D: Biological Crystallography, 55(10), 1641-1653.
  • Zhang, Y., et al. (2018). Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents. Molecules, 23(11), 2947.
  • Schrödinger. (n.d.). Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects. Retrieved from [Link]

  • Cielecka-Piontek, J., et al. (2021). Explanation of the Formation of Complexes between Representatives of Oxazolidinones and HDAS-β-CD Using Molecular Modeling as a Complementary Technique to cEKC and NMR. International Journal of Molecular Sciences, 22(14), 7415.
  • Di Pietro, O., et al. (2023).
  • Gawroński, J., & Kwit, M. (2008). Determination of Absolute Configuration—an Overview Related to This Special Issue. Chirality, 20(5), 655-656.
  • Polavarapu, P. L. (2007). Vibrational Circular Dichroism: A New Tool for the Solution-State Determination of the Structure and Absolute Configuration of Chiral Natural Product Molecules.
  • Urban, S., et al. (2018). Absolute Configuration Determination of Retroflexanone Using the Advanced Mosher Method and Application of HPLC-NMR. Marine Drugs, 16(11), 448.
  • Michalska, K., et al. (2017). Comprehensive spectral identification of key intermediates to the final product of the chiral pool synthesis of radezolid. Journal of Pharmaceutical and Biomedical Analysis, 145, 751-761.
  • Creative Biostructure. (n.d.). Common Problems in Protein X-ray Crystallography and How to Solve Them. Retrieved from [Link]

  • Chemistry LibreTexts. (2021). 4.
  • Watkin, D. (2011). Howard Flack and the Flack Parameter. Crystallography Reviews, 17(1), 3-14.
  • Thombre, K., et al. (2025). Crystals, Crystallization and X-ray Techniques: Pharmaceutical Application. Research Journal of Pharmacy and Technology, 18(4), 1906-1912.
  • Riguera, R., & Seco, J. M. (1995). Application of Mosher's method for absolute configuration assignment and resolution of 2-hydroxypyrrolizidinones. Tetrahedron: Asymmetry, 6(5), 1091-1094.
  • Gou, G., et al. (2023).
  • Chemistry LibreTexts. (2021). 23.
  • Williams, C. M., et al. (2023). Interpreting vibrational circular dichroism spectra: the Cai•factor for absolute configuration with confidence.
  • Chemical Crystallography, University of Oxford. (n.d.). absolute configuration. Retrieved from [Link]

  • Pescitelli, G. (2019). Electronic Circular Dichroism. Encyclopedia.pub.
  • Figuero, C. F., et al. (2012). Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines.
  • Pure Chemistry. (2024). Determination of absolute configuration. Retrieved from [Link]

  • Chemistry Stack Exchange. (2017). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols?. Retrieved from [Link]

  • Cao, F., et al. (2023). Computational methods and points for attention in absolute configuration determination.
  • Wzorek, A., et al. (2021). Amplification of Electronic Circular Dichroism—A Tool to Follow Self-Assembly of Chiral Molecular Capsules. Molecules, 26(23), 7167.
  • Amin, A., et al. (2023). Enantiomeric Separation, Absolute Configuration by X-ray Crystallographic Analysis, and Functional Evaluation of Enantiomers of the Dual Ligand, SYA0340 at 5-HT1A and 5-HT7A Receptors. ACS Omega, 8(24), 21549-21559.
  • Alshennawi, A. E., et al. (2022). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review.
  • Thompson, A. L., & Watkin, D. J. (2011). CRYSTALS enhancements: absolute structure determination. Journal of Applied Crystallography, 44(5), 1017-1022.
  • PLATON. (n.d.). Bijvoet-Pair Analysis. Retrieved from [Link]

  • American Laboratory. (2010). Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery. Retrieved from [Link]

  • Flack, H. D., & Bernardinelli, G. (2000).
  • OlexSys. (n.d.). Glossary. Retrieved from [Link]

  • YouTube. (2019). Calculating UV-Vis and electronic circular dichroism (ECD) spectra of HFClC-CHFOH and .... Retrieved from [Link]

  • Hooft, R. W. W., Straver, L. H., & Spek, A. L. (2008). Determination of absolute structure using Bayesian statistics on Bijvoet differences. Journal of Applied Crystallography, 41(1), 96-103.

Sources

Comparative

A Senior Application Scientist's Guide to Isothermal Titration Calorimetry (ITC) for Studying Binding Affinity

For researchers, scientists, and drug development professionals, the precise characterization of molecular interactions is paramount. Understanding the affinity, thermodynamics, and stoichiometry of binding events is fun...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the precise characterization of molecular interactions is paramount. Understanding the affinity, thermodynamics, and stoichiometry of binding events is fundamental to unraveling biological mechanisms and advancing therapeutic interventions. Among the array of biophysical techniques available, Isothermal Titration Calorimetry (ITC) stands out as a gold-standard method for its ability to provide a complete thermodynamic profile of any binding interaction in a single experiment.[1][2]

This guide offers an in-depth exploration of ITC, moving beyond a simple recitation of protocols to provide the nuanced insights of a seasoned application scientist. We will delve into the causality behind experimental choices, compare ITC with other common techniques, and provide a self-validating experimental framework to ensure the generation of high-quality, reproducible data.

The Unparalleled Advantage of a Thermodynamic Perspective

At its core, ITC directly measures the heat released or absorbed during a binding event at a constant temperature.[1][3] This seemingly simple principle provides a wealth of information. A single ITC experiment can simultaneously determine the binding affinity (K D ), stoichiometry (n), and the change in enthalpy (ΔH) and entropy (ΔS) of the interaction.[1][4] This complete thermodynamic signature is unique to ITC and offers a deeper understanding of the forces driving the binding event, a critical aspect for rational drug design and lead optimization.[1]

The Gibbs free energy of binding (ΔG), which is related to the binding affinity, is composed of both enthalpic and entropic contributions (ΔG = ΔH - TΔS).[4] Understanding whether an interaction is driven by favorable enthalpic changes (e.g., hydrogen bonding and van der Waals interactions) or entropic changes (e.g., release of ordered solvent molecules) provides invaluable insights into the mechanism of interaction.[5]

ITC in the Landscape of Binding Affinity Techniques: A Comparative Analysis

While ITC is a powerful tool, it is essential to understand its strengths and limitations in the context of other widely used techniques such as Surface Plasmon Resonance (SPR) and Biolayer Interferometry (BLI). The choice of technique should be guided by the specific experimental question and the properties of the interacting molecules.

FeatureIsothermal Titration Calorimetry (ITC)Surface Plasmon Resonance (SPR)Biolayer Interferometry (BLI)
Principle Measures heat change upon binding in solution.[1]Measures change in refractive index upon binding to a sensor surface.[6]Measures interference pattern of white light reflected from a biosensor tip.[6]
Measurement Type EquilibriumReal-time kinetics and equilibriumReal-time kinetics and equilibrium
Labeling Requirement Label-free.[1][4]Label-free.[6]Label-free.[6]
Immobilization No immobilization required; interactions are studied in solution.[3][7]One binding partner is immobilized on a sensor chip.[6][7]One binding partner is immobilized on a biosensor tip.[6][8]
Information Obtained K D , n, ΔH, ΔS.[1][4]k on , k off , K D .[6]k on , k off , K D .[6][8]
Throughput Low (0.25 - 2 hours per assay).[5]Medium to HighHigh
Sample Consumption Relatively high.[5][9]LowLow
Buffer Sensitivity Highly sensitive to buffer mismatch.[4][10]Less sensitive to buffer mismatch.[11]Less sensitive to buffer mismatch.[8]
Key Advantage Provides a complete thermodynamic profile in a single experiment.[1][2]Provides real-time kinetic information.[6]High throughput and compatibility with crude samples.
Key Disadvantage Lower throughput and higher sample consumption.[5][9]Immobilization can potentially alter protein conformation and activity.[7]Limited thermodynamic information.[6][8]

Expert Insight: The choice between these techniques is not always mutually exclusive. For instance, SPR or BLI can be excellent for initial screening of a large number of compounds to identify binders and obtain kinetic information. Subsequently, ITC can be employed for the in-depth thermodynamic characterization of the most promising candidates, providing crucial information for lead optimization.

A Self-Validating ITC Experiment: Protocol and Rationale

The quality of ITC data is critically dependent on meticulous experimental design and execution. The following protocol is designed to be a self-validating system, with built-in checks to ensure data integrity.

Part 1: Meticulous Sample Preparation - The Foundation of Success

The adage "garbage in, garbage out" is particularly true for ITC. The most common source of error in ITC experiments is inadequate sample preparation.

Step 1: Protein and Ligand Purity.

  • Protocol: Ensure that both the macromolecule (typically in the cell) and the ligand (in the syringe) are of the highest possible purity. This should be verified by appropriate techniques such as SDS-PAGE for proteins and HPLC or NMR for small molecules.

  • Rationale: Impurities can lead to inaccurate concentration determination and may contribute to the observed heat changes, confounding the interpretation of the binding event.[12]

Step 2: Accurate Concentration Determination.

  • Protocol: Determine the concentration of both the macromolecule and the ligand with high accuracy. For proteins, this is often done using UV-Vis spectroscopy with a calculated extinction coefficient. For small molecules, quantitative NMR or a validated HPLC method is preferred.

  • Rationale: The stoichiometry (n) and the binding affinity (K D ) are directly calculated from the concentrations of the interacting partners. Inaccurate concentrations will lead to erroneous thermodynamic parameters.[10]

Step 3: The Criticality of Buffer Matching.

  • Protocol: Both the macromolecule and the ligand must be in an identical buffer solution.[4][13] The most reliable method to achieve this is to dialyze the protein against the final experimental buffer and then use the dialysate to dissolve the ligand.[14]

  • Rationale: Any slight difference in buffer composition between the cell and the syringe will result in heats of dilution upon injection, which can mask the true binding signal.[14][15] The pH of the final solutions should not differ by more than 0.1 pH units.[16]

Part 2: Experimental Design - Setting the Stage for Unambiguous Data

A well-designed ITC experiment will yield a sigmoidal binding isotherm that can be accurately fitted to a binding model.

Step 1: Choosing the Right Concentrations.

  • Protocol: The concentrations of the macromolecule and ligand should be chosen to ensure that the dimensionless parameter 'c' (the Wiseman isotherm parameter) is within an optimal range, typically between 10 and 100. The 'c' value is defined as c = n * [M] / K D , where 'n' is the stoichiometry, '[M]' is the macromolecule concentration in the cell, and 'K D ' is the dissociation constant.

  • Rationale: If 'c' is too low (<1), the binding isotherm will be too shallow to accurately determine the K D . If 'c' is too high (>1000), the isotherm will be too steep, making it difficult to determine the K D precisely, although the stoichiometry and enthalpy can still be determined.[17] Many modern ITC software packages include experimental design wizards to help select appropriate starting concentrations.[14]

Step 2: Setting the Titration Parameters.

  • Protocol: A typical experiment consists of a series of small injections (e.g., 2-5 µL) of the ligand into the macromolecule solution. The spacing between injections should be sufficient to allow the signal to return to baseline (typically 120-180 seconds). The total number of injections should be sufficient to reach saturation, where the heat change per injection becomes constant and equal to the heat of dilution.

  • Rationale: The initial injections, where most of the binding occurs, will produce the largest heat changes. As the macromolecule becomes saturated with the ligand, the heat change per injection will decrease until only the heat of dilution is observed.[18] This sigmoidal response is essential for accurate data fitting.

Part 3: Data Acquisition and Analysis - From Heat Bursts to Thermodynamic Insights

Step 1: Performing the Experiment.

  • Protocol: After loading the samples and equilibrating the instrument to the desired temperature, the titration is initiated. The raw data will be a series of peaks, with each peak corresponding to a single injection.

  • Rationale: The instrument's software measures the power required to maintain a zero temperature difference between the sample and reference cells. An exothermic reaction will result in a downward peak, while an endothermic reaction will produce an upward peak.[19]

Step 2: Data Integration and Fitting.

  • Protocol: The area under each injection peak is integrated to determine the heat change for that injection. These integrated heats are then plotted against the molar ratio of ligand to macromolecule. The resulting binding isotherm is then fitted to a suitable binding model (e.g., a one-site binding model) to extract the thermodynamic parameters (K D , n, and ΔH).

  • Rationale: The fitting algorithm uses non-linear regression to find the best-fit values for the thermodynamic parameters that describe the observed binding isotherm. From these values, the Gibbs free energy (ΔG) and the entropy (ΔS) can be calculated using the equation ΔG = -RTln(K A ) = ΔH - TΔS, where K A is the association constant (1/K D ).[17]

Visualizing the ITC Workflow

A clear understanding of the experimental workflow is crucial for successful execution.

ITC_Workflow cluster_prep Sample Preparation cluster_exp Experimental Setup cluster_acq Data Acquisition & Analysis Purity Ensure High Purity of Macromolecule & Ligand Concentration Accurate Concentration Determination Purity->Concentration Buffer Precise Buffer Matching (Dialysis) Concentration->Buffer Design Design Experiment (c-value: 10-100) Buffer->Design Load Load Samples into Cell and Syringe Design->Load Equilibrate Equilibrate Instrument Load->Equilibrate Titrate Perform Titration Equilibrate->Titrate Integrate Integrate Raw Data (Heat Peaks) Titrate->Integrate Fit Fit Isotherm to Binding Model Integrate->Fit Result Obtain Thermodynamic Parameters (KD, n, ΔH, ΔS) Fit->Result

Caption: The Isothermal Titration Calorimetry (ITC) experimental workflow.

Troubleshooting Common ITC Issues: An Expert's Perspective

Even with a robust protocol, challenges can arise. Here are some common issues and their solutions from a field-proven perspective:

IssuePotential Cause(s)Recommended Solution(s)
Noisy Baseline Air bubbles in the cell or syringe; dirty cell/syringe.[15]Degas samples thoroughly; ensure proper filling technique; clean the instrument according to the manufacturer's protocol.
Large, Consistent Heats of Dilution Buffer mismatch between the cell and syringe.[15]Re-prepare samples ensuring identical buffer composition, ideally by dialysis.[14]
Drifting Baseline Slow process occurring (e.g., protein unfolding, aggregation, or enzymatic activity); pH mismatch.[15]Check sample stability over the experimental timescale; ensure precise pH matching of the buffers.[16]
Peaks Do Not Return to Baseline Insufficient time between injections for the reaction to reach equilibrium.[15]Increase the spacing between injections.
No Detectable Binding Signal Binding affinity is too weak for the concentrations used; enthalpy of binding is close to zero.[17]Increase the concentrations of the macromolecule and ligand; perform the experiment at a different temperature to alter the enthalpy.
Syringe Clogging Sample aggregation; precipitation upon injection.Filter or centrifuge samples before loading; check for solubility issues at the concentrations used.

Conclusion: Embracing the Power of Thermodynamics

Isothermal Titration Calorimetry is more than just a technique for measuring binding affinity; it is a window into the fundamental thermodynamic forces that govern molecular recognition.[2] By providing a complete thermodynamic profile, ITC empowers researchers to move beyond simple binding constants and gain a deeper, more mechanistic understanding of the interactions they are studying. This detailed knowledge is invaluable in basic research for elucidating biological pathways and in drug discovery for guiding the rational design of more potent and selective therapeutics.[17] While it demands careful experimental practice, the rich, label-free, and in-solution data generated by ITC make it an indispensable tool in the modern molecular life sciences.

References

  • The Working Principle of Isothermal Titration Calorimetry - AZoM. (2015, July 29). Retrieved from [Link]

  • Isothermal Titration Calorimetry (ITC) - Center for Macromolecular Interactions. Retrieved from [Link]

  • Isothermal titration calorimetry - Wikipedia. Retrieved from [Link]

  • Isothermal Titration Calorimetry (ITC) for Measuring binding affinity to macromolecules and ligands - YouTube. (2025, August 21). Retrieved from [Link]

  • Isothermal titration calorimetry: Principles and experimental design - CureFFI.org. Retrieved from [Link]

  • Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution - NIH. Retrieved from [Link]

  • Quick Start: Isothermal Titration Calorimetry (ITC) - TA Instruments. Retrieved from [Link]

  • ITC Expert User's Manual. Retrieved from [Link]

  • Isothermal Titration Calorimetry: Principles and Applications | Request PDF - ResearchGate. Retrieved from [Link]

  • Isothermal Titration Calorimetry in Biocatalysis - Frontiers. (2022, May 9). Retrieved from [Link]

  • Isothermal Titration Calorimetry | Biomolecular Interactions Facility | The Huck Institutes (en-US). Retrieved from [Link]

  • Best Practices for Isothermal Titration Calorimetry to study binding interactions - Part 1. (2019, January 10). Retrieved from [Link]

  • Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research - TA Instruments. (2025, March 10). Retrieved from [Link]

  • Troubleshooting guide for Isothermal Titration Calorimetry. (2011, August 11). Retrieved from [Link]

  • SPR vs ITC vs MST vs BLI ||Exploring Optimal Interaction Techniques - Nicoya Lifesciences. Retrieved from [Link]

  • Comparison of Biomolecular Interaction Techniques – - SPRvs ITCvs MSTvs BLI - XanTec bioanalytics GmbH. Retrieved from [Link]

  • ITC Troubleshooting - Atomika Teknik. Retrieved from [Link]

  • Comparison of Biomolecular Interaction Techniques — SPR vs ITC vs MST vs BLI. (2018, May 3). Retrieved from [Link]

  • Characterization of Protein Interactions by ITC, SPR and BLI - EMBL Hamburg. Retrieved from [Link]

  • Best Practices for Isothermal Titration Calorimetry to study binding interactions – Part 4. (2019, April 18). Retrieved from [Link]

  • Binding Assays: Common Techniques and Key Considerations - Fluidic Sciences Ltd %. (2025, March 21). Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 1,3-Oxazolidine-4-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals The proper handling and disposal of laboratory chemicals are paramount to ensuring a safe working environment and maintaining environmental integrity. This...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of laboratory chemicals are paramount to ensuring a safe working environment and maintaining environmental integrity. This guide provides a detailed, step-by-step protocol for the safe disposal of 1,3-oxazolidine-4-carboxylic acid, a compound utilized in various research and development applications. As a Senior Application Scientist, this document is structured to provide not only procedural instructions but also the scientific rationale behind each step, fostering a culture of safety and responsibility in the laboratory.

Understanding the Hazard Profile of 1,3-Oxazolidine-4-Carboxylic Acid

Before any disposal procedure can be initiated, a thorough understanding of the chemical's hazard profile is essential. 1,3-Oxazolidine-4-carboxylic acid and its stereoisomers are classified as hazardous materials.

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), specific isomers of this compound present significant health risks:

  • (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid is known to cause severe skin burns and serious eye damage.[1]

  • 2-oxo-1,3-oxazolidine-4-carboxylic acid is harmful if swallowed, causes skin and eye irritation, and may lead to respiratory irritation.[2]

These classifications necessitate that 1,3-oxazolidine-4-carboxylic acid be treated as a hazardous waste, and its disposal must adhere to strict protocols to mitigate risks to personnel and the environment.

Table 1: Hazard Identification for 1,3-Oxazolidine-4-Carboxylic Acid Isomers

IsomerCAS NumberGHS Hazard StatementsHazard Classifications
(4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid83841-00-3H314: Causes severe skin burns and eye damage; H318: Causes serious eye damage.[1]Skin Corrosion/Irritation (Category 1B), Serious Eye Damage/Eye Irritation (Category 1).[1]
2-oxo-1,3-oxazolidine-4-carboxylic acid89033-27-2H302: Harmful if swallowed; H315: Causes skin irritation; H319: Causes serious eye irritation; H335: May cause respiratory irritation.[2]Acute Toxicity, Oral (Category 4), Skin Irritation (Category 2), Serious Eye Irritation (Category 2A), Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3).[2]

The acidic nature of the carboxylic acid group, combined with the irritant and corrosive properties of the oxazolidine ring, underscores the need for careful handling and disposal.

Personal Protective Equipment (PPE): The First Line of Defense

Given the corrosive and irritant nature of 1,3-oxazolidine-4-carboxylic acid, the use of appropriate Personal Protective Equipment (PPE) is mandatory for all personnel involved in its handling and disposal.

  • Eye and Face Protection: Chemical safety goggles are the minimum requirement. Due to the risk of severe eye damage, a face shield should be worn in conjunction with goggles, especially when handling larger quantities or during procedures with a risk of splashing.[3]

  • Hand Protection: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are generally recommended for handling organic acids.[4] Always inspect gloves for any signs of degradation or perforation before use.

  • Body Protection: A laboratory coat is required. For tasks with a higher risk of splashes, such as neutralization of larger volumes, a chemical-resistant apron should be worn over the lab coat.[5]

  • Respiratory Protection: If there is a risk of generating dusts or aerosols, a NIOSH-approved respirator may be necessary.[3] All handling of the solid material and its solutions should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of 1,3-oxazolidine-4-carboxylic acid. This process is designed to neutralize the acidic and corrosive properties of the chemical, rendering it safer for final disposal.

3.1. Segregation and Waste Accumulation

  • Designated Hazardous Waste Container: All solid and concentrated liquid waste of 1,3-oxazolidine-4-carboxylic acid must be collected in a clearly labeled, dedicated hazardous waste container.[6][7]

  • Container Compatibility: The container should be made of a material compatible with corrosive organic acids, such as high-density polyethylene (HDPE). Avoid using metal containers.[7]

  • Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "1,3-Oxazolidine-4-Carboxylic Acid," and the associated hazard pictograms (corrosive, irritant).

3.2. Neutralization Procedure for Aqueous Waste

For dilute aqueous solutions of 1,3-oxazolidine-4-carboxylic acid, neutralization can be performed to reduce its corrosivity. This procedure should only be undertaken by trained personnel in a controlled laboratory setting.

  • Work Area: Conduct the neutralization in a chemical fume hood.

  • Dilution: If the solution is concentrated, slowly add it to a large volume of cold water in a suitable container (e.g., a large beaker or flask) to dilute it. Never add water to the acid.[8]

  • Cooling: Place the container with the diluted acid solution in an ice bath to manage the heat generated during neutralization.

  • Neutralizing Agent: Prepare a dilute solution of a weak base, such as sodium bicarbonate (baking soda), or a dilute solution of a strong base like sodium hydroxide.

  • Slow Addition: Slowly and carefully add the basic solution to the acidic solution while stirring continuously.[9]

  • pH Monitoring: Monitor the pH of the solution regularly using pH paper or a calibrated pH meter.

  • Target pH: Continue adding the base until the pH of the solution is between 6.0 and 8.0.[10]

  • Final Disposal of Neutralized Solution: Once neutralized, the solution may be permissible for drain disposal, depending on local regulations. It is imperative to consult your institution's Environmental Health and Safety (EHS) office and local wastewater regulations before disposing of any chemical waste down the drain. The solution should not contain any other hazardous materials.

3.3. Disposal of Solid Waste and Concentrated Solutions

Solid 1,3-oxazolidine-4-carboxylic acid and its concentrated solutions should not be neutralized directly by laboratory personnel without a specific, approved protocol from their institution's EHS department.

  • Collection: Collect all solid waste and concentrated solutions in the designated hazardous waste container.

  • Secure Storage: Keep the waste container securely closed and stored in a designated satellite accumulation area that is away from incompatible materials, particularly bases and oxidizing agents.

  • Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through your institution's EHS office or a licensed hazardous waste disposal company.[11]

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent injury and environmental contamination.

  • Evacuate and Alert: Evacuate the immediate area and alert your colleagues and supervisor.

  • Personal Protection: Do not attempt to clean up a spill without the proper PPE.

  • Containment: For small spills of solid material, carefully sweep it up, avoiding the generation of dust, and place it in the hazardous waste container. For liquid spills, use a chemical spill kit with an appropriate absorbent material.

  • Neutralization of Spill Residue: After the bulk of the spill has been absorbed, the area can be decontaminated. For acidic spills, a weak base like sodium bicarbonate can be carefully applied to the spill area to neutralize any remaining residue.

  • Final Cleanup: Clean the area with soap and water. All materials used for the cleanup, including contaminated absorbent pads and PPE, must be placed in the hazardous waste container for proper disposal.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,3-oxazolidine-4-carboxylic acid.

DisposalWorkflow Disposal Decision Workflow for 1,3-Oxazolidine-4-Carboxylic Acid cluster_start Start cluster_form Assess Waste Form cluster_aqueous Aqueous Waste Path cluster_solid Solid/Concentrated Waste Path start Identify Waste: 1,3-Oxazolidine-4-Carboxylic Acid form Solid or Concentrated Liquid? start->form neutralize Neutralize with Weak Base (e.g., Sodium Bicarbonate) to pH 6-8 form->neutralize No (Dilute Aqueous) hazardous_waste1 Collect in Designated Hazardous Waste Container form->hazardous_waste1 Yes check_regs Consult Local Regulations for Drain Disposal neutralize->check_regs drain_disposal Permitted Drain Disposal with Copious Water check_regs->drain_disposal Allowed hazardous_waste2 Collect as Hazardous Waste check_regs->hazardous_waste2 Not Allowed ehs_disposal Dispose via Institutional EHS / Licensed Contractor hazardous_waste2->ehs_disposal hazardous_waste1->ehs_disposal

Caption: Disposal decision workflow for 1,3-oxazolidine-4-carboxylic acid.

Conclusion: A Commitment to Safety

The responsible disposal of 1,3-oxazolidine-4-carboxylic acid is not merely a regulatory requirement but a cornerstone of a robust laboratory safety culture. By understanding the inherent hazards, utilizing appropriate personal protective equipment, and adhering to the detailed disposal protocols outlined in this guide, researchers can ensure the safety of themselves, their colleagues, and the environment. Always consult your institution's specific safety guidelines and your chemical's Safety Data Sheet for the most comprehensive and up-to-date information.

References

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 13052098, (4R)-2-oxo-1,3-oxazolidine-4-carboxylic acid. [Link]. Accessed January 26, 2026.

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 13052096, 2-Oxo-1,3-oxazolidine-4-carboxylic acid. [Link]. Accessed January 26, 2026.

  • Cole-Parmer. Material Safety Data Sheet - 2-Oxoimidazolidine-4-carboxylic acid. [Link]. Accessed January 26, 2026.

  • Standard Operating Procedures for Use of Caustics and Acids Other than Hydrofluoric. University of California, Santa Barbara. [Link]. Accessed January 26, 2026.

  • The Sarpong Group. Corrosives – Strong Acids. University of California, Berkeley. [Link]. Accessed January 26, 2026.

  • ACTenviro. How To Effectively Handle and Manage Corrosive Chemicals. [Link]. Accessed January 26, 2026.

  • University of Arizona. Corrosives Hazard Class Standard Operating Procedure. [Link]. Accessed January 26, 2026.

  • University of Alberta. Corrosives (Especially Acids and Bases). [Link]. Accessed January 26, 2026.

  • U.S. Environmental Protection Agency. Consolidated List of Chemicals Subject to the Emergency Planning and Community Right-To-Know Act (EPCRA). [Link]. Accessed January 26, 2026.

  • The Chemistry Blog. Safe Handling of Corrosive Chemicals. [Link]. Accessed January 26, 2026.

  • University of Canterbury. Laboratory Chemical Waste Handling and Disposal Guidelines. [Link]. Accessed January 26, 2026.

  • Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]. Accessed January 26, 2026.

  • BW Water. Acid Waste Neutralisation (AWN) Treatment System. [Link]. Accessed January 26, 2026.

  • Lehigh University. Hazardous Waste Disposal Procedures Handbook. [Link]. Accessed January 26, 2026.

  • University of Wisconsin-Madison. Neutralization Guide. [Link]. Accessed January 26, 2026.

  • U.S. Environmental Protection Agency. Modification of Significant New Use of a Certain Chemical Substance. [Link]. Accessed January 26, 2026.

  • U.S. Environmental Protection Agency. Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P. [Link]. Accessed January 26, 2026.

  • University of Pennsylvania. Laboratory Chemical Waste Management Guidelines. [Link]. Accessed January 26, 2026.

  • Process and Water. Acid Waste pH Neutralization (AWN) Theory and Operations. [Link]. Accessed January 26, 2026.

  • U.S. Environmental Protection Agency. A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. [Link]. Accessed January 26, 2026.

  • Water & Wastewater. Waste Neutralization Systems: Advancing Eco-Friendly Industrial Solutions. [Link]. Accessed January 26, 2026.

  • Missouri State University. Waste Neutralization Guidance. [Link]. Accessed January 26, 2026.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1,3-oxazolidine-4-carboxylic Acid
Reactant of Route 2
1,3-oxazolidine-4-carboxylic Acid
© Copyright 2026 BenchChem. All Rights Reserved.